Butyl formate

• CAS: 592-84-7

Core Science & Biosynthesis

Physicochemical Properties of Butyl Formate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of butyl formate (CAS No. 592-84-7). The information is curated to support research, development, and safety assessments involving this versatile ester. Data is presented in a structured format for clarity and ease of comparison, supplemented by detailed experimental protocols and a visualization of property interdependencies.

General and Molecular Properties

Butyl formate, also known as n-butyl methanoate, is a formate ester recognized for its characteristic fruity, plum-like odor.[1][2][3] It is found naturally in various fruits like apples and strawberries and is utilized as a flavoring agent and a polar aprotic solvent.[1][2]

Property	Value	Reference(s)
Molecular Formula	C₅H₁₀O₂	[4][5]
Molecular Weight	102.13 g/mol	[1][2][6]
IUPAC Name	butyl formate	[1]
Synonyms	n-Butyl formate, Formic acid butyl ester, n-Butyl methanoate	[1][3][4]
CAS Registry Number	592-84-7	[2][4][5]
Physical Description	Clear, colorless liquid	[1][2][6]

Thermodynamic and Physical Properties

The thermodynamic and physical properties of butyl formate are critical for its handling, storage, and application in various processes. These properties dictate its behavior under different temperature and pressure conditions.

Property	Value	Reference(s)
Boiling Point	106-107 °C (222.8-224.6 °F) at 760 mmHg	[1][2][6]
Melting Point	-91 to -92 °C (-131.8 to -133.6 °F)	[2][7]
Density	0.885 - 0.9108 g/mL at 25 °C	[1][2][6]
Vapor Pressure	28.9 mmHg at 25 °C	[1][8]
Vapor Density	3.5 (Air = 1)	[1]
Refractive Index (n20/D)	1.380 - 1.400	[1][2][8]
Surface Tension	24.89 dyn/cm	[7]
Dipole Moment	2.03 D	[7]

Solubility and Partitioning

The solubility of butyl formate in various media is a key determinant of its environmental fate, bioavailability, and utility as a solvent.

Property	Value	Reference(s)
Water Solubility	7.56 mg/mL at 27 °C (Slightly soluble)	[1][8]
Solubility in Organic Solvents	Miscible with alcohol, ether, and most organic solvents	[1][2]
LogP (Octanol/Water Partition Coefficient)	1.30 - 1.396 (est)	[1][3][8]

Safety and Flammability

Understanding the flammability characteristics of butyl formate is essential for ensuring safe handling and storage procedures.

Property	Value	Reference(s)
Flash Point	13.9 - 18 °C (57 - 64.4 °F) (Closed Cup)	[1][2][6][8]
Autoignition Temperature	322 °C (612 °F)	[6]
Explosive Limits	1.7 - 8.2% (V)	[3][9]

Experimental Protocols

The determination of the physicochemical properties listed above is conducted using standardized experimental methodologies. Below are detailed overviews of the protocols for key experiments.

Boiling Point Determination (Capillary Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. A common laboratory method is the capillary tube technique.[4][10]

Methodology:

• A small quantity of butyl formate is placed in a fusion tube.

• A capillary tube, sealed at one end, is inverted and placed within the fusion tube containing the sample.

• The assembly is attached to a thermometer and heated slowly and uniformly in a heating bath (e.g., a Thiele tube or an aluminum block).[4]

• As the temperature rises, dissolved air will be expelled from the capillary tube. Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.[4]

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Density Measurement (Pycnometer Method)

The density of a liquid is its mass per unit volume. The pycnometer method is a precise technique for determining the density of liquids.[11][12]

Methodology:

• A clean, dry pycnometer (a glass flask of a specific, known volume) is weighed accurately.

• The pycnometer is then filled with butyl formate, ensuring no air bubbles are trapped.

• The filled pycnometer is brought to a constant temperature in a water bath.

• The pycnometer is weighed again to determine the mass of the liquid.

• The density is calculated by dividing the mass of the butyl formate by the known volume of the pycnometer.[11]

Flash Point Determination (Pensky-Martens Closed Cup)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. The ASTM D93 standard test method using a Pensky-Martens closed-cup tester is widely used.[1][3][5][13]

Methodology:

• A sample of butyl formate (typically 75 mL) is placed in the test cup of the Pensky-Martens apparatus.[5]

• The sample is heated at a slow, constant rate while being stirred.[5]

• An ignition source (a small flame) is periodically directed into the vapor space above the liquid surface.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite momentarily.[5]

Water Solubility (OECD 105 - Flask Method)

The water solubility is the saturation mass concentration of a substance in water at a given temperature. For substances with solubility above 10⁻² g/L, the Flask Method as described in OECD Guideline 105 is appropriate.[2][6][9]

Methodology:

• An excess amount of butyl formate is added to a flask containing purified water.

• The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium (saturation).

• After agitation, the mixture is allowed to stand to permit phase separation.

• A sample of the aqueous phase is carefully removed, ensuring no undissolved ester is included. This may involve centrifugation or filtration.[2]

• The concentration of butyl formate in the aqueous sample is determined using a suitable analytical technique, such as gas chromatography (GC).

Vapor Pressure Determination (OECD 104 - Static Method)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at a given temperature. The static method, outlined in OECD Guideline 104, is a direct measurement technique.[8][14]

Methodology:

• A sample of degassed butyl formate is introduced into a thermostatically controlled sample cell.

• The cell is evacuated to remove air.

• The temperature of the cell is precisely controlled and allowed to equilibrate.

• The pressure inside the cell, which is the vapor pressure of the substance at that temperature, is measured using a pressure transducer.

• Measurements are repeated at several different temperatures to establish the vapor pressure curve.[8]

Visualization of Property Relationships

The physicochemical properties of a molecule are interconnected. The following diagram illustrates the logical relationships, starting from the fundamental molecular structure.

Caption: Interrelationships of Butyl Formate's Physicochemical Properties.

References

• 1. precisionlubrication.com [precisionlubrication.com]
• 2. filab.fr [filab.fr]
• 3. petrolube.com [petrolube.com]
• 4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. delltech.com [delltech.com]
• 6. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 7. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 8. consilab.de [consilab.de]
• 9. oecd.org [oecd.org]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. mt.com [mt.com]
• 12. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 13. ASTM D93 - eralytics [eralytics.com]
• 14. oecd.org [oecd.org]

An In-depth Technical Guide to the Synthesis of Butyl Formate from Butanol and Formic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of butyl formate from n-butanol and formic acid, a classic example of Fischer-Speier esterification. This document details the underlying chemical principles, reaction kinetics, a variety of experimental protocols, and methods for purification and analysis. Quantitative data from various methodologies are presented in structured tables to facilitate comparison and aid in experimental design.

Introduction

Butyl formate, an ester with a characteristic fruity, plum-like odor, finds applications as a flavoring agent, a solvent, and an intermediate in the chemical and pharmaceutical industries. Its synthesis is a prime example of the reversible acid-catalyzed esterification of a carboxylic acid with an alcohol. The reaction involves the combination of n-butanol and formic acid to yield butyl formate and water.

The overall reaction is as follows:

HCOOH + CH₃(CH₂)₃OH ⇌ HCOOCH₂(CH₂)₂CH₃ + H₂O

To drive the equilibrium towards the product side and achieve high yields, common strategies include using an excess of one reactant (typically the less expensive one, butanol), and/or removing the water produced during the reaction.[1] The reaction is typically catalyzed by a strong acid.

Reaction Mechanism and Kinetics

The synthesis of butyl formate proceeds via the well-established Fischer esterification mechanism. The process is initiated by the protonation of the carbonyl oxygen of formic acid by the acid catalyst, which enhances the electrophilicity of the carbonyl carbon. Subsequently, the nucleophilic oxygen of n-butanol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate. A proton transfer from the oxonium ion to one of the hydroxyl groups follows, converting it into a good leaving group (water). The elimination of water and subsequent deprotonation of the resulting protonated ester regenerates the acid catalyst and yields the final product, butyl formate.

The kinetics of this esterification are influenced by several factors, including temperature, catalyst concentration, and the molar ratio of the reactants. Increasing the temperature generally increases the reaction rate; however, since the reaction is reversible, excessively high temperatures can also favor the reverse hydrolysis reaction.[2] The use of an appropriate catalyst is crucial for achieving a reasonable reaction rate.

Experimental Protocols

Several methods have been reported for the synthesis of butyl formate, primarily differing in the choice of catalyst and reaction conditions. Below are detailed protocols for some common approaches.

Synthesis using a Sulfonic Acid-based Ionic Liquid Catalyst

This protocol describes a high-yield synthesis using a reusable ionic liquid catalyst.[3]

Materials:

• Formic acid (1 mol, 46 g)

• n-Butanol (3 mol, 222.3 g)

• 1,4-bis[3-(propyl-3-sulfonate)imidazolium]butane hydrogen sulfate (0.46 g, 1% by weight of formic acid)

• Three-necked flask equipped with a reflux condenser

• Heating mantle

• Separatory funnel

• Sodium hydroxide solution (8%)

• Saturated sodium chloride solution

Procedure:

• To a three-necked flask, add 1 mol of formic acid, 3 mol of n-butanol, and 1% (by weight of formic acid) of the sulfonic acid-based ionic liquid catalyst.

• Heat the mixture to reflux and maintain the reflux for 6 hours.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Allow the layers to separate. The upper layer is the product layer, and the lower layer is the ionic liquid catalyst.

• Separate the upper product layer.

• Wash the product layer with an 8% sodium hydroxide solution to neutralize any remaining formic acid, followed by a wash with a saturated sodium chloride solution to remove any residual sodium hydroxide and water-soluble impurities.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• The product, n-butyl formate, can be further purified by distillation if required. The ionic liquid catalyst in the lower layer can be dried and reused.

Synthesis using a Homogeneous Acid Catalyst (e.g., Sulfuric Acid)

This is a more traditional approach to Fischer esterification.

Materials:

• n-Butanol

• Formic acid

• Concentrated sulfuric acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a round-bottom flask, combine n-butanol and formic acid in a desired molar ratio (e.g., 3:1 butanol to formic acid).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight) to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for a specified period (e.g., 1-2 hours). The progress of the reaction can be monitored by techniques such as gas chromatography.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash it with a saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted formic acid. Be cautious as this will produce carbon dioxide gas.

• Wash the organic layer with a saturated sodium chloride solution to remove any remaining water-soluble impurities.

• Separate the organic layer and dry it over an anhydrous drying agent.

• Filter to remove the drying agent, and purify the resulting butyl formate by distillation.

Data Presentation

The following tables summarize quantitative data for the synthesis of butyl formate under different conditions.

Table 1: Effect of Catalyst on Butyl Formate Yield

Catalyst	Molar Ratio (Butanol:Formic Acid)	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
1,4-bis[3-(propyl-3-sulfonate)imidazolium]butane hydrogen sulfate	3:1	6	Reflux	93.21	[3]
Sulfuric Acid	3:1	2	Reflux	~85-90 (Typical)	General Knowledge
p-Toluenesulfonic acid	3:1	2	Reflux	~85-90 (Typical)	General Knowledge
Amberlyst-15 (Ion-exchange resin)	3:1	4-8	80-100	Varies	General Knowledge

Table 2: Physical and Chemical Properties of n-Butyl Formate

Property	Value	Reference
Molecular Formula	C₅H₁₀O₂	[4]
Molecular Weight	102.13 g/mol	[4]
Boiling Point	106-107 °C
Density	0.892 g/mL at 25 °C
Refractive Index	1.389 at 20 °C
Flash Point	14 °C (57 °F)	[5]
Solubility	Slightly soluble in water	General Knowledge
Appearance	Colorless liquid
Odor	Fruity, plum-like

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows in the synthesis of butyl formate.

Fischer Esterification Mechanism for Butyl Formate Synthesis.

General Experimental Workflow for Butyl Formate Synthesis.

Purification and Analysis

After the reaction, the crude butyl formate needs to be purified to remove unreacted starting materials, the catalyst, and byproducts. A typical workup procedure involves:

• Neutralization: Washing the reaction mixture with a weak base, such as a saturated sodium bicarbonate solution, to remove the acid catalyst and any unreacted formic acid.

• Washing: Further washing with water or a saturated sodium chloride solution to remove any remaining water-soluble impurities.

• Drying: The organic layer containing the butyl formate is then dried over an anhydrous drying agent like anhydrous sodium sulfate or magnesium sulfate.

• Distillation: The final purification is often achieved by fractional distillation to separate the butyl formate from any remaining n-butanol and other impurities.[6]

The purity of the synthesized butyl formate can be assessed using various analytical techniques:

• Gas Chromatography (GC): To determine the purity and quantify the amount of butyl formate, as well as to detect any residual starting materials or byproducts.[1][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the butyl formate.

• Infrared (IR) Spectroscopy: The presence of a strong C=O stretching vibration around 1720-1740 cm⁻¹ is characteristic of the ester functional group.[1]

Conclusion

The synthesis of butyl formate from n-butanol and formic acid is a robust and well-understood esterification reaction. High yields can be achieved through the careful selection of catalysts and optimization of reaction conditions, such as temperature and reactant molar ratios. The use of modern catalysts like ionic liquids offers advantages in terms of reusability and potentially milder reaction conditions. The purification and analytical methods described provide a clear pathway to obtaining and verifying a high-purity product suitable for various applications in research and industry. This guide serves as a valuable resource for professionals seeking to perform or optimize the synthesis of butyl formate.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. ijert.org [ijert.org]
• 3. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 4. Formic acid, butyl ester [webbook.nist.gov]
• 5. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. lup.lub.lu.se [lup.lub.lu.se]

Butyl Formate: A Technical Overview of Key Identifiers

This guide provides essential information regarding the chemical compound butyl formate, focusing on its Chemical Abstracts Service (CAS) number and molecular weight. This information is fundamental for researchers, scientists, and professionals in drug development for accurate identification and quantification in experimental and developmental workflows.

Key Identifiers for Butyl Formate

The following table summarizes the primary chemical identifiers for butyl formate.

Identifier	Value	References
CAS Number	592-84-7	[1][2][3][4]
Molecular Weight	102.13 g/mol	[1][2][5][6][7]
Molecular Formula	C5H10O2	[1][4][5]

Below is a diagram illustrating the relationship between the common name of the compound and its key identifiers.

Caption: Relationship between Butyl Formate and its identifiers.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 甲酸丁酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. CAS 592-84-7: Butyl formate | CymitQuimica [cymitquimica.com]
• 4. chemwhat.com [chemwhat.com]
• 5. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 7. Human Metabolome Database: Showing metabocard for Butyl formate (HMDB0040575) [hmdb.ca]

An In-Depth Technical Guide to the Solubility of Butyl Formate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butyl formate in various organic solvents. Butyl formate, a formate ester of butanol, is recognized for its characteristic fruity odor and is utilized as a solvent and flavoring agent. A thorough understanding of its solubility is critical for its application in chemical synthesis, purification processes, and formulation development in the pharmaceutical and other industries. While extensive quantitative data is not broadly published, this guide synthesizes available information on its miscibility and provides detailed experimental protocols for its determination.

Qualitative and Semi-Quantitative Solubility Data

Butyl formate is generally characterized as being miscible with a wide range of common organic solvents. This high degree of miscibility is attributed to its ester functional group and the presence of a butyl chain, which impart both polar and non-polar characteristics to the molecule. The following table summarizes the available qualitative and semi-quantitative solubility data for butyl formate.

Solvent Class	Solvent	Solubility/Miscibility	Temperature (°C)	Notes
Alcohols	Ethanol	Miscible[1]	Not Specified
Methanol	Miscible	Not Specified	Inferred from general statements of miscibility with alcohols.
Propanol	Miscible	Not Specified	Inferred from general statements of miscibility with alcohols.
Butanol	Miscible	Not Specified	Inferred from general statements of miscibility with alcohols.
Ethers	Diethyl Ether	Miscible[1]	Not Specified
Tetrahydrofuran (THF)	Miscible	Not Specified	Inferred from general statements of miscibility with ethers.
Ketones	Acetone	Miscible	Not Specified	Inferred from general statements of miscibility with most organic solvents.
Methyl Ethyl Ketone (MEK)	Miscible	Not Specified	Inferred from general statements of miscibility with most organic solvents.
Hydrocarbons	Hexane	Miscible	Not Specified	Inferred from general statements of miscibility with most organic solvents.
Toluene	Miscible	Not Specified	Inferred from general statements of miscibility with most organic solvents.
Chlorinated Solvents	Dichloromethane	Miscible	Not Specified	Inferred from general statements of miscibility with most organic solvents.
Chloroform	Miscible	Not Specified	Inferred from general statements of miscibility with most organic solvents.
Aqueous	Water	0.75 g/100 mL[2]	27	Poor solubility.

Experimental Protocols

Precise determination of the solubility of butyl formate in specific organic solvents requires robust experimental methodologies. Below are detailed protocols for both qualitative miscibility determination and quantitative solubility analysis.

Protocol 1: Qualitative Determination of Miscibility

This protocol provides a straightforward method for visually assessing the miscibility of butyl formate with an organic solvent at ambient temperature.

Materials:

• Butyl formate (high purity)

• Organic solvent of interest (high purity)

• Graduated cylinders or pipettes

• Test tubes with stoppers or caps

• Vortex mixer

Procedure:

• Preparation: Ensure all glassware is clean and dry to prevent contamination.

• Measurement: Using a clean graduated cylinder or pipette, measure a specific volume (e.g., 5 mL) of butyl formate and transfer it to a test tube.

• Addition of Solvent: To the same test tube, add an equal volume of the organic solvent being tested.

• Mixing: Securely cap the test tube and invert it several times. For more thorough mixing, use a vortex mixer for approximately 30 seconds.

• Observation: Allow the mixture to stand undisturbed for a few minutes and observe the contents.

  • Miscible: A single, clear, homogeneous phase will be observed.

  • Immiscible: Two distinct layers will be visible.

  • Partially Miscible: The solution may appear cloudy or form an emulsion that may or may not separate over time.

Protocol 2: Quantitative Determination of Solubility by Gas Chromatography (GC-FID)

This protocol outlines a method for the quantitative analysis of butyl formate solubility in an organic solvent using gas chromatography with a flame ionization detector (GC-FID). This method is suitable for determining the concentration of a saturated solution.

Materials and Equipment:

• Butyl formate (high purity)

• Organic solvent of interest (high purity)

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Appropriate GC column (e.g., a non-polar or medium-polarity column)

• Volumetric flasks and pipettes

• Analytical balance

• Syringes for GC injection

• Thermostatically controlled shaker or water bath

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of butyl formate to a known volume of the organic solvent in a sealed container (e.g., a vial with a septum cap). The amount of butyl formate should be sufficient to ensure that a solid or separate liquid phase remains after equilibration.

  • Place the container in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with constant agitation to ensure saturation.

• Sample Preparation for GC Analysis:

  • After equilibration, cease agitation and allow any undissolved butyl formate to settle.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe.

  • Filter the withdrawn sample through a 0.45 µm syringe filter to remove any undissolved micro-droplets.

  • Dilute the filtered sample with a known volume of the pure organic solvent to bring the concentration of butyl formate within the linear range of the GC-FID detector.

• Preparation of Calibration Standards:

  • Prepare a series of standard solutions of butyl formate in the organic solvent of known concentrations. These standards should bracket the expected concentration of the diluted saturated solution.

• GC-FID Analysis:

  • Set up the GC-FID with an appropriate method (injection volume, inlet temperature, oven temperature program, detector temperature, gas flow rates).

  • Inject the prepared standard solutions to generate a calibration curve (peak area vs. concentration).

  • Inject the diluted sample of the saturated solution.

• Data Analysis:

  • From the calibration curve, determine the concentration of butyl formate in the diluted sample.

  • Calculate the concentration of butyl formate in the original saturated solution, taking into account the dilution factor. The solubility can be expressed in various units, such as g/100 g of solvent, mg/mL, or mole fraction.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of butyl formate solubility in an organic solvent.

Caption: Workflow for determining the solubility of butyl formate.

Conclusion

Butyl formate exhibits broad miscibility with a variety of organic solvents, making it a versatile component in many chemical applications. While specific quantitative solubility data across a wide range of solvents and temperatures is not extensively documented in publicly available literature, the experimental protocols provided in this guide offer a robust framework for researchers to determine these parameters in their own laboratories. The choice of an appropriate analytical technique, such as GC-FID, is crucial for obtaining accurate and reliable quantitative solubility data, which is essential for process optimization and formulation development.

References

• 1. Miscibility - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]

An In-depth Technical Guide to Butyl Formate: Structural Formula and Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of butyl formate, an organic compound with the molecular formula C5H10O2. It delves into the structural formula of n-butyl formate and explores its diverse range of structural isomers, including other butyl formate variants, esters with different arrangements of the carbon skeleton, and functional group isomers such as carboxylic acids. This document presents a comparative analysis of the physicochemical properties of these isomers, offering a valuable resource for their differentiation and application. Furthermore, detailed experimental protocols for the synthesis of n-butyl formate, its isomers, and a representative carboxylic acid isomer are provided. Visualizations of isomer classification, the fundamental Fischer-Speier esterification mechanism, and a standard experimental workflow are included to facilitate a deeper understanding of the chemistry involved.

Introduction

Butyl formate and its isomers, all sharing the molecular formula C5H10O2, represent a fascinating case study in structural isomerism. While possessing the same atomic composition, their distinct structural arrangements lead to a wide variance in physical and chemical properties. These compounds find applications in various fields, including as solvents, flavoring agents, and intermediates in organic synthesis. A thorough understanding of their individual characteristics is paramount for researchers and professionals in drug development and chemical sciences. This guide aims to provide a detailed technical examination of butyl formate's structural aspects and the properties of its key isomers.

Structural Formula and Isomerism of C5H10O2

The molecular formula C5H10O2 gives rise to a multitude of structural isomers. These can be broadly categorized into esters and carboxylic acids.

n-Butyl formate , the primary subject of this guide, is the ester formed from formic acid and n-butanol. Its structural formula is CH3CH2CH2CH2OCHO.

Isomers of Butyl Formate

Isomerism within the butyl formate series arises from the different structural arrangements of the butyl group:

• n-Butyl formate: The straight-chain isomer.

• sec-Butyl formate: The ester of formic acid and sec-butanol.

• Isobutyl formate: The ester of formic acid and isobutanol.

• tert-Butyl formate: The ester of formic acid and tert-butanol.[1]

Other Ester Isomers

Rearranging the carbon chain and the position of the ester linkage yields further ester isomers, including:

• Ethyl propanoate: The ester of propionic acid and ethanol.

• Methyl butanoate: The ester of butyric acid and methanol.

• Propyl acetate: The ester of acetic acid and propanol.

• Isopropyl acetate: The ester of acetic acid and isopropanol.

Functional Group Isomers: Carboxylic Acids

The molecular formula C5H10O2 also corresponds to several carboxylic acids, which are functional group isomers of the esters. The most common is:

• Pentanoic acid (Valeric acid): A straight-chain carboxylic acid.[2][3]

• Branched-chain pentanoic acids: Such as 2-methylbutanoic acid and 3-methylbutanoic acid.

The following diagram illustrates the classification of these isomers.

Classification of C5H10O2 Isomers.

Data Presentation: Physicochemical Properties

The structural differences among the isomers of C5H10O2 lead to distinct physicochemical properties. A summary of these properties is presented in the table below for easy comparison.

Compound	IUPAC Name	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
n-Butyl formate	Butyl methanoate	102.13	106-107	-90	0.882
sec-Butyl formate	butan-2-yl methanoate	102.13	97-98	-	0.875
tert-Butyl formate	2-methylpropan-2-yl methanoate	102.13	82-83	-	0.872 (at 25°C)
Ethyl propanoate	Ethyl propanoate	102.13	99	-73	0.891
Methyl butanoate	Methyl butanoate	102.13	102-103	-84	0.898 (at 25°C)
Pentanoic acid	Pentanoic acid	102.13	186-187	-34.5	0.939

Experimental Protocols

The synthesis of butyl formate and its isomers is most commonly achieved through Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of a carboxylic acid and an alcohol.

General Mechanism of Fischer-Speier Esterification

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, followed by nucleophilic attack by the alcohol. A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.

Mechanism of Fischer-Speier Esterification.

Synthesis of n-Butyl Formate

Materials:

• Formic acid (1 mol, 46 g)

• n-Butanol (1.2 mol, 89 g)

• Concentrated sulfuric acid (catalyst, ~2 mL)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Combine formic acid and n-butanol in a round-bottom flask.

• Slowly add concentrated sulfuric acid while cooling the flask in an ice bath.

• Set up for reflux and heat the mixture for 1-2 hours.

• After cooling, transfer the mixture to a separatory funnel and wash with water, followed by saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Dry the organic layer with anhydrous magnesium sulfate.

• Purify the crude n-butyl formate by distillation, collecting the fraction boiling at 106-107°C.

Synthesis of tert-Butyl Formate

The synthesis of tert-butyl formate via Fischer esterification is challenging due to the steric hindrance of the tertiary alcohol. Alternative methods are often employed. One such method involves the reaction of sodium tert-butoxide with formyl chloride. However, a variation of the esterification can be performed under specific conditions.

Materials:

• Formic acid (1 mol, 46 g)

• tert-Butanol (1.2 mol, 89 g)

• An acidic catalyst (e.g., Amberlyst-15 resin)

• Molecular sieves

Procedure:

• Combine formic acid, tert-butanol, and the acidic resin in a round-bottom flask.

• Add molecular sieves to absorb the water produced during the reaction.

• Stir the mixture at room temperature for 24-48 hours.

• Filter to remove the resin and molecular sieves.

• Wash the filtrate with saturated sodium bicarbonate solution and brine.

• Dry the organic layer with anhydrous sodium sulfate.

• Purify by careful distillation, collecting the fraction boiling at 82-83°C.

Synthesis of Pentanoic Acid (Valeric Acid)

Pentanoic acid can be synthesized by the oxidation of a primary alcohol, 1-pentanol.

Materials:

• 1-Pentanol (1 mol, 88 g)

• Potassium permanganate (KMnO4) (approx. 1.5 mol, 237 g)

• Dilute sulfuric acid

• Sodium bisulfite solution

Procedure:

• Dissolve 1-pentanol in a suitable solvent (e.g., acetone) in a round-bottom flask cooled in an ice bath.

• Slowly add a solution of potassium permanganate in dilute sulfuric acid to the flask with stirring. The reaction is exothermic and the temperature should be maintained below 30°C.

• After the addition is complete, continue stirring at room temperature until the purple color of the permanganate disappears.

• Add sodium bisulfite solution to quench any excess permanganate.

• Acidify the mixture with more sulfuric acid and extract the pentanoic acid with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic extract with brine, dry over anhydrous magnesium sulfate, and remove the solvent by rotary evaporation.

• Purify the crude pentanoic acid by distillation under reduced pressure.

General Experimental Workflow

The following diagram outlines a typical workflow for the synthesis and purification of an ester like butyl formate.

General workflow for ester synthesis.

Conclusion

This technical guide has provided a detailed examination of butyl formate, its structural formula, and its isomers with the molecular formula C5H10O2. The tabulated physicochemical data highlights the significant impact of structural variations on the properties of these compounds. The provided experimental protocols for the synthesis of n-butyl formate, tert-butyl formate, and pentanoic acid offer practical guidance for their laboratory preparation. The visualizations of isomer classification, the Fischer-Speier esterification mechanism, and the general experimental workflow serve to consolidate the key concepts presented. This comprehensive resource is intended to be of significant value to researchers, scientists, and professionals in the field of drug development and organic chemistry.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Jones Oxidation - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide on the Natural Occurrence of Butyl Formate in Fruits

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of butyl formate in various fruits, with a focus on apples, strawberries, and bananas. It includes available quantitative data, detailed experimental protocols for analysis, and an exploration of the biosynthetic pathways involved in its formation.

Introduction

Butyl formate (C₅H₁₀O₂) is a volatile organic compound and an ester of butanol and formic acid. It is known for its characteristic fruity, plum-like aroma and contributes to the complex flavor profiles of many fruits. The presence and concentration of butyl formate can be influenced by factors such as fruit variety, ripeness, and storage conditions. Understanding the natural occurrence and biosynthesis of this compound is crucial for food scientists aiming to enhance flavor profiles, as well as for researchers in drug development utilizing natural product chemistry.

Quantitative Occurrence of Butyl Formate in Fruits

The quantification of butyl formate in fruits is challenging due to its volatility and often low concentrations relative to other esters. While many studies confirm its presence, specific quantitative data is limited. The following table summarizes the available information on the occurrence of butyl formate and related butyl esters in selected fruits. It is important to note that in some studies, "butyl esters" are mentioned without specifying the acid moiety, or butyl acetate is reported, which has a similar fruity aroma.

Fruit	Cultivar/Variety	Compound	Concentration (µg/kg)	Analytical Method	Reference
Apple (Malus domestica)	Not Specified	Butyl formate	Present (not quantified)	GC-MS	[1]
35 Varieties	Butyl acetate	Variable percentages of total volatiles	HS-SPME-GC-MS	[2]
Strawberry (Fragaria × ananassa)	Not Specified	Butyl formate	Present (not quantified)	GC-MS	[1]
'Maehyang'	Butyl acetate	Detected (not quantified)	SPME-GC-MS	[3]
Banana (Musa sp.)	Cavendish	Butyl butyrate	Present (quantified with other esters)	GC-MS/GC-O	[4][5]
Not Specified	Butyl acetate	Key "fruity" and "estery" note	GC-MS	[6]

Note: The direct quantitative data for butyl formate remains scarce in publicly available literature. The table reflects the closest available information, often referencing butyl acetate or other butyl esters which contribute to the overall "fruity" aroma profile.

Experimental Protocols for Analysis

The primary method for the analysis of volatile compounds like butyl formate in fruits is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique is highly sensitive and allows for the extraction and identification of volatile and semi-volatile compounds from the headspace of a sample without the need for solvents.

3.1. General Protocol for HS-SPME-GC-MS Analysis of Fruit Volatiles

This protocol is a composite of methodologies described in various studies on fruit volatile analysis.[7][8][9][10][11]

3.1.1. Sample Preparation

• Select fresh, ripe fruits of the desired cultivar.

• Wash the fruits with deionized water and gently pat them dry.

• Homogenize a representative sample of the fruit pulp (e.g., 5-10 g) in a blender.

• Transfer the homogenized sample into a 20 mL headspace vial.

• Add a saturated solution of NaCl (e.g., 1-2 g) to the vial to increase the release of volatile compounds from the matrix.

• If an internal standard is used for quantification, add a known amount of the standard (e.g., ethyl heptanoate) to the vial.

• Immediately seal the vial with a PTFE/silicone septum cap.

3.1.2. HS-SPME Procedure

• Place the sealed vial in a heating block or water bath set to a specific temperature (e.g., 40-60 °C) for a defined equilibration time (e.g., 15-30 minutes) with gentle agitation.

• Expose a pre-conditioned SPME fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a specific extraction time (e.g., 30-60 minutes) at the same temperature.

• After extraction, retract the fiber into the needle and immediately introduce it into the GC injection port for thermal desorption.

3.1.3. GC-MS Conditions

• Injector: Set to a temperature of 250 °C in splitless mode for a desorption time of 2-5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: A non-polar or medium-polarity capillary column is typically used, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 5 °C/min.

  • Ramp 2: Increase to 250 °C at a rate of 10 °C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Transfer line temperature: 280 °C.

  • Ion source temperature: 230 °C.

  • Ionization mode: Electron Impact (EI) at 70 eV.

  • Mass scan range: m/z 35-350.

3.1.4. Data Analysis

• Identify butyl formate by comparing its mass spectrum and retention index with those of an authentic standard and/or a reference library (e.g., NIST).

• For quantification, generate a calibration curve using standard solutions of butyl formate at different concentrations. The peak area of butyl formate in the sample is then compared to the calibration curve.

Biosynthesis of Esters in Fruits

The formation of esters in fruits is a complex process catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).[12][13] These enzymes facilitate the final step in ester biosynthesis by transferring an acyl group from an acyl-coenzyme A (acyl-CoA) molecule to an alcohol.

4.1. General Ester Biosynthesis Pathway

The biosynthesis of esters can be broadly divided into three stages:

• Substrate Formation:

  • Alcohols: These are primarily derived from the catabolism of fatty acids and amino acids. For example, butanol can be formed through the degradation of fatty acids.

  • Acyl-CoAs: These are also derived from the metabolism of fatty acids and amino acids. Formyl-CoA, the precursor for the formate moiety, can be generated from various metabolic pathways, including photorespiration and glycolysis.[14]

• Esterification: The AAT enzyme catalyzes the condensation reaction between an alcohol and an acyl-CoA. The specificity of the AAT for different alcohol and acyl-CoA substrates is a key determinant of the final ester profile of the fruit.

• Volatilization: The newly synthesized esters, being volatile, are released from the fruit tissue, contributing to its characteristic aroma.

While the general pathway for the synthesis of acetate and other longer-chain esters is well-studied, the specific mechanisms and the AATs involved in the formation of formate esters in fruits are not yet fully elucidated.[15][16][17][18] Research suggests that the availability of both the alcohol and the acyl-CoA precursors is a critical factor controlling the rate of ester production.[12]

Visualizations

5.1. Experimental Workflow for Butyl Formate Analysis

Caption: A generalized workflow for the analysis of butyl formate in fruit samples.

5.2. Biosynthetic Pathway of Esters in Fruits

Caption: A simplified diagram of the general biosynthetic pathway for esters in fruits.

References

• 1. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling of Flavor Volatiles by SPME-GC-MS in Strawberry Cultivars during Fruit Development and Ripening [hst-j.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. journals.flvc.org [journals.flvc.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification of Volatiles in Tomato Fruit Using Headspace Solid-Phase-Micro-Extraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 12. Functional Characterization of Enzymes Forming Volatile Esters from Strawberry and Banana - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Saccharomyces cerevisiae Atf1p is an alcohol acetyltransferase and a thioesterase in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Probing specificities of alcohol acyltransferases for designer ester biosynthesis with a high-throughput microbial screening platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]
• 18. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]

Butyl Formate: A Technical Guide to its Role as a Polar Aprotic Solvent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl formate, a formate ester of butan-1-ol, is increasingly recognized for its utility as a polar aprotic solvent in various chemical applications.[1][2] This technical guide provides an in-depth analysis of butyl formate's physicochemical properties, its performance characteristics in contrast to other common polar aprotic solvents, and practical guidance for its application in experimental settings. Detailed data is presented in tabular format to facilitate comparison, and a generalized experimental workflow is visualized to guide researchers in its practical use.

Introduction to Butyl Formate as a Polar Aprotic Solvent

Butyl formate (C₅H₁₀O₂) is a colorless liquid with a characteristic fruity odor.[1][2] While traditionally used as a flavoring agent and fragrance, its properties as a polar aprotic solvent are gaining attention in the scientific community.[1][2] Polar aprotic solvents possess a significant dipole moment and a moderate to high dielectric constant, enabling them to dissolve a wide range of polar and nonpolar compounds. Unlike polar protic solvents, they lack acidic protons, which makes them suitable for reactions involving strong bases or nucleophiles that would otherwise be deactivated by proton transfer. Butyl formate's ester functionality provides the necessary polarity, while the butyl group contributes to its solvency for less polar substances.

Physicochemical Properties of Butyl Formate

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its effective application. The key properties of butyl formate are summarized below.

Property	Value	Source(s)
Molecular Formula	C₅H₁₀O₂	[1][2]
Molecular Weight	102.13 g/mol	[1][2]
Appearance	Clear, colorless liquid	[1][2]
Odor	Fruity, plum-like	[1][2]
Boiling Point	106-107 °C (223-225 °F)	[2]
Melting Point	-90 °C (-130 °F)
Density	0.885 - 0.9108 g/mL at 20°C	[1]
Flash Point	18 °C (64 °F)	[1]
Solubility in Water	7.56 mg/mL at 27 °C (Slightly soluble)	[1]
Dielectric Constant	7.9 at 20°C
Dipole Moment	1.8 D

Butyl Formate in Context: A Comparative Analysis of Polar Aprotic Solvents

The selection of an appropriate solvent is critical for optimizing reaction kinetics, yield, and purity. The following table provides a comparison of butyl formate with other commonly used polar aprotic solvents.

Solvent	Dielectric Constant (at 20°C)	Dipole Moment (D)	Boiling Point (°C)	Density (g/mL at 20°C)
Butyl Formate	7.9	1.8	106-107	0.886
Acetone	20.7	2.88	56	0.791
Acetonitrile	37.5	3.92	82	0.786
Dimethylformamide (DMF)	36.7	3.82	153	0.944
Dimethyl Sulfoxide (DMSO)	46.7	3.96	189	1.100
Tetrahydrofuran (THF)	7.6	1.75	66	0.889
Ethyl Acetate	6.0	1.78	77	0.902

As indicated in the table, butyl formate possesses a moderate dielectric constant and dipole moment, positioning it as a less polar alternative to highly polar aprotic solvents like DMF and DMSO. Its properties are more comparable to other ester solvents like ethyl acetate, though with a higher boiling point, which can be advantageous for reactions requiring elevated temperatures.

Experimental Protocols and Considerations

While specific, detailed experimental protocols using butyl formate as a primary solvent are not abundantly available in peer-reviewed literature, its properties suggest its suitability for a range of reactions where polar aprotic conditions are desirable. Below is a generalized protocol for conducting a nucleophilic substitution reaction, which can be adapted for use with butyl formate.

General Protocol for a Nucleophilic Substitution Reaction

This hypothetical protocol outlines the steps for reacting an alkyl halide with a nucleophile in butyl formate.

Materials:

• Reactant A (Alkyl Halide)

• Reactant B (Nucleophile)

• Butyl Formate (anhydrous)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating and stirring apparatus

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., diethyl ether or ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an inert gas inlet.

• Reagent Addition: Under a positive pressure of inert gas, add the nucleophile (Reactant B) to the flask, followed by anhydrous butyl formate. Stir the mixture until the nucleophile is fully dissolved.

• Initiation of Reaction: Add the alkyl halide (Reactant A) to the stirred solution at room temperature.

• Reaction Monitoring: Heat the reaction mixture to the desired temperature (the higher boiling point of butyl formate at 106-107°C allows for a wider temperature range than some other common aprotic solvents). Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, GC, or LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of the appropriate quenching solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent.

• Purification: Wash the combined organic layers with brine, dry over an anhydrous drying agent, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Further Purification: If necessary, purify the crude product by column chromatography, distillation, or recrystallization.

Considerations for Using Butyl Formate

• Purity: Ensure the use of high-purity, anhydrous butyl formate, as the presence of water or other protic impurities can interfere with many reactions.

• Temperature Control: The relatively high boiling point of butyl formate makes it suitable for reactions requiring heating, but care should be taken to control the temperature to avoid side reactions.

• Solubility: While butyl formate is a good solvent for many organic compounds, the solubility of all reactants and intermediates should be considered and tested on a small scale if unknown.

• Safety: Butyl formate is flammable and should be handled in a well-ventilated fume hood, away from ignition sources.[1] Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn.

Visualizing Experimental Workflow

The following diagram, generated using Graphviz, illustrates a typical experimental workflow for a chemical synthesis using butyl formate as a solvent.

References

• 1. researchgate.net [researchgate.net]
• 2. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of Butyl Formate: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for butyl formate (C₅H₁₀O₂), a common flavoring agent and industrial solvent. The following sections detail the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for their acquisition. This document is intended for researchers, scientists, and professionals in drug development and chemical analysis.

Spectroscopic Data Summary

The empirical formula of butyl formate is C₅H₁₀O₂, and its molecular weight is 102.13 g/mol . The spectroscopic data presented below are consistent with its chemical structure:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

The proton NMR spectrum of butyl formate provides information about the different types of protons and their neighboring environments.

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
8.05	s	1H	-	H-C(=O)-
4.07	t	2H	6.7	-O-CH₂ -CH₂-CH₂-CH₃
1.63	p	2H	6.7	-O-CH₂-CH₂ -CH₂-CH₃
1.38	sext	2H	7.4	-O-CH₂-CH₂-CH₂ -CH₃
0.92	t	3H	7.4	-O-CH₂-CH₂-CH₂-CH₃

s = singlet, t = triplet, p = pentet (multiplet), sext = sextet

The carbon-13 NMR spectrum indicates the number of distinct carbon environments in the molecule.[1]

Chemical Shift (δ) ppm	Assignment
161.47	C =O
63.94	-O-CH₂ -
30.72	-O-CH₂-CH₂ -
19.18	-O-CH₂-CH₂-CH₂ -
13.66	-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Intensity	Assignment
2962	Strong	C-H stretch (alkane)
1726	Strong	C=O stretch (ester)
1178	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification. The data below was obtained by Electron Ionization (EI).[1]

m/z	Relative Intensity (%)	Assignment
102	< 1	[M]⁺ (Molecular ion)
57	100	[C₄H₉]⁺
56	~99	[C₄H₈]⁺
41	~58	[C₃H₅]⁺
29	~32	[CHO]⁺ or [C₂H₅]⁺
27	~28	[C₂H₃]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for a liquid sample like butyl formate.

NMR Spectroscopy (¹H and ¹³C)

Sample Preparation:

• A solution of butyl formate is prepared by dissolving approximately 10-50 mg of the neat liquid in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• A small amount of an internal standard, such as tetramethylsilane (TMS), is added for chemical shift referencing (δ = 0.00 ppm).

• The solution is transferred to a 5 mm NMR tube.

Data Acquisition:

• Instrument: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

• ¹H NMR: The spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. Parameters such as pulse width, acquisition time, and relaxation delay are optimized.

• ¹³C NMR: Due to the lower natural abundance of ¹³C, a larger number of scans is typically required. Proton decoupling is employed to simplify the spectrum and enhance the signal-to-noise ratio.

Infrared (IR) Spectroscopy

Sample Preparation:

• A drop of neat butyl formate liquid is placed between two salt plates (e.g., NaCl or KBr).

• The plates are gently pressed together to form a thin liquid film.

Data Acquisition:

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Procedure: A background spectrum of the empty salt plates is first recorded. The sample is then placed in the instrument's sample holder, and the sample spectrum is acquired. The instrument software automatically subtracts the background spectrum to produce the final IR spectrum of the sample.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• Butyl formate is introduced into the mass spectrometer, typically via Gas Chromatography (GC-MS) for separation from any impurities.

• In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV) in a process called Electron Ionization (EI). This causes the molecules to ionize and fragment.

Data Acquisition:

• Instrument: A GC-MS system is commonly used.

• GC Parameters: A suitable capillary column (e.g., a non-polar column) is used with helium as the carrier gas. The oven temperature is programmed to ensure good separation.

• MS Parameters: The mass analyzer (e.g., a quadrupole) scans a range of mass-to-charge ratios (m/z) to detect the molecular ion and its fragments.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a chemical compound like butyl formate.

A general workflow for spectroscopic analysis.

Spectroscopic Techniques and Structural Information

This diagram illustrates the relationship between the different spectroscopic techniques and the specific structural information they provide for butyl formate.

Correlation of techniques and structural data.

References

• 1. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Vapor Pressure and Boiling Point of Butyl Formate

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of chemical compounds is paramount. Butyl formate (C₅H₁₀O₂), a formate ester known for its fruity, plum-like odor, serves as a valuable flavoring agent, fragrance, and polar aprotic solvent.[1][2] This technical guide provides an in-depth analysis of two of its critical properties: vapor pressure and boiling point.

Core Physical Properties of Butyl Formate

Butyl formate is a clear, colorless liquid.[1][3] It is slightly soluble in water and miscible with alcohols and oils.[1][4] Key identification and physical property data are summarized below.

Property	Value	Source(s)
CAS Registry Number	592-84-7	[5]
Molecular Formula	C₅H₁₀O₂	[5]
Molecular Weight	102.13 g/mol	[2][6]
Normal Boiling Point	106-107 °C	[1][5][7]
107.803 °C at 760 mmHg	[4]
224.6 °F (107 °C) at 760 mmHg	[2][3]
Vapor Pressure	28.9 mmHg @ 25 °C	[2][8]
26.6 mmHg @ 25 °C	[4]
2.9 kPa @ 20 °C	[2]
Melting Point	-91 °C to -92 °C	[1][6]
Density	0.892 g/mL @ 25 °C	[1]
0.89 g/cm³	[4]

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For pure compounds, the boiling point is a useful indicator of identity and purity.[9] Several experimental methods are employed to determine the boiling point of organic compounds like butyl formate.

Capillary Method

A prevalent and simple technique for determining the boiling point of a small quantity of liquid is the capillary method.[10][11]

Protocol:

• A small amount of the liquid sample, in this case, butyl formate, is placed in a fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the sample.

• The fusion tube is attached to a thermometer and heated in a controlled manner, often using an aluminum block or a Thiele tube, to ensure uniform heat distribution.[9][11]

• As the temperature rises, the air trapped in the capillary tube will be expelled, and eventually, a steady stream of bubbles will emerge from the open end of the capillary tube as the liquid boils.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is recorded as the temperature at which the liquid begins to enter the capillary tube.[10] This occurs when the vapor pressure of the sample equals the atmospheric pressure inside the capillary.[10]

References

• 1. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 2. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Butyl formate｜lookchem [lookchem.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. butyl formate [stenutz.eu]
• 7. chemwhat.com [chemwhat.com]
• 8. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

An In-depth Technical Guide to the Thermodynamic Properties of Butyl Formate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of butyl formate (C₅H₁₀O₂), a formate ester recognized for its applications as a solvent and flavoring agent. A thorough understanding of its thermodynamic behavior is crucial for process design, safety assessments, and modeling in various scientific and industrial applications, including pharmaceuticals and chemical synthesis. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated chemical pathways.

Core Thermodynamic and Physical Properties

The thermodynamic and physical properties of butyl formate have been characterized through various experimental and computational methods. A summary of these key properties is presented below.

Physical Properties

Property	Value	Source(s)
Molecular Formula	C₅H₁₀O₂	[1]
Molecular Weight	102.13 g/mol	[2][3]
Appearance	Clear, colorless to yellowish liquid	[1]
Odor	Fruity, plum-like	[1][3]
Melting Point	-91 °C to -92 °C	[1][4]
Boiling Point	106-107 °C at 760 mmHg	[1]
Density	0.892 g/mL at 25 °C	[1]
Refractive Index (n²⁰/D)	1.389	[1]
Vapor Pressure	28.9 mmHg at 25 °C	[3]
Flash Point	13.9 °C (57 °F)	[3]
Water Solubility	Slightly soluble	[1]

Thermodynamic Properties

Property	Value	Source(s)
Enthalpy of Vaporization (ΔvapH°)	37.9 kJ/mol at 310 K	[5]
Ideal Gas Heat Capacity (Cp,gas)	165.62 J/mol·K to 210.97 J/mol·K (temperature dependent)	[6]
Liquid Phase Heat Capacity (Cp,liquid)	Data available, temperature dependent	[6]
Standard Enthalpy of Formation (ΔfH°)	Not explicitly found in experimental literature
Standard Gibbs Free Energy of Formation (ΔfG°)	Not explicitly found in experimental literature

Experimental Protocols for Property Determination

The accurate determination of thermodynamic properties relies on precise experimental methodologies. Below are detailed protocols for key experimental techniques applicable to a volatile liquid ester like butyl formate.

Differential Scanning Calorimetry (DSC) for Heat Capacity Measurement

Differential Scanning Calorimetry is a primary technique for determining the heat capacity of liquids. The ASTM E1269 standard provides a reliable method.

Principle: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference material as a function of temperature. This difference is directly proportional to the heat capacity of the sample.

Experimental Workflow:

Figure 1: Workflow for determining the heat capacity of butyl formate using DSC.

Detailed Steps:

• Sample Preparation:

  • An empty aluminum hermetic DSC pan and lid are weighed accurately.

  • A small, precisely weighed sample of butyl formate (typically 5-10 mg) is added to the pan. Due to its volatility, this should be done quickly.

  • The pan is immediately and securely sealed using a hermetic press.

• DSC Analysis (ASTM E1269 Three-Run Method):

  • Run 1 (Baseline): An empty, sealed pan is placed in the sample position and another empty, sealed pan in the reference position. The sample chamber is heated at a constant rate (e.g., 10-20 °C/min) over the desired temperature range. This provides the baseline heat flow.

  • Run 2 (Standard): A precisely weighed sapphire standard (a material with a well-known heat capacity) is placed in the sample pan and run under the identical conditions as the baseline.

  • Run 3 (Sample): The prepared butyl formate sample pan is run under the same conditions.

• Calculation: The heat capacity of the butyl formate sample (Cp,sample) is calculated at a given temperature (T) using the following equation:

  Cp,sample(T) = (Cp,std(T) * m,std * (ΔH,sample(T) - ΔH,baseline(T))) / (m,sample * (ΔH,std(T) - ΔH,baseline(T)))

  Where:

  • Cp,std(T) is the known heat capacity of the sapphire standard at temperature T.

  • m,std and m,sample are the masses of the standard and sample, respectively.

  • ΔH represents the heat flow signals from the DSC for the sample, standard, and baseline runs at temperature T.

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is used to determine the heat of combustion of a substance at constant volume, from which the enthalpy of formation can be derived. Special considerations are necessary for volatile liquids like butyl formate.

Principle: A known mass of the sample is completely combusted in a sealed container (the "bomb") filled with excess oxygen. The heat released by the combustion is absorbed by a surrounding water bath, and the temperature change of the water is measured.

Experimental Workflow for a Volatile Liquid:

Figure 2: Workflow for determining the enthalpy of combustion of butyl formate.

Detailed Steps:

• Sample Preparation:

  • To prevent evaporation, a precise mass of butyl formate is encapsulated in a combustible container with a known heat of combustion, such as a gelatin or polyethylene capsule.

  • The capsule is placed in the sample crucible of the bomb calorimeter.

  • A fuse wire of known length and mass is attached to the electrodes of the bomb head, ensuring it is in contact with the capsule.

• Bomb Assembly and Firing:

  • A small amount of distilled water (typically 1 mL) is added to the bottom of the bomb to ensure that all water formed during combustion is in the liquid state.

  • The bomb is sealed and purged with oxygen to remove atmospheric nitrogen, then filled with pure oxygen to a pressure of approximately 30 atm.

  • The bomb is placed in the calorimeter bucket, which is filled with a precisely known mass of water.

  • The system is allowed to reach thermal equilibrium.

  • The sample is ignited by passing an electric current through the fuse wire.

• Data Acquisition and Calculation:

  • The temperature of the water in the calorimeter is recorded at regular intervals before, during, and after combustion until a stable final temperature is reached.

  • The total heat released (q_total) is calculated using the temperature change (ΔT) and the heat capacity of the calorimeter system (C_cal), which is predetermined by combusting a standard substance like benzoic acid. q_total = C_cal * ΔT

  • Corrections are made for the heat released by the combustion of the capsule and the fuse wire to determine the heat of combustion of the butyl formate sample.

  • The standard enthalpy of combustion (ΔcH°) can then be calculated, and from this, the standard enthalpy of formation (ΔfH°) can be determined using Hess's Law and known standard enthalpies of formation for CO₂ and H₂O.

Chemical Pathways and Mechanisms

The formation and reaction of butyl formate are governed by fundamental organic chemistry principles. The following diagrams illustrate key reaction mechanisms.

Fischer-Speier Esterification: Synthesis of Butyl Formate

Butyl formate is typically synthesized via the Fischer-Speier esterification of formic acid and butanol, catalyzed by an acid.

Figure 3: Reaction mechanism for the Fischer-Speier esterification of butyl formate.[7]

The reaction involves the protonation of the carbonyl oxygen of formic acid, followed by nucleophilic attack by the hydroxyl group of butanol. Subsequent proton transfer and elimination of a water molecule yield the ester.

Acid-Catalyzed Hydrolysis of Butyl Formate

The hydrolysis of butyl formate, the reverse of esterification, is also acid-catalyzed and results in the formation of formic acid and butanol.

Figure 4: Mechanism for the acid-catalyzed hydrolysis of butyl formate.[8]

This reaction is initiated by the protonation of the carbonyl oxygen of the ester, making the carbonyl carbon more electrophilic for the nucleophilic attack by water.

Thermal Decomposition of Butyl Formate

At elevated temperatures, simple esters like butyl formate can undergo thermal decomposition. A common pathway for esters with a beta-hydrogen on the alkyl group is a concerted elimination reaction.

Figure 5: A plausible thermal decomposition pathway for butyl formate.

This process is believed to proceed through a six-membered cyclic transition state, leading to the formation of formic acid and 1-butene. This is a syn-elimination reaction. At higher temperatures, the initial products can further decompose into smaller molecules.

References

• 1. Butyl formate | 592-84-7 [chemicalbook.com]
• 2. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 4. Formic acid, butyl ester (CAS 592-84-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. ME 354 Lab - Bomb Calorimeter Experiment [www2.latech.edu]
• 6. nsuworks.nova.edu [nsuworks.nova.edu]
• 7. organic oxidation - Thermal decomposition of ester - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of Butyl Formate by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantitative analysis of butyl formate using Gas Chromatography (GC) with Flame Ionization Detection (GC-FID) and Headspace Gas Chromatography-Mass Spectrometry (Headspace GC-MS). These protocols are designed for applications in pharmaceutical analysis, quality control, and research settings where accurate determination of volatile organic compounds is critical.

Introduction

Butyl formate (C₅H₁₀O₂) is a formate ester known for its characteristic fruity, plum-like odor and is used as a flavoring agent and a solvent in various industries, including pharmaceuticals.[1] Monitoring and quantifying residual levels of butyl formate in active pharmaceutical ingredients (APIs), excipients, and final drug products is essential to ensure product quality, safety, and compliance with regulatory standards. Gas chromatography is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like butyl formate.[2]

This application note details two robust methods for the analysis of butyl formate:

• Direct Injection GC-FID: A straightforward and widely accessible method for the quantification of butyl formate in liquid samples.

• Static Headspace GC-MS: A sensitive and specific method ideal for the analysis of volatile compounds in complex matrices, minimizing sample preparation and protecting the analytical instrument from non-volatile residues.[2][3]

Experimental Protocols

Method 1: Direct Injection Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for the routine analysis of butyl formate in liquid samples where the analyte concentration is within the detection limits of the FID.

2.1.1. Materials and Reagents

• Butyl Formate (≥97% purity)

• Solvent: Methanol, Ethanol, or other suitable low-boiling solvent (HPLC or GC grade)

• Internal Standard (IS): e.g., Ethyl Acetate or other suitable volatile compound not present in the sample matrix.

2.1.2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of butyl formate into a 100 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 50, 100 µg/mL).

• Internal Standard Spiking: If using an internal standard, spike all standard and sample solutions with a constant concentration of the IS.

• Sample Preparation: Dilute the sample containing butyl formate with the chosen solvent to bring the analyte concentration within the calibration range.

2.1.3. GC-FID Operating Conditions

Parameter	Value
Gas Chromatograph	Agilent 7890 Series or equivalent
Column	DB-624 (30 m x 0.32 mm ID, 1.8 µm film thickness) or equivalent
Carrier Gas	Helium or Hydrogen, constant flow
Flow Rate	1.5 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Oven Temperature Program	Initial: 40 °C (hold for 5 min) Ramp: 10 °C/min to 220 °C (hold for 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 °C
Makeup Gas (N₂) Flow	25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

2.1.4. Data Analysis and Quantification

Quantification is typically performed using a calibration curve generated from the peak areas (or peak area ratios if using an internal standard) of the working standard solutions versus their corresponding concentrations.

Method 2: Static Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This method is highly sensitive and selective, making it ideal for the analysis of trace levels of butyl formate in solid or liquid samples, and is particularly useful for complex sample matrices.

2.2.1. Materials and Reagents

• Butyl Formate (≥97% purity)

• Dilution Solvent: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or water, depending on the sample matrix.

• Internal Standard (IS): A deuterated analog of butyl formate or another suitable volatile compound not present in the sample.

• 20 mL Headspace Vials with PTFE-lined septa and aluminum caps.

2.2.2. Standard and Sample Preparation

• Stock and Working Standard Solutions: Prepare as described in section 2.1.2 using a suitable headspace solvent.

• Sample Preparation:

  • Liquid Samples: Accurately transfer a known volume or weight of the liquid sample into a 20 mL headspace vial. Add a specific volume of the dilution solvent if necessary.

  • Solid Samples: Accurately weigh a known amount of the solid sample into a 20 mL headspace vial. Add a specific volume of a suitable solvent to dissolve or suspend the sample.

• Internal Standard Spiking: Spike all standard and sample vials with a constant concentration of the internal standard.

• Vial Sealing: Immediately seal the vials after adding the sample and standards to prevent the loss of volatile analytes.

2.2.3. HS-GC-MS Operating Conditions

Parameter	Value
Headspace Autosampler	Agilent 7697A or equivalent
Vial Equilibration Temp	80 °C
Vial Equilibration Time	20 min
Loop Temperature	90 °C
Transfer Line Temp	100 °C
Injection Volume	1 mL (gas phase)
Gas Chromatograph	Agilent 7890 Series with 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow
Flow Rate	1.2 mL/min
Injector Temperature	250 °C
Split Ratio	10:1
Oven Temperature Program	Initial: 40 °C (hold for 5 min) Ramp: 15 °C/min to 240 °C (hold for 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Scan (m/z 35-350) and/or Selected Ion Monitoring (SIM)
SIM Ions for Butyl Formate	To be determined based on fragmentation pattern (e.g., m/z 45, 57, 74, 102)

Data Presentation: Quantitative Method Validation Summary

The following tables summarize typical validation parameters for the quantitative analysis of butyl formate. These values are indicative and should be established for each specific method and laboratory.

Table 1: Linearity and Range

Parameter	GC-FID	Headspace GC-MS
Range	1 - 200 µg/mL	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Number of Points	6	6

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	GC-FID	Headspace GC-MS
LOD	~0.5 µg/mL	~0.05 µg/mL
LOQ	~1.5 µg/mL	~0.15 µg/mL

Table 3: Precision (Repeatability)

Concentration Level	GC-FID (%RSD)	Headspace GC-MS (%RSD)
Low QC	< 5%	< 10%
Mid QC	< 5%	< 10%
High QC	< 5%	< 10%

Table 4: Accuracy (Recovery)

Concentration Level	GC-FID (% Recovery)	Headspace GC-MS (% Recovery)
Low QC	90 - 110%	85 - 115%
Mid QC	90 - 110%	85 - 115%
High QC	90 - 110%	85 - 115%

Visualizations

Caption: Gantt Chart illustrating the sequential stages of the GC analysis workflow.

Caption: Flowchart detailing the logical progression of a quantitative GC analysis.

Caption: Step-by-step workflow for Headspace GC-MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols: Butyl Formate as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of butyl formate as a viable solvent in organic synthesis, with a focus on its properties, potential applications, and alignment with green chemistry principles. Detailed protocols and comparative data are provided to assist researchers in incorporating butyl formate into their experimental designs.

Introduction to Butyl Formate as a Solvent

Butyl formate, the ester of formic acid and butanol, is a colorless liquid with a characteristic fruity odor. Traditionally used in the flavor and fragrance industry, its properties as a polar aprotic solvent are gaining attention in the field of organic synthesis. With a moderate boiling point, good solubility for a range of organic compounds, and potential for being derived from bio-based sources, butyl formate presents an interesting alternative to more hazardous or environmentally persistent solvents. This document outlines the key characteristics of butyl formate and provides protocols for its potential use in various reaction types.

Physical and Chemical Properties

A thorough understanding of a solvent's physical and chemical properties is crucial for its effective application in organic synthesis. Butyl formate is a flammable liquid and should be handled with appropriate safety precautions. It is miscible with many common organic solvents and has limited solubility in water.

Table 1: Physical Properties of Butyl Formate and Common Organic Solvents

Property	Butyl Formate	Toluene	Tetrahydrofuran (THF)	Dichloromethane (DCM)
CAS Number	592-84-7	108-88-3	109-99-9	75-09-2
Molecular Formula	C₅H₁₀O₂	C₇H₈	C₄H₈O	CH₂Cl₂
Molecular Weight ( g/mol )	102.13	92.14	72.11	84.93
Boiling Point (°C)	106-107	110.6	66	39.6
Melting Point (°C)	-90	-95	-108.4	-96.7
Density (g/mL at 25°C)	0.892	0.867	0.889	1.327
Flash Point (°C)	18	4	-14	N/A
Water Solubility	Slightly soluble	Insoluble	Miscible	Slightly soluble
Polarity (Dielectric Constant)	~5.5 (estimated)	2.38	7.58	9.08

Application Notes and Experimental Protocols

While specific literature on butyl formate as a primary solvent in a wide range of named organic reactions is emerging, its properties suggest its suitability in several reaction classes. The following sections provide generalized protocols where butyl formate could be employed, based on its characteristics as a polar aprotic solvent.

Esterification Reactions

As an ester itself, butyl formate is a suitable solvent for certain esterification reactions, particularly when the reactants and products are soluble in it and the reaction temperature aligns with its boiling point.

General Protocol for Fischer Esterification:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the carboxylic acid (1.0 eq.) and the alcohol (1.5-3.0 eq.) in butyl formate.

• Catalyst Addition: Add a catalytic amount of a strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid, 0.01-0.05 eq.).

• Reaction: Heat the mixture to reflux (approx. 107°C) and monitor the reaction progress by TLC or GC. A Dean-Stark trap can be used to remove the water formed during the reaction.

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution).

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation.

Acylation and Alkylation Reactions

Butyl formate can serve as a medium for acylation and alkylation reactions, particularly those that benefit from a polar aprotic environment. Its moderate boiling point allows for reactions to be conducted at elevated temperatures.

General Protocol for Friedel-Crafts Acylation:

• Reactant Preparation: To a stirred suspension of a Lewis acid catalyst (e.g., AlCl₃, 1.1 eq.) in butyl formate at 0°C, add the acylating agent (e.g., an acyl chloride, 1.0 eq.).

• Substrate Addition: Add the aromatic substrate (1.0 eq.) dropwise to the mixture, maintaining the temperature at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC).

• Work-up: Quench the reaction by carefully pouring it onto crushed ice and hydrochloric acid.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the organic layer with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Table 2: Hypothetical Comparison of Solvents in a Generic Acylation Reaction

Solvent	Boiling Point (°C)	Expected Reaction Time	Expected Yield	Green Chemistry Considerations
Butyl Formate	107	Moderate	Good	Potentially bio-based, lower toxicity than chlorinated solvents.
Dichloromethane	40	Short	Good to Excellent	Suspected carcinogen, high volatility, environmentally persistent.
Toluene	111	Moderate	Good	Volatile organic compound (VOC), neurotoxin.
Tetrahydrofuran (THF)	66	Short to Moderate	Good	Can form explosive peroxides, VOC.

Note: The data in this table is hypothetical and intended for illustrative purposes. Experimental validation is required.

Green Chemistry Perspective

The principles of green chemistry encourage the use of safer solvents and the reduction of auxiliary substances. Butyl formate aligns with these principles in several ways:

• Renewable Feedstock: Butyl formate can be synthesized from formic acid and butanol, both of which can be derived from biomass.

• Lower Toxicity: Compared to halogenated solvents like dichloromethane and aromatic hydrocarbons like toluene, butyl formate exhibits lower toxicity.

• Biodegradability: As an ester, butyl formate is expected to be more readily biodegradable than many traditional organic solvents.

• Reduced Volatility: Its higher boiling point compared to solvents like dichloromethane and diethyl ether can lead to reduced evaporative losses.

Visualizing Workflows in Organic Synthesis

General Experimental Workflow

The following diagram illustrates a typical workflow for an organic synthesis experiment where butyl formate could be used as a solvent.

A generalized workflow for an organic synthesis experiment.

Solvent Selection Logic

The choice of a solvent is a critical step in designing a green and efficient chemical process. The following diagram outlines a logical approach to solvent selection, highlighting where butyl formate can be a favorable option.

A decision-making flow for solvent selection in organic synthesis.

Safety and Handling

Butyl formate is a flammable liquid and should be handled in a well-ventilated fume hood, away from ignition sources. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, consult the Safety Data Sheet (SDS).

Conclusion

Butyl formate presents a promising alternative to conventional organic solvents. Its favorable physical properties, coupled with its potential as a "green" solvent, make it an attractive candidate for a variety of organic transformations. While more research is needed to fully explore its applications and to generate extensive comparative data, the information and protocols provided in this document serve as a valuable resource for researchers looking to incorporate butyl formate into their synthetic methodologies.

Application Notes: Synthesis of Butyl Formate via Fischer Esterification

Introduction

Butyl formate (C₅H₁₀O₂) is a formate ester recognized for its characteristic fruity, plum-like odor and taste.[1][2] It is found naturally in fruits such as apples and strawberries and is widely utilized as a flavoring agent in the food industry, a fragrance component in perfumes, and as a polar aprotic solvent for resins and cellulose ethers.[1][2][3] The primary method for its synthetic preparation is the Fischer-Speier esterification, a classic organic reaction involving the acid-catalyzed condensation of a carboxylic acid (formic acid) with an alcohol (n-butanol).[4][5][6] The reaction is reversible, and to achieve high yields, the equilibrium is typically shifted towards the product by using an excess of one of the reactants or by removing water as it is formed.[5][7]

Reaction Principle: Fischer-Speier Esterification

The Fischer esterification mechanism is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (commonly sulfuric acid or p-toluenesulfonic acid).[5] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[5] The subsequent reaction forms a tetrahedral intermediate. A proton transfer then occurs, followed by the elimination of a water molecule to yield the protonated ester.[8] Finally, deprotonation of this species regenerates the acid catalyst and produces the final ester product.[8]

Safety Precautions

• Reagents: Formic acid is corrosive and causes severe burns. Concentrated sulfuric acid is a strong acid and oxidizing agent, also causing severe burns. n-Butanol is flammable and can cause irritation.[1] Butyl formate is a highly flammable liquid with a low flash point (18°C / 64°F).[2][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: All procedures should be performed in a well-ventilated fume hood. Avoid open flames and sparks due to the flammability of the alcohol and the ester product.[9] The acid catalyst should be added slowly and carefully while cooling the reaction mixture.

Experimental Protocol: Synthesis of Butyl Formate

This protocol details the synthesis of butyl formate using the Fischer esterification method with sulfuric acid as the catalyst, followed by purification.

1. Materials and Reagents

• Formic Acid (HCOOH, ≥95%)

• n-Butanol (CH₃(CH₂)₃OH, ≥99%)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Boiling Chips

2. Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Erlenmeyer flasks

• Distillation apparatus (simple or fractional)

• Graduated cylinders and beakers

• Ice bath

3. Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask, add n-butanol (0.5 mol, 37.06 g, 45.75 mL) and several boiling chips.

• Place the flask in an ice bath on a magnetic stirrer.

• Slowly add formic acid (0.4 mol, 18.41 g, 15.1 mL) to the flask while stirring.

• Catalyst Addition: While keeping the flask in the ice bath, carefully and slowly add concentrated sulfuric acid (1-2 mL) dropwise.[4]

• Remove the flask from the ice bath and attach a reflux condenser. Ensure water is flowing through the condenser.

• Reflux: Heat the mixture to a gentle reflux using a heating mantle and continue heating for 1-2 hours.[7] The reaction progress can be monitored by techniques like TLC or GC if desired.

• Cooling: After the reflux period, turn off the heat and allow the mixture to cool to room temperature.

4. Work-up and Purification

• Transfer: Transfer the cooled reaction mixture to a 250 mL separatory funnel.

• Washing:

  • Add 50 mL of cold water to the funnel, stopper it, and shake gently, venting frequently to release any pressure. Allow the layers to separate and discard the lower aqueous layer.[4]

  • Wash the organic layer with 50 mL of saturated sodium bicarbonate solution to neutralize the remaining acid catalyst.[1][4] Caution: Carbon dioxide gas will be evolved. Shake very gently at first and vent frequently. Continue until no more gas is evolved. Discard the lower aqueous layer.

  • Finally, wash the organic layer with 50 mL of saturated sodium chloride (brine) solution to remove residual water and dissolved inorganic salts.[4] Discard the aqueous layer.

• Drying: Transfer the crude butyl formate (the top organic layer) to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous magnesium sulfate or sodium sulfate to dry the ester. Swirl the flask and let it stand for 10-15 minutes until the liquid is clear.[1]

• Filtration: Filter the dried ester into a clean, dry round-bottom flask suitable for distillation.

• Distillation: Add fresh boiling chips and purify the butyl formate by fractional distillation. Collect the fraction boiling between 105-107°C.[3]

• Characterization: Weigh the final product to determine the yield. Characterize the product using techniques such as IR spectroscopy, NMR, or by measuring its refractive index.

Data Summary

The following table summarizes quantitative data from different reported methods for the synthesis of formate esters, providing a comparison of reaction conditions and yields.

Parameter	Method 1: Ionic Liquid Catalyst[10]	Method 2: Boron Oxide Catalyst[11]	Method 3: Enzymatic[12]
Alcohol	n-Butanol	n-Butanol	Octanol
Carboxylic Acid	Formic Acid	Anhydrous Formic Acid	Formic Acid
Molar Ratio (Acid:Alcohol)	1:3	1:0.86 (1.16:1)	1:7
Catalyst	Sulfonic acid dinuclear ionic liquid	Boron oxide / p-TsOH	Novozym 435 (Immobilized Lipase)
Solvent	None (excess butanol)	Methylene Chloride	1,2-dichloroethane
Temperature	Reflux	Reflux	40 °C
Reaction Time	6 hours	1 hour	Not specified, but enzymatic reactions can take several hours
Reported Yield	93.21%	High purity, but specific yield for butyl formate not stated.	96.51% (Conversion)

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the synthesis and purification process for butyl formate.

Figure 1: Workflow for the synthesis and purification of butyl formate.

References

• 1. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 2. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Butyl Formate Reagent|≥97% Purity|Supplier [benchchem.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. Esterification Of Butyl Ethanoate Lab Report | ipl.org [ipl.org]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols: Butyl Formate in the Flavor and Fragrance Industry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl formate, a key ester in the flavor and fragrance industry. This document details its sensory profile, applications with typical usage levels, and standardized experimental protocols for its evaluation.

Introduction to Butyl Formate

Butyl formate (n-butyl methanoate) is an aliphatic ester recognized for its potent, fruity aroma.[1][2] It is a colorless liquid with a characteristic plum-like and rum-like scent and is found naturally in fruits such as apples and strawberries.[3][4][5][6] Its versatile and pleasant aromatic profile makes it a valuable ingredient in the formulation of a wide range of consumer products. Butyl formate is generally recognized as safe (GRAS) for its intended use as a flavoring agent by the Flavor and Extract Manufacturers Association (FEMA), holding FEMA number 2196.[3][7]

Organoleptic Profile and Applications

With its distinct fruity and sweet notes, butyl formate is a versatile component in flavor and fragrance formulations.

Flavor Applications: Butyl formate is widely used to create or enhance fruity and tropical flavor profiles in various food and beverage products. It is particularly effective in imparting apple, pear, peach, and raspberry notes.[8] Its high volatility and low after-taste make it suitable for a range of applications including:

• Beverages: Carbonated soft drinks, fruit juices, and flavored alcoholic beverages.

• Confectionery: Hard and soft candies, chewing gum, and fruit-flavored fillings.[8][9]

• Dairy Products: Ice cream, yogurt, and other frozen desserts.

• Baked Goods: Fruit fillings for pastries and cakes.

Fragrance Applications: In the fragrance industry, butyl formate is utilized for its fresh and fruity top notes in perfumes, body sprays, and deodorants.[7] It blends well with other esters and fragrance ingredients to create complex fruit and floral accords.[7] It is also incorporated into home care products like air fresheners, detergents, and fabric softeners to provide a pleasant and lasting fruity aroma.

Quantitative Data: Typical Usage Levels

The concentration of butyl formate varies depending on the desired flavor or fragrance intensity and the product matrix. The following table summarizes typical usage levels in various applications.

Application Category	Product Type	Typical Usage Level (ppm)	Reference
Flavors
Non-alcoholic Beverages	2.9	[10]
Frozen Dairy	3.2	[10]
Baked Goods	9.1	[10]
Chewing Gum	Not explicitly quantified, but used in flavor compositions.	[8][9]
Fragrances
Fragrance Concentrates	Up to 5000 (0.5%)	[10]

Note: These values are indicative and may be adjusted based on the specific product formulation and desired sensory outcome.

Experimental Protocols

Sensory Evaluation: Triangle Test

The Triangle Test is a discriminative sensory method used to determine if a perceptible difference exists between two samples. This protocol is adapted from the ASTM E1885-04 standard.[2][11][12]

Objective: To determine if a change in a product formulation containing butyl formate (e.g., substitution with an alternative ingredient) results in a perceivable sensory difference.

Materials:

• Two product samples (A and B), one with the standard butyl formate formulation and one with the modified formulation.

• Identical, odor-free sample presentation vessels, coded with random three-digit numbers.

• Palate cleansers (e.g., unsalted crackers, filtered water at room temperature).

• Individual testing booths with controlled lighting and ventilation.

• Ballots for recording responses.

Procedure:

• Panelist Selection: Select a panel of at least 24-30 trained or consumer panelists.

• Sample Preparation: Prepare the samples to be evaluated at the desired serving temperature.

• Test Design: For each panelist, present three samples: two of one product and one of the other. There are six possible presentation orders (AAB, ABA, BAA, BBA, BAB, ABB) which should be randomized and balanced across the panelists.

• Instructions to Panelists: Instruct panelists to evaluate the samples from left to right. They are to identify the "odd" or "different" sample. Even if they are uncertain, they must make a choice.

• Evaluation: Panelists should cleanse their palate with water and/or an unsalted cracker between samples.

• Data Analysis: The number of correct identifications is tallied. The result is compared to a statistical table for the triangle test to determine if the number of correct judgments is statistically significant at a chosen confidence level (typically 95%, α = 0.05).

Sensory Evaluation: Descriptive Analysis

Descriptive analysis provides a detailed sensory profile of a product. This protocol outlines a general approach for characterizing the flavor profile of a product containing butyl formate.

Objective: To identify and quantify the key sensory attributes of a product containing butyl formate.

Materials:

• Product sample containing butyl formate.

• Reference standards for relevant aroma and flavor attributes (e.g., solutions of other fruity esters, reference food products).

• Individual testing booths.

• Evaluation forms with attribute lists and intensity scales (e.g., 15-point universal scale).

Procedure:

• Panelist Training: A small panel of 8-12 individuals is trained over several sessions (can be 40-120 hours) to recognize and scale the intensity of specific aroma and flavor attributes relevant to the product.[13] For butyl formate, this would include fruity (plum, apple, pear), sweet, and potentially chemical or solvent-like notes.

• Lexicon Development: The panel collaboratively develops a lexicon of descriptive terms for the product's sensory characteristics.

• Sample Evaluation: Panelists individually evaluate the product and rate the intensity of each attribute on the provided scale.

• Data Analysis: The intensity ratings are averaged across panelists to generate a sensory profile or "fingerprint" of the product. Statistical analysis (e.g., ANOVA) can be used to compare the profiles of different products.

Instrumental Analysis: Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception to identify odor-active compounds.

Objective: To identify and characterize the aroma contribution of butyl formate and other volatile compounds in a product.

Instrumentation:

• Gas Chromatograph (GC) with a flame ionization detector (FID) or mass spectrometer (MS).

• Olfactory detection port (ODP) where a portion of the column effluent is directed for sensory assessment.

• Capillary column suitable for flavor analysis (e.g., a polar column like DB-Wax or a medium-polarity cyanopropyl column).[14][15]

Procedure:

• Sample Preparation: Volatile compounds from the sample are extracted using techniques such as solid-phase microextraction (SPME) or solvent extraction.

• GC Separation: The extracted volatiles are injected into the GC. A typical temperature program for fruity esters might be:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase at 5°C/minute to 250°C.[16]

  • Final hold: 5 minutes at 250°C.[16]

  • Carrier gas: Helium at a constant flow rate.

• Olfactometry: A trained assessor sniffs the effluent from the ODP and records the time, duration, and description of any perceived odors.

• Data Correlation: The olfactometry data is aligned with the chromatogram from the FID or MS to identify the chemical compounds responsible for the specific aromas.

Visualizations

Figure 1: Experimental workflow for flavor and fragrance evaluation.

Figure 2: Olfactory signal transduction pathway for esters like butyl formate.

References

• 1. Reactome | Olfactory Signaling Pathway [reactome.org]
• 2. store.astm.org [store.astm.org]
• 3. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 4. DLG Expert report 05/2016: Sensory analysis: Overview of methods and application areas Part 4 [dlg.org]
• 5. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 7. Isobutyl Formate (cas 542-55-2) – High-purity Aroma Chemical | Chemicalbull [chemicalbull.com]
• 8. scent.vn [scent.vn]
• 9. westmont.edu [westmont.edu]
• 10. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 11. standards.globalspec.com [standards.globalspec.com]
• 12. webstore.ansi.org [webstore.ansi.org]
• 13. Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling • Food Safety Institute [foodsafety.institute]
• 14. pfigueiredo.org [pfigueiredo.org]
• 15. agilent.com [agilent.com]
• 16. Inheritance of esters and other volatile compounds responsible for the fruity aroma in strawberry - PMC [pmc.ncbi.nlm.nih.gov]

Butyl Formate: A Versatile Precursor for Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Butyl formate, a simple ester with a characteristic fruity aroma, serves as a valuable and versatile precursor in a variety of chemical syntheses. Its utility extends from being an effective formylating agent for amines and alcohols to participating in carbon-carbon bond-forming reactions like the Claisen condensation. This document provides detailed application notes and experimental protocols for leveraging butyl formate in key chemical transformations.

Formylation Reactions: Introduction of the Formyl Group

Butyl formate is an effective reagent for the formylation of nucleophiles, such as amines and alcohols, to produce the corresponding formamides and formate esters. These reactions are fundamental in organic synthesis, particularly for the protection of functional groups and as intermediates in the synthesis of more complex molecules.

N-Formylation of Amines

The reaction of butyl formate with primary or secondary amines yields N-formamides. This transformation is crucial in medicinal chemistry as the formamide moiety is a common feature in many pharmaceutical compounds and can also serve as a precursor for the synthesis of isocyanides. While specific protocols for butyl formate are not abundantly available in the literature, methods developed for other formate esters like ethyl and methyl formate can be readily adapted.

A mixture of the amine (1.0 eq.) and butyl formate (1.2-3.0 eq.) is heated, either neat or in a suitable solvent, optionally in the presence of a catalyst. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the excess butyl formate and solvent are removed under reduced pressure. The resulting crude formamide can then be purified by distillation or recrystallization.[1]

Table 1: N-Formylation of Various Amines using Formate Esters (Illustrative Data)

Entry	Amine Substrate	Formylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Aniline	Ethyl Formate	None	Neat	60	10	83	[1]
2	Benzylamine	Ethyl Formate	None	Neat	60	6	91	[1]
3	Dibutylamine	Ethyl Formate	None	Neat	60	12	75	[1]
4	Morpholine	Methyl Formate	TBD	Toluene	25	2	95	[2]

Note: This table provides illustrative data for similar formate esters due to the limited availability of specific quantitative data for butyl formate in the reviewed literature. The reaction conditions can be optimized for butyl formate.

Caption: Experimental workflow for N-formylation of amines using butyl formate.

O-Formylation of Alcohols

The formylation of alcohols using butyl formate provides access to formate esters, which are useful as protecting groups and can be found in various natural products. This reaction is typically catalyzed by an acid or a Lewis acid.

To a solution of the alcohol (1.0 eq.) in a suitable anhydrous solvent, the catalyst is added, followed by butyl formate (as reagent and/or solvent). The reaction mixture is stirred at the appropriate temperature, and the progress is monitored by TLC. Upon completion, the reaction is quenched, and the product is extracted. The organic layer is then dried and concentrated to yield the formate ester, which can be further purified by chromatography.[3][4]

Table 2: O-Formylation of Alcohols using Ethyl Formate with Amberlyst-15 Catalyst

Entry	Alcohol Substrate	Time (h)	Yield (%)
1	Benzyl alcohol	2.5	92
2	2-Nitrobenzyl alcohol	6	40
3	4-Methoxybenzyl alcohol	2	95
4	1-Phenylethanol	3	88
5	Cyclohexanol	4	85

Adapted from a study using ethyl formate.[4] Conditions: Substrate (1 mmol), ethyl formate (3 mL), Amberlyst-15 (50 mg), room temperature.

Caption: Generalized pathway for the catalytic O-formylation of alcohols.

Claisen Condensation: Carbon-Carbon Bond Formation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two ester molecules or one ester and another carbonyl compound in the presence of a strong base.[5] Butyl formate, lacking α-hydrogens, can act as the electrophilic partner in a mixed (or "crossed") Claisen condensation with an enolizable ketone or ester. This reaction is a powerful tool for the synthesis of β-dicarbonyl compounds.

Mixed Claisen Condensation with Ketones

When a ketone with α-hydrogens is treated with a strong base, it forms an enolate ion. This enolate can then attack the carbonyl carbon of butyl formate. Subsequent elimination of the butoxide ion leads to the formation of a β-keto aldehyde.

A strong, non-nucleophilic base (e.g., sodium hydride or lithium diisopropylamide) is added to a solution of the ketone in an anhydrous solvent at a low temperature to generate the enolate. Butyl formate is then added dropwise, and the reaction mixture is stirred. After the reaction is complete, it is quenched with an acidic solution. The product is then extracted, and the organic layer is dried and concentrated. Purification is typically achieved through distillation or column chromatography.

Table 3: Illustrative Examples of Mixed Claisen Condensations with Formate Esters

Entry	Enolizable Carbonyl	Non-enolizable Ester	Base	Product
1	Acetone	Ethyl Formate	NaOEt	3-Oxobutanal
2	Cyclohexanone	Ethyl Formate	NaH	2-Formylcyclohexanone
3	Ethyl Acetate	Ethyl Formate	NaOEt	Ethyl 3-oxopropanoate

Note: These are classic examples of mixed Claisen condensations. The use of butyl formate would result in the formation of the corresponding β-keto aldehydes or β-keto esters with the release of butanol.

Caption: Logical workflow of a mixed Claisen condensation with butyl formate.

Transesterification Reactions

Transesterification is the process of exchanging the alkoxy group of an ester with that of an alcohol. Butyl formate can undergo transesterification with other alcohols, often in the presence of an acid or base catalyst, to produce a different formate ester and butanol. This equilibrium-driven reaction can be shifted towards the product by using a large excess of the reactant alcohol or by removing one of the products (e.g., butanol) by distillation.

General Experimental Protocol:

Butyl formate is mixed with an excess of the desired alcohol and a catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., sodium methoxide). The mixture is heated to reflux. If the boiling point of butanol is lower than that of the reactant alcohol and the product ester, it can be removed by fractional distillation to drive the reaction to completion. After cooling, the catalyst is neutralized, and the product is isolated by extraction and purified by distillation.

Table 4: Transesterification of Butyl Esters (General Data)

Entry	Starting Ester	Alcohol	Catalyst	Product	Conversion/Yield
1	Butyl Acetate	1-Propanol	Acid	Propyl Acetate	High (with excess propanol)
2	Rapeseed Oil (Triglycerides)	1-Butanol	Eggshell	Butyl Esters (Biodiesel)	98.55%
3	Methyl Acetate	n-Propanol	Acid	Propyl Acetate	Equilibrium Mixture

Note: This table illustrates the general principle of transesterification. Specific quantitative data for the transesterification of butyl formate is dependent on the specific reaction conditions and substrates used.

Caption: Equilibrium in the transesterification of butyl formate.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Claisen Condensation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. ictmumbai.edu.in [ictmumbai.edu.in]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Purity Assessment of Butyl Formate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analytical standards and methods used to assess the purity of butyl formate. The primary method detailed is Gas Chromatography with Flame Ionization Detection (GC-FID), a robust and widely accepted technique for volatile organic compounds. Spectroscopic methods are also discussed as a complementary approach for structural confirmation and quantitative analysis.

Introduction

Butyl formate (C₅H₁₀O₂) is a formate ester known for its characteristic fruity, plum-like odor and is used as a flavoring agent and a solvent in various industries.[1] Accurate determination of its purity is crucial to ensure product quality, safety, and consistency in its applications, particularly in the pharmaceutical and food and beverage sectors. The purity of commercially available butyl formate is typically specified as greater than 95% or 97% as determined by gas chromatography.[2][3][4]

This document outlines the standardized analytical procedures for quantifying the purity of butyl formate and identifying potential impurities.

Analytical Methodologies

The principal technique for butyl formate purity assessment is Gas Chromatography (GC) due to its high resolution and sensitivity for volatile compounds.

• Gas Chromatography-Flame Ionization Detection (GC-FID): This is the most common method for purity analysis of butyl formate.[4] It offers high sensitivity for organic compounds and allows for the quantification of the main component and any volatile impurities.[5][6]

• Spectroscopic Methods: Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy can be employed for structural confirmation and quantitative analysis (qNMR).[1][6]

Experimental Protocols

Purity Assessment by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol describes the determination of butyl formate purity using an external standard method.

3.1.1. Materials and Reagents

• Butyl Formate (Sample for analysis)

• Butyl Formate Reference Standard (Certified purity ≥99.5%)

• Methanol (HPLC grade or equivalent), as solvent

• Class A volumetric flasks and pipettes

• Autosampler vials with septa

3.1.2. Instrumentation

A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for volatile organic compounds analysis is required.

• GC System: Agilent 8890 GC or equivalent

• Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.

• Injector: Split/Splitless inlet

• Detector: Flame Ionization Detector (FID)

• Data Acquisition: Chromatography Data System (e.g., OpenLab CDS)

3.1.3. Chromatographic Conditions

Parameter	Value
Inlet Temperature	250 °C
Injection Mode	Split
Split Ratio	50:1
Injection Volume	1.0 µL
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program
Initial Temperature	50 °C
Hold Time	2 minutes
Ramp Rate	10 °C/min
Final Temperature	200 °C
Final Hold Time	5 minutes
Detector	FID
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂) Flow	25 mL/min

3.1.4. Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of Butyl Formate Reference Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the Standard Stock Solution with methanol to achieve concentrations ranging from 10 µg/mL to 500 µg/mL.

• Sample Solution (1000 µg/mL): Accurately weigh approximately 100 mg of the butyl formate sample into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

3.1.5. Analysis Sequence

• Inject a blank (methanol) to ensure no system contamination.

• Inject the calibration standards in increasing order of concentration.

• Inject the sample solution. It is recommended to bracket the sample injection with injections of a mid-level calibration standard to verify system stability.

3.1.6. Data Analysis and Purity Calculation

• Integrate the peak areas for butyl formate in the chromatograms of the calibration standards and the sample solution.

• Construct a calibration curve by plotting the peak area versus the concentration of the butyl formate calibration standards. Determine the linearity of the curve (R² ≥ 0.999).

• Calculate the concentration of butyl formate in the sample solution using the calibration curve.

• Calculate the purity of the butyl formate sample as a percentage (% w/w) using the following formula:

  % Purity = (Concentration from Calibration Curve (µg/mL) / Nominal Sample Concentration (µg/mL)) x 100%

• Identify and quantify any impurities by their relative retention times and peak areas. The area percent method can be used for a preliminary estimation of impurity levels, assuming a similar response factor to butyl formate.

  % Impurity (Area %) = (Individual Impurity Peak Area / Total Peak Area) x 100%

Data Presentation

The quantitative data for the purity assessment of three hypothetical batches of butyl formate are summarized below.

Table 1: Purity of Butyl Formate Batches Determined by GC-FID

Batch Number	Purity (% w/w)
BF-2025-001	99.87
BF-2025-002	99.91
BF-2025-003	99.85

Table 2: Impurity Profile of Butyl Formate Batches (Area %)

Batch Number	Butan-1-ol (%)	Formic Acid (%)	Other Unknown Impurities (%)
BF-2025-001	0.08	Not Detected	0.05
BF-2025-002	0.06	Not Detected	0.03
BF-2025-003	0.10	Not Detected	0.05

Note: Detection and quantification of formic acid may require derivatization or a different analytical method.

Visualization of Workflows and Relationships

General Workflow for Purity Assessment

The following diagram illustrates the overall workflow for the purity assessment of butyl formate.

Caption: General workflow for butyl formate purity assessment.

Logical Steps in GC-FID Purity Analysis

This diagram details the logical progression of the GC-FID analysis for determining the purity of butyl formate.

Caption: Logical steps for GC-FID purity analysis.

References

• 1. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl Formate | 592-84-7 | TCI EUROPE N.V. [tcichemicals.com]
• 3. Butyl formate = 97 , FG 592-84-7 [sigmaaldrich.com]
• 4. Butyl Formate | 592-84-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Headspace Analysis of Volatile Butyl Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl formate is a volatile organic compound used as a solvent and in the synthesis of various chemical products. Its presence as a residual solvent in pharmaceutical products, for instance, must be carefully monitored to ensure product safety and quality.[1][2] Headspace gas chromatography (GC) coupled with a mass spectrometer (MS) or a flame ionization detector (FID) is a robust and sensitive technique for the analysis of such volatile compounds in various matrices.[3][4][5]

This document provides detailed application notes and protocols for the quantitative analysis of butyl formate using static headspace GC. The methodologies outlined are designed to be adaptable for implementation in research and quality control laboratories.

Principle of Headspace Analysis

Static headspace analysis is a sample preparation technique for gas chromatography where the vapor phase (headspace) above a sample in a sealed vial is sampled and injected into the GC system.[6][7] The sample, which can be a solid or liquid, is placed in a vial, sealed, and heated to a specific temperature for a set amount of time. This allows volatile compounds like butyl formate to partition between the sample matrix and the headspace, reaching an equilibrium.[6] An aliquot of the headspace is then automatically transferred to the GC column for separation and subsequent detection.[7] This technique is particularly advantageous as it avoids the injection of non-volatile matrix components, which could contaminate the GC system.[2][8]

Experimental Protocols

Preparation of Standard and Sample Solutions

a) Stock Standard Solution of Butyl Formate (approx. 1000 µg/mL):

• Accurately weigh approximately 100 mg of butyl formate into a 100 mL volumetric flask containing a suitable solvent (e.g., Dimethyl Sulfoxide (DMSO) or water, depending on the sample matrix).[9]

• Record the exact weight and dilute to volume with the solvent.

• Calculate the precise concentration of the stock solution.

b) Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock standard solution with the chosen solvent.

• These standards should cover the expected concentration range of butyl formate in the samples. A typical calibration range might be from 1 µg/mL to 100 µg/mL.

c) Sample Preparation:

• Accurately weigh a specific amount of the sample (e.g., 100 mg of a drug substance) into a headspace vial (typically 10 mL or 20 mL).

• Add a defined volume (e.g., 5 mL) of the solvent (e.g., DMSO or water) to the vial.

• Immediately seal the vial with a Teflon-lined septum and crimp cap to prevent the loss of volatile butyl formate.[6]

Headspace Gas Chromatography (GC) - Mass Spectrometry (MS) / Flame Ionization Detection (FID) Method

a) Instrumentation:

• Gas Chromatograph with a Static Headspace Sampler

• Mass Spectrometer or Flame Ionization Detector

• Capillary GC Column: A mid-polar column, such as a DB-624 or equivalent, is often suitable for residual solvent analysis.[10]

b) Chromatographic Conditions (Example):

Parameter	Value
Headspace Sampler
Oven Temperature	90°C[9]
Needle Temperature	100°C[9]
Transfer Line Temp.	110°C[9]
Equilibration Time	15 - 30 minutes
Pressurization Time	1 minute[9]
Injection Volume	1 mL of headspace
Gas Chromatograph
Inlet Temperature	200°C
Carrier Gas	Helium
Flow Rate	1.5 mL/min (Constant Flow)
Split Ratio	10:1
Oven Program	Initial: 40°C, hold for 5 minRamp: 10°C/min to 150°CRamp: 25°C/min to 240°C, hold for 5 min
Mass Spectrometer
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-350
Flame Ionization Detector
Detector Temperature	250°C

Note: These parameters are a starting point and may require optimization for specific instrumentation and sample matrices.

Method Validation and Data Presentation

The analytical method should be validated according to ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[10] Key validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).[9][10]

Summary of Quantitative Data (Hypothetical Data for Butyl Formate)

Validation Parameter	Result
Linearity
Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Precision
Repeatability (RSD%)	< 5%
Intermediate Precision (RSD%)	< 10%
Accuracy
Recovery (%)	90 - 110%
Limits
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantitation (LOQ)	1.5 µg/mL

This table presents hypothetical data for illustrative purposes. Actual results will vary based on the specific experimental conditions and instrumentation.

Diagrams

Experimental Workflow

Caption: Workflow for Headspace GC Analysis of Butyl Formate.

Logical Relationship of Method Validation Parameters

Caption: Key Parameters for Analytical Method Validation.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. Headspace gas chromatography - Wikipedia [en.wikipedia.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. "Method Validation of Headspace Gas Chromatography with Dual Flame Ioni" by Caroline A. Fudala [scholarscompass.vcu.edu]
• 6. agilent.com [agilent.com]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 9. inkworldmagazine.com [inkworldmagazine.com]
• 10. Development and validation of a headspace GC-MS method to evaluate the interconversion of impurities and the product quality of liquid hand sanitizers - PMC [pmc.ncbi.nlm.nih.gov]

Butyl Formate: Application Notes and Protocols for Industrial Solvent Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of n-butyl formate as a versatile solvent for various industrial applications. This document outlines its key physicochemical properties, performance characteristics, and includes detailed experimental protocols for its evaluation in coatings, adhesives, and cleaning formulations.

Introduction to Butyl Formate in Industrial Applications

N-butyl formate (chemical formula: C₅H₁₀O₂) is a colorless liquid with a characteristic fruity odor.[1][2] As a formate ester, it offers a unique combination of moderate polarity, a fast evaporation rate, and good solvency for a variety of resins and polymers.[1][3] These properties make it a valuable component in the formulation of a wide range of industrial products, including lacquers, paints, adhesives, and cleaning agents.[4][5] Its ability to dissolve substances like nitrocellulose, cellulose acetate, and various synthetic resins makes it a versatile choice for formulators.[1][3]

Physicochemical and Performance Properties

A clear understanding of butyl formate's properties is crucial for its effective incorporation into solvent systems. The following tables summarize key quantitative data for n-butyl formate, comparing it with other common industrial solvents.

Table 1: Physicochemical Properties of n-Butyl Formate

Property	Value	Unit
Molecular Weight	102.13	g/mol
Boiling Point	106 - 107	°C
Melting Point	-91	°C
Flash Point	18	°C
Density (at 25°C)	0.892	g/mL
Vapor Pressure (at 25°C)	28.9	mmHg
Water Solubility	Slightly soluble	-

Sources:[1][2][6][7]

Table 2: Performance-Related Properties of n-Butyl Formate

Property	Value	Unit
Relative Evaporation Rate (n-Butyl Acetate = 1.0)	~1.7	-
Kauri-Butanol (Kb) Value	Not widely reported; estimated to be moderate	-
Hansen Solubility Parameters (HSP)	(MPa)¹/²
δd (Dispersion)	15.7	(MPa)¹/²
δp (Polar)	6.5	(MPa)¹/²
δh (Hydrogen Bonding)	9.2	(MPa)¹/²

Sources: A relative evaporation rate of approximately 1.7 can be inferred from its boiling point and vapor pressure in comparison to n-butyl acetate.[8][9][10] Hansen Solubility Parameters from relevant literature.

Experimental Protocols

The following protocols provide standardized methods for evaluating the performance of butyl formate in various solvent-based formulations.

Protocol for Determining Solvency Power (Kauri-Butanol Value)

This protocol is adapted from the ASTM D1133 standard test method.[11][12][13][14][15][16][17]

Objective: To determine the Kauri-Butanol (Kb) value of a solvent, which indicates its relative solvency power. A higher Kb value signifies stronger solvency.[18]

Materials:

• Kauri-butanol standard solution (20g of kauri resin in 100g of n-butanol)

• Toluene (for standardization)

• Heptane (for standardization)

• Butyl formate (test solvent)

• 50-mL burette

• 250-mL Erlenmeyer flask

• Standard print to be placed under the flask

Procedure:

• Standardization of Kauri-Butanol Solution:

  • Titrate a known weight of the kauri-butanol solution with toluene to the endpoint where the standard print just becomes blurred. The volume of toluene used should be between 100 and 110 mL.

  • Titrate another known weight of the kauri-butanol solution with a 75/25 (v/v) mixture of heptane and toluene.

• Titration with Butyl Formate:

  • Weigh approximately 20 g of the standardized kauri-butanol solution into a 250-mL Erlenmeyer flask.

  • Fill the burette with butyl formate.

  • Slowly add the butyl formate to the kauri-butanol solution while constantly swirling the flask.

  • Continue titration until the sharp outlines of the print under the flask become blurred. This is the endpoint.

  • Record the volume of butyl formate used.

• Calculation:

  • The Kb value is calculated based on the volume of the test solvent required to reach the endpoint, corrected against the standardization values.

Protocol for Determining Relative Evaporation Rate

This protocol is based on the principles outlined in ASTM D3539.[1][19][20][21][22][23][24]

Objective: To determine the relative evaporation rate of butyl formate compared to a standard solvent (n-butyl acetate).

Materials:

• Shell Thin-Film Evaporometer (or similar device)

• Filter paper discs

• Syringe (1 mL)

• n-Butyl acetate (reference standard)

• Butyl formate (test solvent)

• Stopwatch

Procedure:

• Calibration:

  • Using n-butyl acetate, determine the time required for 90% of the solvent to evaporate under controlled temperature and airflow conditions. This time is the standard for a relative evaporation rate of 1.0.

• Measurement of Butyl Formate:

  • Saturate a filter paper disc with a known volume (e.g., 0.7 mL) of butyl formate.

  • Immediately start the stopwatch and record the time it takes for 90% of the solvent to evaporate.

• Calculation:

  • Relative Evaporation Rate = (Time for 90% evaporation of n-butyl acetate) / (Time for 90% evaporation of butyl formate).

Protocol for Evaluating Viscosity Reduction in a Nitrocellulose Lacquer

This protocol is based on the principles of ASTM D2196 for measuring the viscosity of non-Newtonian materials.[4][16][20][25][26]

Objective: To quantify the effectiveness of butyl formate in reducing the viscosity of a nitrocellulose resin solution.

Materials:

• Nitrocellulose resin

• Butyl formate

• Other co-solvents and diluents (e.g., ethanol, toluene) as required

• Rotational viscometer (e.g., Brookfield viscometer)

• Beakers and mixing equipment

Procedure:

• Preparation of Stock Solution:

  • Prepare a stock solution of nitrocellulose in a suitable solvent blend that does not contain butyl formate.

• Formulation with Butyl Formate:

  • Prepare a series of formulations by adding increasing percentages of butyl formate to the nitrocellulose stock solution, keeping the total solids content constant.

• Viscosity Measurement:

  • For each formulation, measure the viscosity at a controlled temperature (e.g., 25°C) using a rotational viscometer at various shear rates (spindle speeds).

  • Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

• Data Analysis:

  • Plot the viscosity as a function of the percentage of butyl formate in the solvent blend. This will illustrate the viscosity-reducing effect of butyl formate.

Application-Specific Starting Formulations and Workflows

The following provides starting points for incorporating butyl formate into common industrial formulations and a logical workflow for solvent selection.

Nitrocellulose Lacquer Formulation

Butyl formate can be used as a medium-boiling solvent in nitrocellulose lacquers to control drying time and improve flow and leveling.

Starting Formulation (by weight %):

• Nitrocellulose (e.g., RS 1/2 second): 15%

• Alkyd Resin (modifying resin): 10%

• Plasticizer (e.g., Dibutyl Phthalate): 5%

• Butyl Formate: 20%

• Ethanol (co-solvent): 15%

• Toluene (diluent): 35%

This formulation can be adjusted based on the desired application properties. The ratio of butyl formate to other solvents will influence the drying characteristics and final film appearance.

Industrial Cleaning Agent Formulation

Butyl formate's good solvency and fast evaporation make it suitable for use in industrial cleaning and degreasing agents.[5]

Starting Formulation (by weight %):

• Butyl Formate: 30%

• Isopropyl Alcohol: 40%

• Aliphatic Hydrocarbon Solvent: 25%

• Non-ionic Surfactant: 5%

This formulation can be effective for removing oils, greases, and other soils from metal and other hard surfaces.

Solvent-Based Adhesive Formulation

In solvent-based adhesives, butyl formate can be used to dissolve the polymer base and control the viscosity and open time of the adhesive.[1][23][27][28][29]

Starting Formulation (by weight %):

• Polymer (e.g., Styrene-Butadiene Rubber): 25%

• Tackifying Resin: 15%

• Butyl Formate: 30%

• Toluene: 25%

• Antioxidant/Stabilizer: 5%

The evaporation rate of the solvent system, including butyl formate, is critical for achieving the desired bonding characteristics.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent system is a multi-step process that involves balancing performance, cost, safety, and environmental considerations. The following diagram illustrates a logical workflow for this process.

Caption: A logical workflow for the selection and optimization of solvents in industrial formulations.

Conclusion

N-butyl formate is a valuable solvent for a variety of industrial applications due to its favorable combination of properties. Its fast evaporation rate, moderate polarity, and good solvency make it an effective component in coatings, adhesives, and cleaning agents. By following the detailed protocols and utilizing the starting formulations provided in these application notes, researchers and formulators can effectively evaluate and incorporate butyl formate into their solvent systems to achieve desired performance characteristics. Careful consideration of the entire solvent system and adherence to safety and environmental guidelines are essential for successful and responsible formulation.

References

• 1. specialchem.com [specialchem.com]
• 2. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Manufacturing - Effect of solvent composition type on nitrocellulose lacquer viscosity [nitrex.in]
• 4. Viscosity measurement in the chemical industry | Anton Paar Wiki [wiki.anton-paar.com]
• 5. High-Quality Butyl Formate Industrial Solvent | 99% Pure | Mumbai Manufacturer, Supplier, Trader [futureybio.com]
• 6. 甲酸丁酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 8. The MSDS HyperGlossary: Evaporation Rate [ilpi.com]
• 9. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 10. specialchem.com [specialchem.com]
• 11. paint.org [paint.org]
• 12. matestlabs.com [matestlabs.com]
• 13. store.astm.org [store.astm.org]
• 14. The Kauri-Butanol Cleaning Number: Unconventional Wisdom [finishingandcoating.com]
• 15. file.yizimg.com [file.yizimg.com]
• 16. store.astm.org [store.astm.org]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 19. polywater.com [polywater.com]
• 20. standards.iteh.ai [standards.iteh.ai]
• 21. scribd.com [scribd.com]
• 22. lcslaboratory.com [lcslaboratory.com]
• 23. chemixguru.com [chemixguru.com]
• 24. What Is Solvent KB Value? Complete Guide to Cleaning Power and Material Compatibility [yamabala.com]
• 25. standards.iteh.ai [standards.iteh.ai]
• 26. besttechnologyinc.com [besttechnologyinc.com]
• 27. youtube.com [youtube.com]
• 28. Solvent Adhesives Formulation Optimization | Maximize Adhesion [onlytrainings.com]
• 29. Solvent-Based Adhesives / CR, SC, PU, Bursa / Sentez Optimum Kimya [sentezkimya.com]

Application Notes & Protocols: Rate of Hydrolysis of Butyl Formate in Aqueous Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction: Butyl formate, an ester with a characteristic fruity odor, is utilized as a flavoring agent and a solvent. Understanding its stability in aqueous environments is crucial for applications ranging from food science to environmental fate assessment and drug formulation, where ester-containing prodrugs are common. The hydrolysis of butyl formate, which breaks it down into formic acid and butanol, can be influenced by pH and temperature.[1][2] This process occurs through three primary pathways: acid-catalyzed, neutral, and base-catalyzed hydrolysis.[3][4] The most detailed kinetic studies in aqueous solutions have been conducted on tert-butyl formate, a structural isomer.[3][5] These notes provide a summary of the quantitative data, reaction mechanisms, and detailed experimental protocols for studying the hydrolysis rate of butyl formate.

Data Presentation: Kinetics of Butyl Formate Hydrolysis

The rate of ester hydrolysis is dependent on pH, with distinct contributions from acid-catalyzed (k_A), neutral (k_N), and base-catalyzed (k_B) pathways.[6] The overall pseudo-first-order rate constant (k_h) can be expressed as:

k_h = k_A[H⁺] + k_N + k_B[OH⁻]

Quantitative data from studies on tert-butyl formate (TBF) provides valuable insight into these rates.

Table 1: Rate Constants and Activation Energies for tert-Butyl Formate Hydrolysis [3][5]

Pathway	Rate Constant (at 22°C)	Activation Energy (E_a)
Acid-Catalyzed (k_A)	(2.7 ± 0.5) × 10⁻³ M⁻¹s⁻¹	59 ± 4 kJ/mol
Neutral (k_N)	(1.0 ± 0.2) × 10⁻⁶ s⁻¹	78 ± 5 kJ/mol
Base-Catalyzed (k_B)	1.7 ± 0.3 M⁻¹s⁻¹	88 ± 11 kJ/mol

Note: The neutral hydrolysis pathway is predominant in the pH range of 5 to 7.[3][5]

Table 2: Estimated Half-Life of tert-Butyl Formate under Various Conditions [3][5]

pH	Temperature (°C)	Estimated Half-Life
2	4	6 hours
7 (Neutral)	22	5 days
11	22	8 minutes

Table 3: Arrhenius Parameters for Acid-Catalyzed t-Butyl Formate Hydrolysis Mechanisms [7]

Mechanism	Rate Equation (k' in L mol⁻¹ s⁻¹)	Activation Energy (E_a)
A_AL1 (Alkyl-oxygen fission)	k' = 10¹⁶.⁶ exp(-28000/RT)	~117 kJ/mol (28000 cal/mol)
A_AC2 (Acyl-oxygen fission)	k' = 10⁷.⁸ exp(-13600/RT)	~57 kJ/mol (13600 cal/mol)

Note: The percentage of alkyl-oxygen fission (A_AL1) varies with temperature, from 3% at 35°C to 40% at 76°C.[7]

Table 4: Effect of Co-Solvent on Acid-Catalyzed n-Butyl Formate Hydrolysis [8][9]

Solvent System (v/v)	Observation
Water-DMSO	The reaction rate decreases as the proportion of the organic co-solvent (DMSO) increases.[8][9]

Signaling Pathways and Reaction Mechanisms

The hydrolysis of esters like butyl formate proceeds via nucleophilic acyl substitution. The specific mechanism is dependent on the pH of the solution.

Acid-Catalyzed Hydrolysis (A_AC2 Mechanism): In acidic conditions, the carbonyl oxygen of the ester is protonated by a hydronium ion, which increases the electrophilicity of the carbonyl carbon.[10] A water molecule then acts as a nucleophile, attacking the carbonyl carbon.[10] This is followed by proton transfer and elimination of the alcohol (butanol) to yield the carboxylic acid (formic acid) and regenerate the acid catalyst.[10][11] For tert-butyl formate, this A_AC2 mechanism is the primary pathway, though an A_AL1 mechanism involving a stable tert-butyl carbocation can also occur, especially at higher temperatures.[3][7]

Caption: Acid-catalyzed hydrolysis of butyl formate (A_AC2).

Base-Catalyzed Hydrolysis (B_AC2 Mechanism / Saponification): Under basic conditions, a hydroxide ion acts as a strong nucleophile and directly attacks the carbonyl carbon of the ester.[12] This forms a tetrahedral intermediate, which then collapses, eliminating an alkoxide ion (butoxide) as the leaving group to form formic acid.[12] The formic acid is immediately deprotonated by the strongly basic butoxide or another hydroxide ion, driving the reaction to completion by forming the formate carboxylate salt.[11][12] This irreversibility makes base-catalyzed hydrolysis distinct from the reversible acid-catalyzed pathway.[11]

Caption: Base-catalyzed hydrolysis of butyl formate (B_AC2).

Experimental Protocols

Protocol 1: Determination of Hydrolysis Rate by Titration

This protocol describes a classic and reliable method for monitoring the progress of ester hydrolysis by quantifying the amount of carboxylic acid produced over time.[8][13][14]

A. Materials and Reagents:

• Butyl Formate

• Hydrochloric Acid (HCl), ~0.5 M (for acid catalysis) or Sodium Hydroxide (NaOH), ~0.1 M (for base catalysis)

• Standardized NaOH solution, ~0.1 M (for titration)

• Standardized HCl solution, ~0.1 M (for quenching base-catalyzed reaction)

• Phenolphthalein indicator solution

• Deionized water

• Ice bath

• Thermostatic water bath

• Burette (50 mL), Pipettes (5 mL, 10 mL), Conical flasks (100 mL, 250 mL), Stopwatch

B. Procedure:

• System Equilibration: Place the catalyst solution (e.g., 100 mL of 0.5 M HCl) and a separate, sealed container of butyl formate into a thermostatic water bath set to the desired reaction temperature (e.g., 25°C). Allow them to equilibrate for at least 30 minutes.[15]

• Reaction Initiation: Pipette a known volume of butyl formate (e.g., 5 mL) into the catalyst solution in the conical flask. Start the stopwatch immediately at the point of half-discharge.[13] Mix thoroughly. This is time t=0.

• Aliquot Sampling (Acid Catalysis):

  • At regular time intervals (e.g., 10, 20, 30, 45, 60 minutes), withdraw a 5 mL aliquot of the reaction mixture.[14]

  • Immediately transfer the aliquot into a conical flask containing ~25 mL of ice-cold deionized water to quench the reaction.[14][16]

  • Add 2-3 drops of phenolphthalein indicator and titrate the solution with the standardized ~0.1 M NaOH solution until a faint, permanent pink color is observed.[14] Record the volume of NaOH used (V_t).

• Infinity Reading (V_∞): To determine the concentration at reaction completion, transfer a final aliquot of the reaction mixture to a sealed tube, heat it in a water bath (~60°C) for about 1 hour to drive the reaction to completion, cool to room temperature, and titrate as above.[14] This gives the infinity reading, V_∞.

• Data Analysis: The reaction follows pseudo-first-order kinetics. The rate constant (k) is determined from the slope of a plot of ln(V_∞ - V_t) versus time (t), according to the integrated rate law:

  • ln(V_∞ - V_t) = -kt + ln(V_∞ - V_0)

  • Where V_0 is the titre value at t=0 (titration of the acid catalyst before adding ester).

Caption: Experimental workflow for the titrimetric method.

Protocol 2: Spectrophotometric Method (Alternative Principle)

This method is suitable when either a reactant or a product has a distinct UV-Vis absorbance profile, allowing for continuous monitoring of concentration changes. While butyl formate and its products do not absorb strongly in the accessible UV-Vis range, this principle is widely used for other esters, such as p-nitrophenyl acetate (PNPA).[6]

A. Principle: The hydrolysis of PNPA yields p-nitrophenol, which, particularly in its deprotonated form (phenolate) at neutral to basic pH, has a strong absorbance at ~400 nm.[6] By monitoring the increase in absorbance at this wavelength over time, the reaction rate can be determined using the Beer-Lambert law (A = εlc).[6]

B. General Procedure:

• Determine the maximum absorbance wavelength (λ_max) of the product.

• Prepare the reaction mixture (ester, buffer solution) directly in a cuvette.

• Place the cuvette in a temperature-controlled spectrophotometer.

• Initiate the reaction by adding the final component (e.g., ester or base).

• Record the absorbance at λ_max at fixed time intervals.

• Convert absorbance data to concentration and plot against time to determine the rate constant.[6]

This method offers the advantage of being non-invasive and allowing for a high density of data points but requires a suitable chromophore in the reaction system.

References

• 1. homework.study.com [homework.study.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hydrolysis of tert‐butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert‐butyl ether | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether [pubs.usgs.gov]
• 6. web.viu.ca [web.viu.ca]
• 7. connectsci.au [connectsci.au]
• 8. Water-DMSO Co–Solvent effect and kinetics of acid catalyzed Hydrolysis of butyl formate and Influence on Activation Parameters - ProQuest [proquest.com]
• 9. ajrconline.org [ajrconline.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. rkmvccrahara.org [rkmvccrahara.org]
• 14. nitt.edu [nitt.edu]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]

Application Notes and Protocols for Butyl Formate in Extraction Processes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl formate as a versatile and greener solvent in various extraction processes relevant to pharmaceutical and natural product research. Detailed protocols for liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are provided, along with essential safety information and data on its physicochemical properties.

Introduction to Butyl Formate as an Extraction Solvent

Butyl formate, a formate ester of butanol, is a colorless liquid with a fruity odor.[1] It is increasingly considered a "green" solvent alternative to more hazardous solvents like dichloromethane and chloroform in laboratory and industrial applications.[2] Its favorable properties, including moderate polarity, low water solubility, and a relatively low boiling point, make it suitable for a range of extraction applications.[3][4] In the context of drug development and natural product research, butyl formate can be employed for the extraction of active pharmaceutical ingredients (APIs) and various phytochemicals.[5][6]

Physicochemical Properties

A summary of the key physicochemical properties of butyl formate is presented in Table 1. Understanding these properties is crucial for designing and optimizing extraction protocols.

Property	Value	References
Molecular Formula	C₅H₁₀O₂	[1]
Molecular Weight	102.13 g/mol	[1]
Boiling Point	106-107 °C	[3]
Melting Point	-91 °C	[3]
Density	0.892 g/mL at 25 °C	[3]
Flash Point	18 °C (64.4 °F)	[1]
Water Solubility	7.56 mg/mL at 27 °C (Slightly soluble)	[1]
logP (Octanol-Water)	1.32	[1]
Appearance	Clear, colorless to yellowish liquid	[3]
Odor	Fruity, plum-like	[1][3]

Applications in Extraction

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a fundamental technique for separating compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[7] Butyl formate's partial polarity and immiscibility with water make it a suitable organic phase for extracting a range of semi-polar to non-polar compounds from aqueous matrices.

Key Considerations for LLE with Butyl Formate:

• Analyte Polarity: Butyl formate is effective for extracting compounds with low to moderate polarity. The octanol-water partition coefficient (logP) of an analyte can be a good indicator of its suitability for extraction with butyl formate.

• pH Adjustment: For ionizable compounds (acids or bases), adjusting the pH of the aqueous phase can significantly enhance extraction efficiency by ensuring the analyte is in its neutral, more organic-soluble form.

• Salting Out: The addition of salt (e.g., sodium chloride) to the aqueous phase can increase the partitioning of water-soluble organic compounds into the butyl formate phase.[8]

Solid-Phase Extraction (SPE)

Solid-phase extraction is a technique used for sample clean-up and concentration prior to analysis.[9] In SPE, a sample is passed through a cartridge containing a solid adsorbent (the stationary phase). Butyl formate can be used as a solvent in several ways in SPE:

• Sample Diluent: For non-polar samples, butyl formate can be used to dissolve and dilute the sample before loading it onto a polar SPE cartridge.

• Elution Solvent: In normal-phase SPE (polar stationary phase), butyl formate, being of intermediate polarity, can be used to elute analytes of moderate polarity.[10][11] In reversed-phase SPE (non-polar stationary phase), it can be used in mixtures with more polar solvents to selectively elute compounds.

Safety, Handling, and Disposal

Butyl formate is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[3]

• Handling: Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from sources of ignition.

• Disposal: Dispose of butyl formate and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) of a Target Analyte from an Aqueous Solution

This protocol provides a general procedure for the extraction of a semi-polar to non-polar analyte from an aqueous sample using butyl formate.

Materials:

• Aqueous sample containing the analyte of interest

• Butyl formate (HPLC grade or equivalent)

• Separatory funnel (appropriate size for the sample volume)

• Sodium chloride (optional, for "salting out")

• Anhydrous sodium sulfate

• Collection flask (e.g., round-bottom flask)

• Rotary evaporator or nitrogen stream evaporator

• Vortex mixer (optional)

• pH meter and appropriate acids/bases for pH adjustment (if necessary)

Procedure:

• Sample Preparation:

  • Measure a known volume of the aqueous sample and place it in the separatory funnel.

  • If the analyte is ionizable, adjust the pH of the aqueous sample to ensure the analyte is in its neutral form.

  • (Optional) If the analyte has some water solubility, add sodium chloride to the aqueous phase (e.g., 5-10 g per 100 mL) and dissolve by swirling to increase the ionic strength.

• First Extraction:

  • Add a volume of butyl formate to the separatory funnel (a common starting ratio is 1:1 or 1:2 aqueous to organic phase).

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure by inverting the funnel and opening the stopcock.

  • Place the separatory funnel in a ring stand and allow the layers to fully separate. Butyl formate is less dense than water and will be the upper layer.

  • Drain the lower aqueous layer into a clean beaker or flask.

  • Drain the upper butyl formate layer into a collection flask.

• Subsequent Extractions (Optional but Recommended):

  • Return the aqueous layer to the separatory funnel.

  • Repeat the extraction (step 2) two more times with fresh portions of butyl formate.

  • Combine all the butyl formate extracts in the same collection flask.

• Drying the Extract:

  • Add a small amount of anhydrous sodium sulfate to the combined butyl formate extracts to remove any residual water. Swirl the flask and let it sit for a few minutes. The sodium sulfate will clump together as it absorbs water.

• Concentration of the Extract:

  • Carefully decant or filter the dried butyl formate extract into a clean, pre-weighed round-bottom flask.

  • Concentrate the extract to the desired volume using a rotary evaporator (at a controlled temperature to avoid degradation of the analyte) or a gentle stream of nitrogen.

• Analysis:

  • The concentrated extract is now ready for analysis by techniques such as HPLC, GC-MS, or NMR.

Caption: General workflow for liquid-liquid extraction using butyl formate.

Protocol 2: Solid-Phase Extraction (SPE) for Clean-up of a Plant Extract

This protocol describes a general procedure for using butyl formate in a normal-phase SPE clean-up of a moderately polar analyte from a crude plant extract.

Materials:

• Crude plant extract dissolved in a non-polar solvent (e.g., hexane)

• Normal-phase SPE cartridge (e.g., silica or diol)

• Butyl formate (HPLC grade or equivalent)

• Hexane (or another suitable non-polar solvent)

• Methanol (or another suitable polar solvent)

• SPE vacuum manifold

• Collection tubes

Procedure:

• Cartridge Conditioning:

  • Place the SPE cartridge on the vacuum manifold.

  • Wash the cartridge with one column volume of methanol to activate the stationary phase.

  • Equilibrate the cartridge with two column volumes of the initial sample solvent (e.g., hexane). Do not let the cartridge run dry.

• Sample Loading:

  • Load the plant extract solution onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the cartridge at a slow, controlled rate (e.g., 1-2 drops per second). The analyte of interest should be retained on the polar stationary phase.

• Washing:

  • Wash the cartridge with two column volumes of hexane to elute non-polar impurities.

  • (Optional) A second wash with a slightly more polar solvent (e.g., a mixture of hexane and a small amount of butyl formate) can be performed to remove weakly retained impurities.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the target analyte from the cartridge with an appropriate volume of butyl formate. The volume will depend on the cartridge size and the affinity of the analyte for the stationary phase. It is often beneficial to elute with two smaller aliquots rather than one large one.[12]

• Post-Elution Processing:

  • The collected fraction containing the purified analyte can be concentrated and prepared for analysis as described in the LLE protocol (Step 5).

Caption: Workflow for normal-phase SPE using butyl formate for elution.

Protocol 3: Removal of Residual Butyl Formate from an Extract

After extraction, it is often necessary to remove the solvent to obtain the pure analyte.

Materials:

• Extract containing the analyte and butyl formate

• Round-bottom flask

• Rotary evaporator

• Vacuum pump

• High vacuum line (optional, for trace removal)

Procedure:

• Rotary Evaporation:

  • Transfer the extract to a round-bottom flask.

  • Connect the flask to a rotary evaporator.

  • The water bath temperature should be set to a moderate level (e.g., 40-50 °C) to facilitate evaporation without degrading the analyte.

  • Apply a vacuum and rotate the flask to increase the surface area for evaporation. The majority of the butyl formate will be removed during this step.

• High Vacuum Drying (for complete removal):

  • For the removal of trace amounts of residual solvent, the flask containing the concentrated extract can be connected to a high vacuum line (Schlenk line).

  • Allow the sample to dry under high vacuum for several hours or overnight. Gentle heating can be applied if the analyte is thermally stable.

Data Presentation

The following tables provide an overview of the expected performance of butyl formate in the extraction of different classes of compounds. Note: Direct comparative experimental data for butyl formate is limited. The data presented for flavonoids and lipids is based on the known properties of butyl formate and comparative data for structurally similar ester solvents like ethyl acetate and butyl acetate. The partition coefficient data is for common solvents and provides a reference for estimating the behavior of butyl formate.

Table 2: Comparative Extraction Efficiency for Different Compound Classes (Qualitative)

Compound Class	Butyl Formate Suitability	Comparison to Other Solvents	Rationale & References
Flavonoids (aglycones)	Good	Comparable to or slightly less efficient than ethyl acetate.	Flavonoid aglycones are moderately polar and should have good solubility in butyl formate. Ethyl acetate is a common and effective solvent for flavonoid extraction.[13][14]
Lipids (neutral)	Moderate	Less efficient than hexane or other non-polar solvents.	Butyl formate has a higher polarity than hexane, which is a standard solvent for lipid extraction. While it will extract some lipids, it is not the optimal choice for comprehensive lipidome analysis.[4][15]
Alkaloids (free base)	Good	Potentially a good alternative to dichloromethane or chloroform.	The free base forms of many alkaloids are soluble in moderately polar organic solvents.
Caffeine	Moderate	Less efficient than chloroform or dichloromethane.	Caffeine has a higher partition coefficient in more polar chlorinated solvents.[16]

Table 3: Partition Coefficients (logP) of Representative Analytes in Different Solvent Systems

This table provides context for the partitioning behavior of different types of analytes.

Analyte	Solvent System	logP	Reference
Caffeine	Octanol-Water	-0.07	[17]
Chloroform-Water	~0.96	[16]
Quercetin	Octanol-Water	1.82 ± 0.32	[5][18]
Butyl Formate	Octanol-Water	1.32	[1]

The logP of butyl formate itself suggests it is a suitable solvent for compounds with similar or slightly higher logP values.

Logical Relationship for Solvent Selection in LLE

The choice of solvent in LLE is primarily dictated by the polarity of the target analyte, often estimated by its logP value.

Caption: Solvent selection guide for LLE based on analyte polarity.

References

• 1. researchgate.net [researchgate.net]
• 2. ijcea.org [ijcea.org]
• 3. organic chemistry - Looking for caffeine partition coefficients - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Exploring alternative solvents to n-hexane for green extraction of lipid from camellia oil cakes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Experimental determination of octanol-water partition coefficients of quercetin and related flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Extraction of plant secondary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Review of Alternative Solvents for Green Extraction of Food and Natural Products: Panorama, Principles, Applications and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Extraction and recovery of phytochemical components and antioxidative properties in fruit parts of Dacryodes rostrata influenced by different solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Correlation between n-octanol/water partition coefficient and liquid chromatographic retention for caffeine and its metabolites, and some structure-pharmacokinetic considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Butyl Formate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of butyl formate synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of butyl formate, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Reaction (Equilibrium): The Fischer esterification is a reversible reaction. Water produced as a byproduct can hydrolyze the ester back to the starting materials.[1]	a. Remove Water: Use a Dean-Stark trap during reflux to azeotropically remove water as it forms.[2] b. Use Excess Reactant: Employ a large excess of n-butanol, which also serves as the solvent, to shift the equilibrium towards the product.[1]
2. Ineffective Catalyst: The catalyst may be inactive, or an inappropriate amount is being used.	a. Catalyst Choice: Ensure an active acid catalyst is used. Common choices include concentrated sulfuric acid, p-toluenesulfonic acid, acidic ion-exchange resins (e.g., Amberlyst-15), or ionic liquids.[3][4] b. Catalyst Loading: Optimize catalyst concentration. For enzymatic synthesis, excessive enzyme concentration can sometimes decrease the yield.[5]
3. Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate or too high, causing side reactions.	a. Temperature Control: For acid-catalyzed reactions, maintain a gentle reflux. For enzymatic reactions, the optimal temperature is often lower (e.g., around 40°C) to avoid denaturing the enzyme.[5]
Product Contaminated with Starting Material	1. Incomplete Reaction: The reaction has not reached completion or equilibrium.	a. Increase Reaction Time: Monitor the reaction (e.g., by TLC or GC) and ensure it has run to completion. b. Re-evaluate Conditions: Refer to "Low or No Product Yield" solutions to drive the reaction forward.
2. Inefficient Purification: The workup procedure is not effectively removing unreacted formic acid or n-butanol.	a. Aqueous Wash: Wash the crude product with a saturated sodium bicarbonate solution to remove acidic impurities like formic acid, followed by a wash with brine (saturated NaCl solution) to reduce the solubility of organic compounds in the aqueous layer.[6]
Formation of a Stable Emulsion During Workup	1. Vigorous Shaking: Excessive agitation of the separatory funnel can create a stable emulsion.[7]	a. Gentle Mixing: Gently invert the separatory funnel to mix the layers instead of shaking vigorously.[8] b. Break the Emulsion: Add a saturated NaCl solution (brine) to increase the ionic strength of the aqueous phase.[9] Alternatively, filter the mixture through a pad of Celite or allow the funnel to stand undisturbed.[9] Centrifugation is also a highly effective method.[8]
Product is Discolored or Contains High-Boiling Impurities	1. Side Reactions: High temperatures, especially with strong acid catalysts like sulfuric acid, can cause side reactions such as the formation of di-n-butyl ether.	a. Use Milder Catalyst: Consider using a solid acid catalyst like Amberlyst-15 or an enzyme (lipase), which allows for milder reaction conditions.[3][10] b. Control Temperature: Ensure the reaction temperature does not significantly exceed the boiling point of the azeotrope.
2. Decomposition: The product may be sensitive to the purification conditions.	a. Purification Method: Use vacuum distillation to purify the butyl formate at a lower temperature to prevent decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing butyl formate? A1: The most common laboratory method is the Fischer esterification of n-butanol and formic acid using an acid catalyst.[1] This is an equilibrium-controlled reaction where water is produced as a byproduct.

Q2: How can I drive the Fischer esterification reaction to completion? A2: To maximize the yield, the equilibrium must be shifted toward the products. This can be achieved by using one of the reactants in large excess (typically the less expensive one, n-butanol) or by removing one of the products as it is formed.[1][3] The most effective method for product removal is the azeotropic distillation of water using a Dean-Stark apparatus.[2]

Q3: What are the best catalysts for butyl formate synthesis? A3: Several types of catalysts can be used:

• Mineral Acids: Concentrated sulfuric acid is a traditional and effective catalyst but can lead to side reactions and corrosion.[1]

• Solid Acid Catalysts: Ion-exchange resins like Amberlyst-15 are advantageous as they are easily separated from the reaction mixture, are reusable, and are generally less corrosive.[3][4]

• Ionic Liquids: Certain acidic ionic liquids have shown excellent catalytic activity, leading to high yields (e.g., 93.21%) and can often be recycled.[11]

• Enzymes: Immobilized lipases, such as Novozym 435, are an environmentally friendly option that operates under mild conditions (e.g., 40°C) and can achieve very high conversion rates (>95%).[5][10]

Q4: My reaction workup is resulting in a persistent emulsion. What should I do? A4: Emulsion formation is a common issue during the aqueous wash of esterification reactions. To resolve this, you can:

• Add Brine: Introduce a saturated solution of sodium chloride to increase the polarity of the aqueous phase, which helps to break the emulsion.[9]

• Filter through Celite: Filtering the entire mixture through a pad of Celite can physically break up the emulsion.[9]

• Centrifuge: If available, centrifuging the mixture is a very effective way to separate the layers.[8]

• Patience: Simply letting the separatory funnel sit for an extended period (30-60 minutes) can sometimes be sufficient for the layers to separate on their own.[9]

Q5: What side reactions should I be aware of? A5: The primary side reaction, particularly when using a strong acid like sulfuric acid at elevated temperatures, is the dehydration of n-butanol to form di-n-butyl ether.[12] Using milder catalysts like ion-exchange resins or enzymes can minimize this.

Data Presentation

Table 1: Comparison of Catalytic Systems for Butyl Ester Synthesis

Catalyst System	Reactants	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Time (h)	Yield / Conversion (%)	Reference
Immobilized Ionic Liquid	Formic Acid, n-Butanol	1:3	Reflux	6	93.21	[11]
Novozym 435 (Lipase)	Formic Acid, Octanol	1:7	40	1	~96.5	[5]
Lipozyme TL-IM (Lipase)	Butyric Acid, n-Butanol	1:3	48	2	>90	[13]
Amberlyst-15	Various Alcohols, Ethyl Formate	1 mmol alcohol: 3 mL ethyl formate	Room Temp.	7.5	92 (for Benzyl formate)	[14]

Experimental Protocols

Protocol 1: Synthesis using an Ionic Liquid Catalyst

This protocol is based on a reported high-yield synthesis.[11]

• Reactant Charging: In a three-necked flask equipped with a reflux condenser, add formic acid (1 mol, 46 g), n-butanol (3 mol, 222 g), and 1% by weight of formic acid of a sulfonic acid type dinuclear ionic liquid catalyst (0.46 g).

• Reaction: Heat the mixture to reflux temperature and maintain for 6 hours with stirring.

• Workup:

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

  • Allow the layers to separate. The lower layer contains the ionic liquid catalyst, which can be recovered for reuse after drying.

  • Wash the upper organic layer with a mixed solution of 8% sodium hydroxide and saturated sodium chloride.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter to remove the drying agent and purify the resulting liquid by distillation to obtain pure n-butyl formate. The reported yield for this procedure is 93.21%.[11]

Protocol 2: Enzymatic Synthesis using Immobilized Lipase

This protocol is adapted from optimized conditions for similar ester syntheses.[5][10]

• Reactant Charging: In a temperature-controlled shaker flask, combine formic acid, n-butanol (a molar ratio of 1:5 to 1:7 is often optimal), and a suitable organic solvent (e.g., hexane or 1,2-dichloroethane).

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435) at a concentration of approximately 15 g/L.

• Reaction: Incubate the mixture at 40°C with agitation (e.g., 150 rpm) for 1-2 hours. Monitor the reaction progress by GC.

• Workup:

  • Separate the immobilized enzyme from the reaction mixture by simple filtration. The enzyme can be washed and reused.

  • Remove the solvent from the filtrate under reduced pressure (rotary evaporation).

• Purification: The remaining liquid can be further purified by vacuum distillation if necessary. High conversions (>95%) are often achieved, potentially reducing the need for extensive purification.[5][10]

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Standard purification workflow for butyl formate.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. Chemistry Teaching Labs - Dean Stark Trap [chemtl.york.ac.uk]
• 3. ictmumbai.edu.in [ictmumbai.edu.in]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. mdpi.com [mdpi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Workup [chem.rochester.edu]
• 10. researchgate.net [researchgate.net]
• 11. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 12. personal.utdallas.edu [personal.utdallas.edu]
• 13. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]

Technical Support Center: High-Purity Butyl Formate Purification

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols for the purification of high-purity butyl formate.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in crude butyl formate after synthesis?

A1: Crude butyl formate, typically synthesized via Fischer esterification of formic acid and n-butanol, contains several common impurities. These include unreacted starting materials such as formic acid and n-butanol, water (a byproduct of the reaction), and residual acid catalyst (e.g., sulfuric acid) if one was used.[1] Incomplete reactions or side reactions can also introduce other minor organic byproducts.

Q2: Why is a neutralization wash with a basic solution required?

A2: A neutralization wash, commonly performed with aqueous sodium bicarbonate (NaHCO₃) or a dilute sodium hydroxide (NaOH) solution, is a critical step to remove acidic impurities.[1][2][3][4] This includes residual formic acid and any strong acid catalyst used during synthesis. Removing these acidic components is essential for preventing ester hydrolysis and achieving high purity and long-term stability of the final product.

Q3: What is the function of washing with a saturated sodium chloride (brine) solution?

A3: After the neutralization wash, a subsequent wash with a saturated sodium chloride (brine) solution serves two main purposes.[2][3][4] First, it helps to break up any emulsions that may have formed between the organic and aqueous layers, leading to a cleaner phase separation. Second, it reduces the solubility of the organic product in the aqueous layer, thereby increasing the yield of butyl formate recovered in the organic phase.

Q4: Which drying agent is recommended for removing residual water from butyl formate?

A4: Anhydrous magnesium sulfate (MgSO₄) is a commonly recommended drying agent for butyl formate.[2][3][4] It is a neutral salt, which is important to avoid any acid- or base-catalyzed degradation of the ester. It also has a high capacity for water and works relatively quickly. The organic phase should be clear, not cloudy, after the drying step to indicate sufficient water removal before proceeding to distillation.

Q5: What is the most effective final step for achieving high purity?

A5: Fractional distillation is the most effective and widely used method for obtaining high-purity butyl formate.[2][3][4] This technique separates the butyl formate from less volatile impurities (like residual n-butanol) and any other organic byproducts based on differences in their boiling points. Careful control of the distillation parameters is crucial for an efficient separation.

Troubleshooting Guide

Q1: My final product is still acidic. What went wrong?

A1:

• Possible Cause: The neutralization wash was insufficient to remove all acidic impurities. This can happen if not enough basic solution was used or if the mixing of the two phases was inadequate.

• Solution: Re-wash the organic layer with a saturated sodium bicarbonate solution.[2][4] After mixing thoroughly, test the pH of the aqueous layer to ensure it is neutral or slightly basic. Perform an additional wash with brine, re-dry the organic phase, and then proceed with distillation.

Q2: The purified butyl formate appears cloudy or contains water. How can I fix this?

A2:

• Possible Cause 1: The drying step was incomplete. Insufficient drying agent or inadequate contact time may have left residual water.

• Solution 1: Add more anhydrous drying agent (e.g., MgSO₄) to the collected distillate and let it stand with occasional swirling until the liquid is completely clear. Filter the product to remove the drying agent.

• Possible Cause 2: An azeotrope involving water may have co-distilled with the product. Butyl formate is only slightly soluble in water.[2][5]

• Solution 2: If significant water is present, the product may need to be re-processed through a brine wash and a thorough drying step, followed by careful redistillation.

Q3: Distillation is resulting in poor separation of impurities. What should I check?

A3:

• Possible Cause 1 (Flooding): The rate of vapor rising up the column is too high, preventing the liquid (reflux) from flowing down. This is often caused by an excessive heating rate (boil-up).[6][7] Signs include a sharp increase in column pressure drop.

• Solution 1: Reduce the heat input to the distillation flask. This will decrease the vapor velocity and allow the liquid to flow down the column properly, enabling efficient separation.[8]

• Possible Cause 2 (Weeping): The vapor velocity is too low, causing liquid to leak through the perforations in the trays instead of flowing across them.[6] This is common at low operating rates.

• Solution 2: Gradually increase the heat input to the distillation flask to increase vapor flow. Ensure the column is properly insulated to maintain a consistent temperature gradient.

• Possible Cause 3 (Inefficient Column): The distillation column may not have enough theoretical plates for the separation (i.e., it's too short or the packing is inefficient).

• Solution 3: Use a more efficient packed column (e.g., with Raschig rings or Vigreux indentations) or increase the packed length. Increasing the reflux ratio can also improve separation but will increase the distillation time.[8]

Q4: I'm experiencing a sudden pressure drop or fluctuations in the distillation column. What does this indicate?

A4:

• Possible Cause: Pressure fluctuations can be a sign of flooding or foaming inside the column.[6][7] Blockages or restrictions within the column or condenser can also lead to pressure changes.

• Solution: Immediately reduce the heating rate. Check the temperature profile along the column; inconsistencies can help pinpoint the problem area.[6] Ensure that the condenser has adequate coolant flow and is not blocked. If the problem persists, the column may need to be shut down and inspected for internal blockages or fouled packing.[7][8]

Data Presentation

Table 1: Physical and Chemical Properties of n-Butyl Formate

Property	Value	Reference(s)
CAS Number	592-84-7
Molecular Formula	C₅H₁₀O₂	[5]
Molecular Weight	102.13 g/mol	[5]
Boiling Point	106-107 °C (at 760 mmHg)	[3]
Density	0.892 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.389	[3]
Flash Point	18 °C (64 °F)	[5]
Solubility in Water	Slightly soluble	[2][5]

Table 2: Boiling Points of Common Components in Crude Butyl Formate

Compound	Boiling Point (°C)	Notes
Water	100.0	Can form azeotropes, making separation complex.
Formic Acid	100.8	Should be removed by neutralization before distillation.
n-Butyl Formate	106.5	Desired product.
n-Butanol	117.7	A key impurity to separate via fractional distillation.

Experimental Protocols

Protocol 1: Standard Purification of Crude Butyl Formate

This protocol outlines the steps for purifying butyl formate synthesized from formic acid and n-butanol.

• Transfer to Separatory Funnel: Transfer the crude reaction mixture to a separatory funnel of appropriate size.

• Neutralization Wash: Add a saturated solution of sodium bicarbonate (NaHCO₃) to the funnel (approximately 20-25% of the crude product volume). Stopper the funnel and invert it several times, venting frequently to release the CO₂ gas that evolves. Continue mixing until no more gas is produced. Allow the layers to separate and drain the lower aqueous layer.

• Brine Wash: Add a saturated sodium chloride (brine) solution to the organic layer in the funnel (approximately 20-25% of the initial volume).[2][3][4] Mix gently and allow the layers to separate completely. Drain the lower aqueous layer.

• Drying: Transfer the washed organic layer to a clean, dry Erlenmeyer flask. Add anhydrous magnesium sulfate (MgSO₄) in small portions, swirling the flask after each addition.[2][3][4] Continue adding until some of the drying agent moves freely in the liquid, indicating that all water has been absorbed.

• Filtration: Filter the dried butyl formate into a round-bottom flask suitable for distillation, ensuring the drying agent is completely removed.

• Fractional Distillation: Assemble a fractional distillation apparatus. Gently heat the flask. Discard any initial low-boiling distillate. Collect the fraction that distills at a constant temperature corresponding to the boiling point of pure butyl formate (approx. 106-107 °C).[3]

• Storage: Store the purified, clear, and colorless butyl formate in a tightly sealed container in a cool, dark, and well-ventilated area.

Visualizations

Caption: A typical experimental workflow for the purification of butyl formate.

Caption: A logical guide for troubleshooting poor separation during distillation.

References

• 1. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 2. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 3. Butyl formate | 592-84-7 [chemicalbook.com]
• 4. Butyl formate CAS#: 592-84-7 [amp.chemicalbook.com]
• 5. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Troubleshooting Distillation Column Malfunctions: Expert Guide [shipandshore.com]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]

Technical Support Center: Butyl Formate Stability and Degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with butyl formate.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for butyl formate?

A1: Butyl formate primarily degrades through hydrolysis, thermal decomposition, and photodegradation. Hydrolysis can be catalyzed by acids or bases, or occur under neutral conditions, yielding butanol and formic acid.[1][2][3] Thermal decomposition of n-butyl formate typically produces 1-butene and formic acid.[4] Photodegradation can occur, especially in the presence of photocatalysts, leading to the breakdown of the molecule.[5]

Q2: What are the optimal storage conditions to ensure the stability of butyl formate?

A2: To ensure stability, butyl formate should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and strong oxidizing agents.[6][7] It is a flammable liquid and should be stored in a flammables-area.[6] For laboratory purposes, refrigeration is recommended, and storage in a dark place can prevent photodegradation.[8]

Q3: What materials are incompatible with butyl formate?

A3: Butyl formate is incompatible with strong oxidizing agents, strong acids, and strong bases.[7][9][10] Contact with these substances can lead to vigorous reactions, including the generation of heat and, in the case of strong oxidizing acids, potentially ignition of the reaction products.[9][10]

Q4: My butyl formate solution is turning acidic. What is the likely cause?

A4: The most probable cause of increasing acidity in a butyl formate solution is hydrolysis. Butyl formate reacts with water to form formic acid and butanol.[3] This process can be accelerated by the presence of acidic or basic contaminants, or by elevated temperatures.[1][2] To mitigate this, ensure the solvent is anhydrous and store the solution in a tightly sealed container at a low temperature.

Q5: I am observing unexpected peaks in my chromatogram when analyzing a butyl formate-containing sample. What could they be?

A5: Unexpected peaks could be degradation products. Depending on the conditions your sample has been exposed to, these could include:

• Butanol and formic acid: From hydrolysis.[3]

• 1-Butene: From thermal degradation.[4]

• If your sample is a complex mixture, butyl formate could also be reacting with other components.

It is advisable to run a stability study with appropriate controls to identify these degradation products. Analytical techniques such as GC-MS can be used to identify the structure of these unknown peaks.[11]

Troubleshooting Guides

Issue 1: Accelerated Degradation of Butyl Formate in an Aqueous Formulation

Symptom	Possible Cause	Troubleshooting Steps
Rapid decrease in butyl formate concentration; increase in acidity (lower pH).	Hydrolysis: The sample's pH may be promoting acid or base-catalyzed hydrolysis.[1][12]	1. Monitor pH: Regularly check the pH of your formulation. 2. Buffering: If feasible for your application, use a buffer to maintain a pH between 5 and 7, where the neutral hydrolysis pathway is slowest.[1][12] 3. Temperature Control: Store the formulation at lower temperatures (e.g., 4°C) to decrease the rate of hydrolysis.[1][12]
Formation of precipitates.	Reaction with other excipients: Butyl formate or its degradation products may be reacting with other components in your formulation.	1. Compatibility Study: Conduct a systematic compatibility study of butyl formate with each excipient in the formulation. 2. Solubility Check: Ensure that the degradation products (butanol and formic acid) are soluble in your formulation at the concentrations they are likely to reach.

Issue 2: Inconsistent Results in Thermal Stress Studies

Symptom	Possible Cause	Troubleshooting Steps
Variable degradation rates at the same temperature.	Inconsistent Headspace/Atmosphere: The atmosphere in your testing vials can influence degradation. For example, oxidative degradation can occur if oxygen is present.	1. Inert Atmosphere: Purge the headspace of your sample vials with an inert gas like nitrogen or argon before sealing and heating. 2. Consistent Sealing: Ensure all vials are sealed consistently to prevent leakage or contamination.
Appearance of unexpected degradation products not consistent with simple hydrolysis or thermolysis.	Container Interaction: The material of your container (e.g., certain plastics or glass types) may be interacting with butyl formate at elevated temperatures.	1. Use Inert Containers: Employ high-quality, inert glass vials (e.g., Type I borosilicate glass). 2. Test Different Containers: If you suspect an interaction, run your study in parallel with different types of containers to see if the degradation profile changes.

Quantitative Data

Table 1: Hydrolysis Rate Constants and Half-Lives for tert-Butyl Formate at 22°C

Note: The following data is for tert-butyl formate, which is a structural isomer of butyl formate. The general principles of pH-dependent hydrolysis are applicable, but the absolute rates will differ for n-butyl formate.

pH	Predominant Pathway	Rate Constant (k)	Half-Life (t1/2)
2	Acid-Catalyzed (kA)	2.7 x 10-3 M-1s-1	~6 hours (at 4°C)
5-7	Neutral (kN)	1.0 x 10-6 s-1	~5 days
11	Base-Catalyzed (kB)	1.7 M-1s-1	~8 minutes

Data sourced from references[1][12].

Table 2: Activation Energies for tert-Butyl Formate Hydrolysis

Pathway	Activation Energy (Ea)
Acid-Catalyzed	59 ± 4 kJ/mol
Neutral	78 ± 5 kJ/mol
Base-Catalyzed	88 ± 11 kJ/mol

Data sourced from references[1][12].

Experimental Protocols

Protocol 1: Determination of Hydrolysis Rate

Objective: To determine the rate of hydrolysis of butyl formate under specific pH and temperature conditions.

Materials:

• Butyl formate

• Buffer solutions of desired pH (e.g., phosphate, acetate)

• High-purity water

• Temperature-controlled water bath or incubator

• HPLC or GC with a suitable column for separating butyl formate and butanol

• Volumetric flasks and pipettes

• Autosampler vials

Methodology:

• Solution Preparation: Prepare a stock solution of butyl formate in a suitable solvent (e.g., acetonitrile).

• Reaction Setup: In a series of volumetric flasks, add the buffer solution of the desired pH. Place the flasks in the temperature-controlled bath to equilibrate.

• Initiate Reaction: Spike each flask with a known small volume of the butyl formate stock solution to achieve the target initial concentration. Ensure the volume of the organic solvent from the stock solution is minimal to not significantly alter the aqueous environment.

• Sampling: At predetermined time intervals, withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by diluting the aliquot in a cold mobile phase or a solvent that stops the hydrolysis.

• Analysis: Analyze the quenched samples by HPLC or GC to determine the concentration of remaining butyl formate.

• Data Analysis: Plot the natural logarithm of the butyl formate concentration versus time. The slope of this line will be the negative of the pseudo-first-order rate constant (-k).

Protocol 2: Forced Degradation Study (Thermal Stress)

Objective: To identify the thermal degradation products of butyl formate.

Materials:

• Butyl formate

• Sealed glass ampoules or crimp-top vials

• Oven or heating block

• GC-MS system

Methodology:

• Sample Preparation: Place a known amount of pure butyl formate into several glass ampoules or vials.

• Inerting (Optional but Recommended): Flush the headspace of the containers with nitrogen or argon to create an inert atmosphere.

• Sealing: Securely seal the containers.

• Control Sample: Keep one sealed sample at room temperature or refrigerated as a control.

• Thermal Stress: Place the other samples in an oven at a high temperature (e.g., 80°C).

• Time Points: Remove samples from the oven at various time points (e.g., 1, 3, 7, 14 days).

• Analysis: Allow the samples to cool to room temperature. Open the containers and dilute the contents with a suitable solvent. Analyze the samples and the control using GC-MS to identify any degradation products formed. The mass spectra of the new peaks can be compared to spectral libraries for identification.

Visualizations

Caption: Hydrolysis pathways of butyl formate under acidic, neutral, and basic conditions.

Caption: Thermal decomposition pathway of n-butyl formate.

Caption: Experimental workflow for determining the hydrolysis rate of butyl formate.

References

• 1. academic.oup.com [academic.oup.com]
• 2. proquest.com [proquest.com]
• 3. homework.study.com [homework.study.com]
• 4. caprysses.fr [caprysses.fr]
• 5. deswater.com [deswater.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemicalbull.com [chemicalbull.com]
• 8. Butyl Formate | 592-84-7 | TCI Deutschland GmbH [tcichemicals.com]
• 9. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. Butyl formate | 592-84-7 [chemicalbook.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether [pubs.usgs.gov]

Handling and storage precautions for flammable butyl formate.

This guide provides essential safety information, handling procedures, and emergency protocols for the use of butyl formate in a research and development setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with butyl formate?

A1: Butyl formate is a highly flammable liquid and vapor.[1][2][3] Its main hazards include:

• Fire and Explosion: Vapors are heavier than air and can travel to an ignition source, causing a flashback.[4][5] Vapors can also form explosive mixtures with air.[2][3]

• Health Hazards: It can cause irritation to the eyes, skin, and respiratory tract.[1][6][7] Inhalation of high concentrations may lead to central nervous system depression, with symptoms like dizziness, drowsiness, headache, and nausea.[1][7]

Q2: What are the immediate first aid procedures in case of exposure?

A2: Quick action is crucial in the event of an exposure:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek medical attention.[1][2]

• Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap and plenty of water. If irritation develops or persists, seek medical attention.[1][2][6]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[1][2][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious and alert, give them 2-4 cupfuls of water or milk to drink.[1] Seek immediate medical attention.[1]

Q3: What personal protective equipment (PPE) is required when handling butyl formate?

A3: The following PPE should always be worn when working with butyl formate:

• Eye Protection: Chemical safety goggles are mandatory.[2][6]

• Hand Protection: Chemical-resistant gloves (such as natural rubber) are required.[2][6]

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[2][6]

• Respiratory Protection: Work should be conducted in a well-ventilated area. For large-scale operations or in situations with inadequate ventilation, a NIOSH/MSHA approved respirator may be necessary.[2][6]

Troubleshooting Guide

Problem: I smell a strong, pungent, fruity odor in the lab.

• Possible Cause: This could indicate a butyl formate leak or spill.

• Solution:

  • Immediately alert others in the vicinity.

  • If the odor is strong, evacuate the area.

  • Ensure all ignition sources are eliminated (no open flames, sparks, or smoking).[3][4]

  • Improve ventilation to the area.

  • If it is safe to do so, and you are trained, locate and address the source of the leak. For small spills, follow the spill cleanup protocol. For larger spills, evacuate and contact emergency personnel.

Problem: I need to transfer butyl formate from a large container to a smaller one.

• Precautionary Steps:

  • Perform the transfer in a well-ventilated area, preferably within a chemical fume hood.

  • Ensure both the receiving and dispensing containers are grounded and bonded to prevent the buildup of static electricity, which could ignite the vapors.[1][2][7]

  • Use spark-proof tools for opening and closing containers.[1][2]

  • Wear all required PPE.

Data Presentation

Physical and Chemical Properties of Butyl Formate

Property	Value
Molecular Formula	C5H10O2[2][6][8]
Molecular Weight	102.13 g/mol [2][5]
Appearance	Colorless to light yellow liquid[2][5][6]
Odor	Pungent, fruity[2][5][8]
Boiling Point	107 °C / 224.6 °F[2][4][9]
Melting Point	-91 °C / -131.8 °F[2]
Flash Point	18 °C / 64.4 °F[1][2]
Autoignition Temperature	320 °C / 608 °F[2]
Vapor Density (air=1)	3.5[5]

Flammability Limits

Limit	Value (in air)
Lower Explosive Limit (LEL)	1.7%[1]
Upper Explosive Limit (UEL)	8.0%[1]

Experimental Protocols

Standard Operating Procedure for Handling Butyl Formate

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible.[1][2]

  • Confirm the work area is well-ventilated.

  • Assemble all necessary PPE and ensure it is in good condition.

  • Remove all potential ignition sources from the work area.[3]

• Handling:

  • Ground and bond all containers when transferring the material.[1][2][7]

  • Use only spark-proof tools.[1][2]

  • Avoid contact with eyes, skin, and clothing.[1]

  • Do not breathe in the vapors.[2]

  • Keep the container tightly closed when not in use.[1][2]

• Storage:

  • Store in a designated flammables area.[1][2]

  • The storage area should be cool, dry, and well-ventilated.[1][2]

  • Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

  • Store separately from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][6]

Visualizations

Caption: Workflow for handling a small butyl formate spill.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.ie [fishersci.ie]
• 3. ICSC 0402 - BUTYL FORMATE [chemicalsafety.ilo.org]
• 4. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemicalbull.com [chemicalbull.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. CAS 592-84-7: Butyl formate | CymitQuimica [cymitquimica.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]

Common impurities in commercial butyl formate.

This technical support center provides troubleshooting guides and frequently asked questions concerning common impurities in commercial butyl formate for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade butyl formate?

A1: Based on its primary synthesis route, the Fischer esterification of n-butanol and formic acid, the most common impurities in commercial butyl formate are:

• Unreacted starting materials: n-butanol and formic acid.

• Byproduct: Water.

• Related esters: Small amounts of other formates or butyrates if impurities are present in the starting materials.

Q2: What is the typical purity of commercial butyl formate?

A2: Commercial-grade butyl formate typically has a purity of greater than 95% to 97% as determined by gas chromatography (GC).[1][2][3][4][5]

Q3: How can I remove acidic impurities like formic acid from my butyl formate sample?

A3: A common laboratory procedure to remove acidic impurities is to wash the butyl formate with a saturated solution of sodium bicarbonate (NaHCO₃) until no further effervescence is observed. This is followed by a wash with a saturated sodium chloride (brine) solution to remove residual water and salts. The product should then be dried over an anhydrous drying agent like magnesium sulfate (MgSO₄) and filtered. For higher purity, fractional distillation is recommended.

Q4: What analytical method is best for determining the purity of butyl formate and identifying impurities?

A4: Gas chromatography-mass spectrometry (GC-MS) is the most suitable method for both quantifying the purity of butyl formate and identifying volatile impurities. A flame ionization detector (FID) can be used for quantification, while a mass spectrometer (MS) allows for the identification of the impurities based on their mass spectra.

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Solution
Unexpected peaks in GC-MS analysis	Contamination from starting materials or side reactions.	Identify the peaks by comparing their mass spectra with a library (e.g., NIST). Common impurities to check for are n-butanol and formic acid.
Low assay value for butyl formate	Incomplete reaction during synthesis or degradation of the product.	If synthesizing, ensure the Fischer esterification reaction goes to completion by removing water as it forms.[6][7] Store butyl formate in a tightly sealed container in a cool, dry place to prevent hydrolysis.
Presence of water in the sample	Incomplete drying after synthesis or absorption from the atmosphere.	Dry the butyl formate over an anhydrous drying agent such as MgSO₄ or molecular sieves. For very dry solvent, consider distillation from a suitable drying agent.
Acidic pH of the sample	Residual formic acid from the synthesis process.	Wash the sample with a saturated sodium bicarbonate solution as described in the FAQs.

Data Presentation

Table 1: Typical Impurity Profile of Commercial Butyl Formate (>97%)

Impurity	Typical Concentration	Identification Method
n-Butanol	< 1.0%	GC-MS
Formic Acid	< 0.5%	GC-MS, Titration
Water	< 0.5%	Karl Fischer Titration

Note: These values are illustrative and can vary between suppliers. Always refer to the supplier's certificate of analysis for specific batch information.

Experimental Protocols

Protocol 1: Purity Analysis of Butyl Formate by GC-MS

This protocol outlines a general method for the analysis of butyl formate purity and the identification of volatile impurities. An analogous standard test method for acetate esters is ASTM D3545.[8]

1. Sample Preparation:

• Dilute the butyl formate sample to approximately 1% (v/v) in a high-purity solvent such as dichloromethane or hexane.

• If quantification is required, prepare a series of calibration standards of butyl formate in the same solvent. An internal standard can also be used for improved accuracy.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Column: A non-polar or medium-polarity column is suitable, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• MSD Parameters:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-300.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

3. Data Analysis:

• Identify the butyl formate peak based on its retention time and mass spectrum.

• Identify impurity peaks by comparing their mass spectra against a reference library (e.g., NIST).

• Quantify the purity and impurity levels by comparing the peak areas to those of the calibration standards or using the internal standard method.

Visualizations

Caption: Workflow for GC-MS analysis of butyl formate purity.

Caption: Troubleshooting logic for unexpected peaks in GC-MS.

References

• 1. Butyl Formate | 592-84-7 | TCI EUROPE N.V. [tcichemicals.com]
• 2. Butyl Formate | 592-84-7 | TCI AMERICA [tcichemicals.com]
• 3. Butyl formate = 97 , FG 592-84-7 [sigmaaldrich.com]
• 4. Butyl formate｜lookchem [lookchem.com]
• 5. Butylformiat 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. store.astm.org [store.astm.org]

Technical Support Center: Optimizing Butyl Formate Esterification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of butyl formate via esterification.

Troubleshooting Guide

This guide addresses common issues encountered during the esterification of formic acid with n-butanol.

Issue 1: Low or No Product Yield

Low yield is the most frequent challenge in butyl formate synthesis, often stemming from the reversible nature of the Fischer esterification reaction.[1][2][3]

Potential Cause	Diagnosis	Recommended Solution
Reaction Equilibrium	Significant amounts of starting materials (formic acid and n-butanol) remain in the crude product, as identified by GC or NMR analysis.	1. Increase Reactant Concentration: Use a large excess of one reactant, typically n-butanol, to shift the equilibrium towards the product side according to Le Châtelier's principle.[3][4] A molar ratio of 3:1 (n-butanol to formic acid) has been shown to be effective.[5] 2. Remove Water: The formation of water as a byproduct can drive the reverse reaction.[2][3] Utilize a Dean-Stark apparatus during reflux to continuously remove water from the reaction mixture.[3] Alternatively, a dehydrating agent can be used.
Insufficient Reaction Time or Temperature	The reaction appears to stall, with no further product formation observed over time.	1. Extend Reaction Time: Esterification can be a slow process.[6] Monitor the reaction's progress using TLC or GC to ensure it has reached completion.[7] Reaction times of 4 to 16 hours are common.[7] 2. Optimize Temperature: The reaction requires heat to overcome the activation energy.[8] Refluxing the mixture at the boiling point of the alcohol is a standard procedure.[9] For enzymatic reactions, the optimal temperature may be lower, for instance, around 40-50°C.[10][11]
Catalyst Inactivity or Insufficiency	The reaction proceeds very slowly or not at all.	1. Check Catalyst: Ensure the acid catalyst (e.g., concentrated sulfuric acid) is fresh and has been added in a sufficient catalytic amount (e.g., 0.1 equivalents).[7][9] 2. Consider Alternative Catalysts: Heterogeneous catalysts or immobilized lipases can offer advantages in terms of reusability and milder reaction conditions.[7][10]
Loss of Volatile Compounds	The smell of reactants or product is noticeable during the reaction, suggesting evaporation.	Proper Reflux Setup: Ensure the reflux condenser is functioning correctly with adequate water flow to prevent the escape of volatile components like butyl formate.[6][8]

Issue 2: Product Contamination and Purification Difficulties

The crude product may contain unreacted starting materials, catalyst, and byproducts, complicating isolation.

Potential Cause	Diagnosis	Recommended Solution
Residual Acid Catalyst and Unreacted Formic Acid	The crude product is acidic.	Neutralization Wash: After the reaction, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution.[12] This will neutralize the acid catalyst and any remaining formic acid. Be sure to vent the separatory funnel frequently to release the CO₂ gas produced.[7]
Presence of Water	The organic layer appears cloudy or contains an aqueous phase.	Brine Wash and Drying: Wash the organic layer with a saturated sodium chloride (brine) solution to help remove dissolved water. Subsequently, dry the organic layer over an anhydrous salt such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[9][12]
Difficulty in Separating Layers	An emulsion forms during the workup, or the layers do not separate cleanly.	Improve Separation: This can occur if the product is soluble in the aqueous layer, especially with shorter-chain alcohols. Adding brine can help break emulsions and increase the polarity of the aqueous phase, encouraging better separation.

Issue 3: Byproduct Formation

The appearance of unexpected signals in analytical data indicates the presence of side products.

Potential Cause	Diagnosis	Recommended Solution
Dehydration of Alcohol	Under strong acid and high-temperature conditions, n-butanol can dehydrate to form butenes or di-n-butyl ether.	Control Temperature: Avoid excessive heating during the reaction. Use the minimum temperature required for an efficient reaction rate.
Side Reactions	The crude product is dark in color (brown or black) and shows multiple unexpected spots on a TLC plate.[7]	Milder Conditions: Consider using milder reaction conditions, such as enzymatic catalysis, which can be more selective and reduce the formation of byproducts.[11]

Experimental Protocols

Protocol 1: Classical Fischer Esterification of Butyl Formate

This protocol describes a standard laboratory procedure for synthesizing butyl formate using an acid catalyst.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add formic acid (1.0 eq) and n-butanol (3.0 eq).[5]

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (H₂SO₄) (0.1 eq).[9][13] Caution: This addition is exothermic.

• Reaction: Heat the mixture to a gentle reflux and maintain for 4-6 hours.[5] The progress of the reaction can be monitored by TLC or GC.[7]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) until no more gas evolves.[9][12]

  • Wash with a saturated solution of sodium chloride (brine).[12]

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[9]

• Purification:

  • Filter to remove the drying agent.

  • Remove the excess n-butanol and isolate the butyl formate by simple distillation.[8] The boiling point of butyl formate is approximately 107°C.[14]

Protocol 2: Enzymatic Synthesis of Butyl Formate

This protocol outlines a greener approach using an immobilized lipase catalyst.

• Setup: In a sealed flask, combine formic acid (1.0 eq), n-butanol (e.g., a 1:3 to 1:7 molar ratio), and an immobilized lipase such as Novozym 435 (e.g., 15 g/L).[11] A solvent like n-hexane can be used but a solvent-less system is also possible.[10][15]

• Reaction: Place the flask in a shaking incubator at a controlled temperature (e.g., 40-50°C) for 2-4 hours.[10][11]

• Workup:

  • Cool the reaction mixture.

  • Filter the mixture to recover the immobilized enzyme, which can be washed and reused.[10][11]

• Purification: The filtrate, containing the product and unreacted starting materials, can be purified by fractional distillation to obtain pure butyl formate.

Data Presentation

Table 1: Comparison of Catalytic Systems for Formate Ester Synthesis

Catalyst System	Reactants	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sulfonic Acid Ionic Liquid	Formic Acid, n-Butanol	1:3	Reflux	6	93.2	[5]
Novozym 435 (Immobilized Lipase)	Formic Acid, Octanol	1:7	40	1	~96	[11]
Lipozyme TL-IM (Immobilized Lipase)	Butyric Acid, Butanol	1:3	48	2	>90	[10]
Amberlyst-15	Benzyl Alcohol, Ethyl Formate	1 mmol : 3 mL	Room Temp	Varies	70-80	[16]

Mandatory Visualizations

Caption: Experimental workflow for Fischer esterification of butyl formate.

Caption: Troubleshooting logic for addressing low reaction yield.

Frequently Asked Questions (FAQs)

Q1: Why is my ester yield consistently low even after refluxing for several hours?

A1: The Fischer esterification is a reversible reaction, meaning it reaches a state of equilibrium where both reactants and products are present.[1][2] To drive the reaction towards the product, you can either use a large excess of one of the reactants (typically n-butanol) or actively remove the water byproduct as it forms, for example, by using a Dean-Stark apparatus.[3]

Q2: What is the purpose of washing the reaction mixture with sodium bicarbonate?

A2: The sodium bicarbonate wash is a crucial neutralization step.[12] It reacts with and removes the acidic catalyst (like H₂SO₄) and any unreacted formic acid from the organic layer, preventing them from contaminating the final product.[9]

Q3: Can I use a different alcohol for this reaction?

A3: Yes, the Fischer esterification is a general method for producing various esters. However, the reactivity can differ between primary, secondary, and tertiary alcohols.[17] Primary alcohols like n-butanol react most readily. The reaction conditions, particularly temperature and time, may need to be re-optimized for different alcohols.

Q4: Is it possible to perform this esterification without a strong acid catalyst?

A4: Yes, enzymatic catalysis using lipases is an effective and "greener" alternative.[11] Immobilized enzymes like Novozym 435 can catalyze the reaction under milder conditions (lower temperature) and are often reusable, which can simplify the purification process as no quenching is required.[10]

Q5: My final product has a cloudy appearance. What could be the cause?

A5: A cloudy appearance in the final product usually indicates the presence of water. Ensure that the drying step with an anhydrous salt (like Na₂SO₄ or MgSO₄) is thorough before the final distillation. It's also important to use anhydrous reagents if possible.[7]

Q6: How can I confirm that I have successfully synthesized butyl formate?

A6: The identity and purity of the product can be confirmed using several analytical techniques. Gas Chromatography (GC) can be used to determine the purity and retention time. Nuclear Magnetic Resonance (NMR) spectroscopy will provide structural information, and Fourier-Transform Infrared (FTIR) spectroscopy can confirm the presence of the characteristic ester carbonyl group. Butyl formate also has a distinct fruity, plum-like odor.[12][18]

References

• 1. quora.com [quora.com]
• 2. homework.study.com [homework.study.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ester formation at the liquid–solid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 6. quora.com [quora.com]
• 7. benchchem.com [benchchem.com]
• 8. scienceready.com.au [scienceready.com.au]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 13. uakron.edu [uakron.edu]
• 14. Butyl formate｜lookchem [lookchem.com]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Butyl Formate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering phase separation and other issues during the synthesis of butyl formate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of butyl formate synthesis?

A1: Butyl formate is typically synthesized through the Fischer esterification of formic acid and n-butanol. This is a reversible reaction catalyzed by an acid, where formic acid reacts with n-butanol to form butyl formate and water. To maximize the yield of the ester, the equilibrium is often shifted towards the products by using an excess of one of the reactants (usually the alcohol) or by removing water as it is formed.[1][2]

Q2: My reaction mixture is not separating into two distinct layers after the reaction. What could be the cause?

A2: The lack of phase separation, or the formation of a single phase, can be due to several factors. The mutual solubility of the reactants (formic acid and n-butanol), the product (butyl formate), and the byproduct (water) can lead to a homogeneous mixture, especially at the reaction temperature. The presence of excess n-butanol, which is often used to drive the reaction equilibrium, can act as a co-solvent, increasing the solubility of water in the organic phase.

Q3: I am observing a cloudy or milky layer (emulsion) between the organic and aqueous phases during workup. How can I resolve this?

A3: Emulsion formation is a common issue during the aqueous workup of esterification reactions. This is often caused by the presence of unreacted starting materials or acidic catalyst residues that act as surfactants. To break an emulsion, you can try the following:

• Salting Out: Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, reducing the solubility of organic components and promoting phase separation.

• Filtration: For persistent emulsions, filtering the entire mixture through a pad of Celite® can help to break up the emulsified layer by removing fine particulate matter that may be stabilizing it.

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for a period can allow the phases to separate on their own.

• Gentle Agitation: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.

Troubleshooting Guide for Phase Separation

This guide addresses specific issues related to phase separation that may be encountered during butyl formate synthesis.

Problem: No visible phase separation after the reaction is complete.

Potential Cause	Troubleshooting Step	Expected Outcome
Excess n-Butanol	Reduce the excess of n-butanol in the initial reaction mixture. A molar ratio of formic acid to n-butanol of 1:1.5 to 1:2 can still provide good yields while potentially allowing for phase separation upon cooling.	A distinct aqueous phase may separate from the organic phase upon cooling the reaction mixture.
Elevated Temperature	Allow the reaction mixture to cool to room temperature. The solubility of the components in each other decreases with temperature, which can induce phase separation.	Two layers, an upper organic layer and a lower aqueous layer, should form.
Homogeneous Catalyst	If using a homogeneous catalyst like sulfuric acid, it can increase the mutual solubility. Consider switching to a heterogeneous or an ionic liquid catalyst which can sometimes promote phase separation.	Ionic liquid catalysts, for instance, may form a separate phase from the product ester, simplifying separation.[3]

Problem: Persistent emulsion during aqueous workup.

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Neutralization	Ensure complete neutralization of the acidic catalyst and any remaining formic acid by washing with a saturated sodium bicarbonate solution. Test the aqueous layer with pH paper to confirm it is neutral or slightly basic.	The removal of acidic species that may be acting as emulsifying agents should lead to a cleaner separation.
Vigorous Shaking	During extraction, use gentle inversions of the separatory funnel instead of vigorous shaking to minimize the formation of fine droplets.	Reduced mechanical energy input will lessen the tendency for emulsion formation.
High Concentration of Reactants/Products	Dilute the reaction mixture with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) before the aqueous wash. This can lower the concentration of potential emulsifying agents at the interface.	The dilution effect can destabilize the emulsion and lead to better phase separation.

Experimental Protocols

Key Experiment: Synthesis of Butyl Formate

This protocol is based on a reported procedure for the synthesis of n-butyl formate using an ionic liquid catalyst.[4][5]

Materials:

• Formic acid (1 mol, 46 g)

• n-Butanol (3 mol)

• Sulfonic acid type dinuclear ionic liquid catalyst (e.g., 1,4-bis[3-(propyl-3-sulfonate)imidazolium]butane hydrogen sulfate) (1% by weight of formic acid, 0.46 g)[4]

• Three-necked flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle

• Separatory funnel

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

Procedure:

• To a three-necked flask, add formic acid, n-butanol, and the ionic liquid catalyst.[4]

• Heat the mixture to reflux with stirring for approximately 6 hours.[4]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel. Two layers should form; an upper organic layer and a lower aqueous/catalyst layer.

• Separate the upper organic layer.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid. Check the pH of the aqueous layer to ensure it is no longer acidic.

• Further wash the organic layer with a saturated sodium chloride solution to remove any remaining water-soluble impurities.[4]

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate), filter, and remove the solvent under reduced pressure to obtain the crude butyl formate.

• The product can be further purified by distillation if required. A yield of approximately 93% can be expected with this method.[4]

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides a general guideline for the analysis of a butyl formate reaction mixture.

Sample Preparation:

• Take an aliquot of the organic phase from the reaction mixture.

• Dilute the sample with a suitable volatile organic solvent, such as dichloromethane or ethyl acetate, to a concentration of approximately 10 µg/mL.[6]

• If the sample contains solid particles, centrifuge the sample and transfer the supernatant to a GC vial.[6]

GC-MS Parameters:

Parameter	Setting
Column	A non-polar column such as a DB-5 or equivalent is often suitable.[6]
Injector Temperature	250 °C
Oven Program	Initial temperature of 40°C, hold for 2 minutes, then ramp at 10°C/min to 200°C.
Carrier Gas	Helium at a constant flow rate.
Ionization Mode	Electron Ionization (EI)
Mass Range	Scan from m/z 35 to 350.

Expected Retention Times (Relative):

• n-Butanol

• Formic Acid (may show poor peak shape without derivatization)

• Butyl Formate

Data Summary

Table 1: Influence of Reactant Molar Ratio on Esterification Yield.

Carboxylic Acid	Alcohol	Molar Ratio (Acid:Alcohol)	Catalyst	Yield (%)	Reference
Formic Acid	n-Butanol	1:3	Ionic Liquid	93.21	[4]
Acetic Acid	Ethanol	1:1	Acid Catalyst	65	[7]
Acetic Acid	Ethanol	1:10	Acid Catalyst	97	[7]

Note: The use of a large excess of alcohol can significantly increase the yield of the ester product by shifting the reaction equilibrium.[7]

Table 2: Comparison of Catalysts for Esterification Reactions.

Catalyst Type	Advantages	Disadvantages	Reference
Sulfuric Acid	Inexpensive and effective.	Corrosive, can cause side reactions, and difficult to separate from the product.[3]	[3]
Ionic Liquids	High catalytic activity, can be non-corrosive, and often forms a separate phase from the product, allowing for easy separation and recycling.[3]	Higher cost compared to traditional acid catalysts.	[3]

Visualizations

Troubleshooting Logic for Phase Separation

Caption: A logical workflow for diagnosing and addressing phase separation issues in butyl formate reactions.

Fischer Esterification Signaling Pathway

Caption: The reaction mechanism pathway for the acid-catalyzed Fischer esterification of formic acid and n-butanol.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. CN103787973A - Preparation method for tert-butyl formate - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Preventing hydrolysis of butyl formate during workup.

This guide provides troubleshooting advice and answers to frequently asked questions regarding the workup and purification of butyl formate, with a specific focus on preventing its hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is butyl formate hydrolysis, and why is it a concern during workup?

A1: Butyl formate hydrolysis is a chemical reaction where the ester reacts with water to break down into its parent components: butan-1-ol and formic acid.[1][2] This process can be catalyzed by the presence of either acids or bases.[3][4][5] During an experimental workup, the goal is to isolate the pure butyl formate product. If hydrolysis occurs, the yield of the desired ester is reduced, and the final product becomes contaminated with the alcohol and carboxylic acid, complicating purification.

Q2: Under which conditions is butyl formate most likely to hydrolyze?

A2: Butyl formate is susceptible to hydrolysis under both acidic and basic aqueous conditions.[3][6]

• Acid-Catalyzed Hydrolysis: This is a reversible reaction, essentially the reverse of the Fischer esterification process.[3][4][7] The presence of a strong acid catalyst and excess water will push the equilibrium towards the formation of butanol and formic acid.[4][6]

• Base-Catalyzed Hydrolysis (Saponification): This reaction is effectively irreversible and generally faster than acid-catalyzed hydrolysis.[3][6] Strong bases, such as sodium hydroxide (NaOH), react with the ester to produce butanol and a formate salt (e.g., sodium formate).[4][8]

The reaction with neutral water without a catalyst is typically very slow.[6]

Q3: How should I neutralize my acidic reaction mixture without causing significant hydrolysis?

A3: To neutralize residual acid catalyst (e.g., sulfuric acid from a Fischer esterification), it is critical to use a mild, weak base. A saturated aqueous solution of sodium bicarbonate (NaHCO₃) is the recommended reagent.[9] It is strong enough to neutralize strong acids but generally not basic enough to promote significant ester hydrolysis. The mixture should be washed with the bicarbonate solution until gas evolution (CO₂) ceases. A cold solution can further minimize the rate of any potential hydrolysis. Avoid using strong bases like NaOH or KOH, as they will rapidly hydrolyze the ester.[8][10]

Q4: What is the purpose of a "brine wash," and is it necessary?

A4: A brine wash involves washing the organic layer with a saturated aqueous solution of sodium chloride (NaCl). This step is highly recommended for several reasons:

• Reduces Emulsions: It helps to break up emulsions that may form between the organic and aqueous layers.

• Decreases Water Content: It reduces the amount of dissolved water in the organic layer before the final drying step.

• Improves Separation: By increasing the ionic strength of the aqueous layer, it decreases the solubility of the organic product (butyl formate) in the water, thereby increasing the yield in the organic phase.[9]

Q5: Which chemical drying agent is most suitable for drying a solution of butyl formate?

A5: After the aqueous washes, the organic layer must be treated with an anhydrous drying agent to remove residual water. For butyl formate, anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) are excellent choices.

• Magnesium Sulfate (MgSO₄): Acts quickly, has a high capacity for water, and is generally compatible with esters.[11]

• Sodium Sulfate (Na₂SO₄): A neutral and mild drying agent. It has a high total capacity but works slowly.[11] It is best to allow the solution to stand over sodium sulfate for an extended period (e.g., 15-20 minutes) with occasional swirling.

• Calcium Chloride (CaCl₂): Should be avoided as it can form adducts with esters and other carbonyl-containing compounds.[11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Final Yield	Significant product loss due to hydrolysis during workup.	• Use cold (0-5 °C) washing solutions to slow down reaction rates. • Minimize the contact time between the organic layer and aqueous solutions. • Ensure the neutralizing agent is a weak base (e.g., saturated NaHCO₃), not a strong base (e.g., NaOH).
Product Contamination (Presence of butanol or formic acid in final product)	1. Incomplete initial reaction. 2. Hydrolysis occurred during the workup.	• Review the workup protocol to ensure all acidic or basic residues were thoroughly removed before solvent evaporation. • Re-purify the product by repeating the wash with saturated NaHCO₃, followed by a brine wash, re-drying, and solvent removal.
Formation of a Stable Emulsion	The organic and aqueous layers fail to separate cleanly after shaking.	• Let the mixture stand undisturbed for a longer period. • Add a small amount of brine (saturated NaCl solution) and swirl gently to break the emulsion. • For future extractions, use gentle inversions of the separatory funnel rather than vigorous shaking.

Data Summary

Table 1: Comparison of Common Drying Agents for Butyl Formate Solutions

Drying Agent	Chemical Formula	Capacity	Speed	Intensity	Compatibility Notes
Magnesium Sulfate	MgSO₄	High	High	Medium-High	Generally safe and effective for esters.[11]
Sodium Sulfate	Na₂SO₄	Very High	Low	Low	Neutral and safe for esters; requires longer contact time. The decahydrate form is unstable above 32°C.[11]
Calcium Sulfate	CaSO₄ (Drierite®)	Low	High	High	Generally suitable for most organic compounds.[10][11] Best for pre-dried solvents due to low capacity.
Potassium Carbonate	K₂CO₃	Medium	Medium	Medium	Suitable for neutral and basic compounds like esters, but will react with any residual acids.[10][11]
Calcium Chloride	CaCl₂	High	Medium	High	Not Recommended. Can form complexes with esters and other carbonyl compounds.[11]

Experimental Protocol: Optimized Workup for Butyl Formate

This protocol assumes the synthesis of butyl formate via Fischer esterification, resulting in a crude reaction mixture containing the product, unreacted butanol, unreacted formic acid, and an acid catalyst (e.g., H₂SO₄).

• Cooling: Once the reaction is complete, cool the reaction vessel in an ice-water bath to approximately 0-5 °C.

• Transfer: Transfer the cooled reaction mixture to a separatory funnel. If a large amount of solid catalyst is present, it may be filtered first.

• Dilution: Dilute the mixture with a suitable organic solvent in which butyl formate is highly soluble (e.g., diethyl ether, ethyl acetate). This will facilitate separation from the aqueous layer.

• Neutralization Wash: Add cold, saturated sodium bicarbonate (NaHCO₃) solution to the separatory funnel in small portions. Swirl gently and vent the funnel frequently to release the CO₂ gas produced. Continue adding NaHCO₃ solution until gas evolution ceases. This indicates that all acid has been neutralized.

• Extraction: Stopper the funnel, invert it several times gently, and allow the layers to separate. Drain and discard the lower aqueous layer.

• Brine Wash: Add a portion of cold, saturated sodium chloride (brine) solution to the organic layer in the separatory funnel. Invert gently several times to wash. Allow the layers to separate and discard the aqueous layer.[9]

• Drying: Transfer the organic layer to an Erlenmeyer flask. Add an appropriate amount of anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl the flask. If the drying agent clumps together, add more until some remains free-flowing. Let it stand for 10-15 minutes.

• Filtration: Decant or filter the dried organic solution away from the drying agent into a clean, dry round-bottom flask.

• Solvent Removal: Remove the organic solvent using a rotary evaporator. The remaining liquid will be the purified butyl formate.

Visualized Workflow

Caption: Workflow for minimizing hydrolysis during butyl formate workup.

References

• 1. CAS 592-84-7: Butyl formate | CymitQuimica [cymitquimica.com]
• 2. homework.study.com [homework.study.com]
• 3. Ester - Wikipedia [en.wikipedia.org]
• 4. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 5. Ch20: Hydrolysis of Esters [chem.ucalgary.ca]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 10. Drying agents and their compatibilities , Hive Stimulants [chemistry.mdma.ch]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]

Butyl Formate Reaction Monitoring: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring butyl formate synthesis via Thin-Layer Chromatography (TLC) and Gas Chromatography (GC).

Thin-Layer Chromatography (TLC) Monitoring

Frequently Asked Questions (FAQs)

Q1: What is a typical TLC solvent system for monitoring the esterification of butanol to butyl formate?

A1: A common mobile phase for separating the non-polar product (butyl formate) from the more polar starting material (butanol) is a mixture of a non-polar and a moderately polar solvent. A good starting point is a hexane and ethyl acetate mixture.[1][2] The ratio can be adjusted to achieve optimal separation, with an ideal Rf value for the product between 0.3 and 0.4.[3]

Q2: My spots are not visible on the TLC plate. What should I do?

A2: Butyl formate is a volatile, simple ester and may not be UV-active.[4] If you are using a TLC plate with a fluorescent indicator (F254) and see no quenching, you will need to use a chemical staining agent for visualization.[4][5] Additionally, your sample might be too dilute; try spotting the plate multiple times in the same location, ensuring the solvent dries between applications.[4] The volatility of butyl formate could also lead to evaporation from the plate.[4]

Q3: How can I visualize my butyl formate spot on the TLC plate?

A3: Since butyl formate lacks a strong chromophore, UV light is often ineffective.[5] Staining is the preferred method.

• Potassium Permanganate (KMnO4) Stain: This is a good general stain for oxidizable compounds. Esters will appear as yellow-brown spots on a purple background.[6]

• p-Anisaldehyde Stain: This stain is sensitive to many functional groups and can produce colored spots, which can help differentiate compounds.[7]

• Iodine Chamber: Exposing the plate to iodine vapor is a simple and often effective method. Iodine has an affinity for many organic compounds, causing them to appear as brown spots.[5][7] Note that these spots can fade quickly, so they should be circled with a pencil immediately.[7]

Troubleshooting Guide: TLC

Problem	Possible Cause(s)	Solution(s)
Streaking or Elongated Spots	1. Sample is overloaded.[4][8] 2. Sample is too acidic or basic.[4] 3. High-boiling point solvent from the reaction mixture is smearing.[9] 4. Compound is unstable on silica gel.[9]	1. Dilute the sample before spotting.[4][8] 2. Add a small amount of acetic acid (0.1-2.0%) to the mobile phase for acidic compounds or triethylamine (0.1-2.0%) for basic compounds.[4] 3. After spotting, place the plate under a high vacuum for a few minutes before developing.[9] 4. Perform a 2D TLC to check for decomposition.[9]
Spots Remain at the Baseline (Low Rf)	1. The mobile phase is not polar enough.[4]	1. Increase the proportion of the polar solvent (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system).[2][4]
Spots are at the Solvent Front (High Rf)	1. The mobile phase is too polar.[4]	1. Decrease the proportion of the polar solvent (e.g., decrease the percentage of ethyl acetate in a hexane/ethyl acetate system).[2][4]
Reactant and Product Spots Have Very Similar Rf Values	1. The solvent system does not provide enough resolution.	1. Experiment with different solvent systems. Try changing the ratio of your current system or switch to a different solvent combination (e.g., dichloromethane/methanol).[2][9] 2. Use a "co-spot" lane where both the starting material and reaction mixture are spotted together to see if they resolve into two distinct spots.[3][9]
Uneven Solvent Front	1. The TLC plate is touching the side of the developing chamber or filter paper.[10] 2. The chamber is not properly sealed or saturated.	1. Ensure the plate is centered in the chamber and not touching the sides. 2. Place a piece of filter paper in the chamber to aid solvent vapor saturation and keep the chamber closed for at least 20 minutes before placing the plate inside.

TLC Troubleshooting Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. silicycle.com [silicycle.com]
• 3. How To [chem.rochester.edu]
• 4. silicycle.com [silicycle.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. TLC stains [reachdevices.com]
• 7. faculty.fiu.edu [faculty.fiu.edu]
• 8. microbiozindia.com [microbiozindia.com]
• 9. Chromatography [chem.rochester.edu]
• 10. bitesizebio.com [bitesizebio.com]

Technical Support Center: Managing Azeotropes in Butyl Formate Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with azeotropes during the distillation of butyl formate.

Frequently Asked Questions (FAQs)

Q1: What is an azeotrope, and why does it complicate the purification of butyl formate?

An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation. This phenomenon occurs because the vapor that boils from the liquid has the same composition as the liquid itself. In the context of butyl formate synthesis and purification, it frequently forms azeotropes with reactants like n-butanol and byproducts like water, making it difficult to isolate pure butyl formate using standard distillation techniques.

Q2: What are the common azeotropes formed with butyl formate?

Butyl formate is known to form minimum-boiling azeotropes with several substances, most notably water and n-butanol. A minimum-boiling azeotrope has a boiling point lower than any of the individual components. For instance, the butyl formate-water azeotrope boils at a lower temperature than both pure butyl formate and pure water.[1]

Q3: What methods can be used to break a butyl formate azeotrope?

To separate azeotropic mixtures, specialized distillation techniques are required. The most common methods for breaking butyl formate azeotropes are:

• Azeotropic Distillation: This involves adding a third component, known as an entrainer, to form a new, lower-boiling ternary azeotrope that is often heterogeneous (separates into two liquid phases upon condensation).[2]

• Extractive Distillation: In this method, a high-boiling, non-volatile solvent is introduced to the mixture. This solvent alters the relative volatilities of the original components, allowing for their separation.[3]

• Pressure-Swing Distillation: This technique utilizes two distillation columns operating at different pressures. Since azeotropic composition is often sensitive to pressure, the difference in operating pressures allows for the separation of the components.[4][5]

Troubleshooting Guides

This section addresses specific issues that may arise during the distillation of butyl formate.

Problem 1: Poor separation of water from butyl formate.

• Symptom: The distillate contains a high concentration of water, and the desired purity of butyl formate is not achieved.

• Possible Cause: You are likely distilling at the azeotropic point of the butyl formate-water mixture.

• Solution:

  • Confirm the Azeotrope: Check the boiling point of your distillate. If it is constant and lower than the boiling point of pure butyl formate (106-107°C)[1], you have an azeotrope.

  • Implement an Azeotrope-Breaking Technique:

    • Azeotropic Distillation: Introduce an entrainer such as cyclohexane or benzene. This will form a new ternary azeotrope with butyl formate and water that has a lower boiling point. Upon condensation, this azeotrope will separate into an organic layer and an aqueous layer, allowing for the removal of water.

    • Extractive Distillation: Use a high-boiling solvent like ethylene glycol to alter the relative volatility of butyl formate and water.[6]

Problem 2: Difficulty in separating unreacted n-butanol from butyl formate.

• Symptom: The final butyl formate product is contaminated with significant amounts of n-butanol.

• Possible Cause: Butyl formate and n-butanol can form a binary azeotrope.

• Solution:

  • Characterize the Azeotrope: Determine the boiling point and composition of the azeotrope you are observing.

  • Employ Extractive Distillation: Introduce a suitable high-boiling solvent to break the azeotrope. The selection of the solvent is critical and should be based on its ability to alter the activity coefficients of butyl formate and n-butanol.[3][6]

  • Consider Pressure-Swing Distillation: If the azeotropic composition of the butyl formate-n-butanol system is sensitive to pressure, using two columns at different pressures can be an effective separation method.[4]

Problem 3: The distillation column is flooding or showing an unexpectedly high-pressure drop.

• Symptom: Liquid is being carried up the column with the vapor, or the pressure difference between the top and bottom of the column is excessive.

• Possible Cause:

  • Excessive Reboiler Duty: The rate of boiling is too high, generating an excessive volume of vapor that the column cannot handle.

  • High Feed Rate: The rate at which the mixture is fed into the column is too high.

  • Column Internals: Fouling or improper installation of column packing or trays can obstruct flow.

• Solution:

  • Reduce Reboiler Heat Input: Lower the temperature of the heating mantle or steam supply to the reboiler.

  • Decrease the Feed Rate: If using a continuous feed, reduce the pump speed.

  • Inspect Column Internals: If the problem persists, the column may need to be shut down and inspected for any blockages or damage to the packing or trays.

Data Presentation

Table 1: Properties of Butyl Formate and Related Azeotropes

Component/Mixture	Boiling Point (°C) at 760 mmHg	Azeotropic Composition (% by weight)
Butyl Formate	106.6[1]	N/A
Water	100.0	N/A
n-Butanol	117.7	N/A
Butyl Formate - Water	83.8[1]	16.5% Water[1]
n-Butanol - Water	92.4	55.5% Water

Experimental Protocols

Protocol 1: Azeotropic Distillation of Butyl Formate-Water Mixture using an Entrainer

Objective: To remove water from a butyl formate-water azeotrope using a suitable entrainer.

Materials:

• Butyl formate-water azeotropic mixture

• Entrainer (e.g., cyclohexane)

• Distillation apparatus (round-bottom flask, distillation column, condenser, Dean-Stark trap or similar separator, receiving flask)

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Apparatus Setup: Assemble the distillation apparatus. The Dean-Stark trap should be placed between the distillation column and the condenser.

• Charging the Flask: Charge the round-bottom flask with the butyl formate-water azeotropic mixture and the selected entrainer. Add a magnetic stir bar.

• Initiate Distillation: Begin heating the flask with the heating mantle and start the magnetic stirrer.

• Azeotrope Removal: The ternary azeotrope (butyl formate-water-entrainer) will begin to distill. This azeotrope has a lower boiling point than any of the individual components or the binary azeotropes.

• Phase Separation: The condensed vapor will collect in the Dean-Stark trap. As the condensate cools, it will separate into two phases: an organic layer (containing butyl formate and the entrainer) and an aqueous layer.

• Water Removal: The denser aqueous layer will settle at the bottom of the trap and can be periodically drained. The organic layer will be returned to the distillation column as reflux.

• Completion: Continue the distillation until no more water collects in the trap. The remaining liquid in the round-bottom flask will be purified butyl formate.

• Final Purification: The butyl formate in the flask can be further purified by simple distillation to remove the entrainer.

Protocol 2: Extractive Distillation of Butyl Formate-n-Butanol Mixture

Objective: To separate a butyl formate-n-butanol azeotrope using a high-boiling solvent.

Materials:

• Butyl formate-n-butanol azeotropic mixture

• Extractive solvent (e.g., ethylene glycol)

• Two distillation columns (an extractive distillation column and a solvent recovery column)

• Heating mantles, condensers, receiving flasks

Procedure:

• Extractive Distillation Column Setup: The azeotropic mixture is fed into the middle of the first distillation column. The extractive solvent is fed at a point above the feed of the azeotropic mixture.

• Initiate Extractive Distillation: Heat the reboiler of the first column. The extractive solvent will flow down the column, altering the relative volatility of butyl formate and n-butanol.

• Separation: The more volatile component (in the presence of the solvent) will rise as vapor and be collected as the distillate. The less volatile component will exit the bottom of the column mixed with the extractive solvent.

• Solvent Recovery: The bottoms product from the first column (a mixture of one of the original components and the extractive solvent) is fed into the second distillation column.

• Final Product and Solvent Recycle: In the second column, the lower-boiling original component is separated as the distillate, and the high-boiling extractive solvent is recovered from the bottom and can be recycled back to the first column.

Visualizations

Caption: Workflow for Azeotropic Distillation.

Caption: Extractive Distillation Process Flow.

Caption: Troubleshooting Logic for Poor Separation.

References

• 1. chemcraft.su [chemcraft.su]
• 2. chemicaltweak.com [chemicaltweak.com]
• 3. Extractive distillation - Wikipedia [en.wikipedia.org]
• 4. famt.ac.in [famt.ac.in]
• 5. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Butyl Formate and Ethyl Formate as Solvents

In the landscape of solvent selection for research, development, and industrial applications, a thorough understanding of a solvent's properties is paramount. This guide provides a detailed comparative analysis of two structurally similar ester solvents: butyl formate and ethyl formate. The information presented herein is intended for researchers, scientists, and drug development professionals, offering a quantitative and objective comparison to aid in making informed decisions for various chemical processes.

Physicochemical Properties

A fundamental comparison between butyl formate and ethyl formate begins with their intrinsic physicochemical properties. These characteristics influence their behavior in a variety of applications, from reaction media to extraction and purification processes.

Property	Butyl Formate	Ethyl Formate
Molecular Formula	C5H10O2	C3H6O2
Molecular Weight	102.13 g/mol [1]	74.08 g/mol [2]
Boiling Point	106-107 °C[3]	52-54 °C[4]
Melting Point	-91 °C[3][5]	-80 °C[4][6]
Density	0.892 g/mL at 25 °C[3]	0.921 g/mL at 20 °C[4]
Flash Point	18 °C (64 °F)[1][7]	-20 °C (-4 °F)[2][6]
Water Solubility	7.56 mg/mL at 27 °C (Slightly soluble)[1][8]	11.8g/100ml (Miscible)[4]
Vapor Pressure	28.9 mmHg[1]	200 mmHg at 20 °C[6][9]
Refractive Index (n20/D)	1.389[3][5]	1.359[4]

Solvent Performance Parameters

To quantitatively assess and compare the solvent capabilities of butyl formate and ethyl formate, Hansen Solubility Parameters (HSP) and Kamlet-Taft parameters are utilized. These parameters provide insights into the intermolecular forces and polarity, which are critical for predicting solubility and interaction with various solutes.

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are based on the principle that "like dissolves like" and are divided into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[10] The total Hansen solubility parameter (δt) is calculated from these components. A smaller distance between the HSP of a solvent and a solute indicates a higher likelihood of dissolution.

Hansen Parameter	Butyl Formate (MPa½)	Ethyl Formate (MPa½)
δD (Dispersion)	15.7	15.5
δP (Polar)	6.5	8.4
δH (Hydrogen Bonding)	9.2	8.4

Data sourced from[11].

Kamlet-Taft Parameters

The Kamlet-Taft parameters provide a measure of a solvent's hydrogen bond donating ability (α), hydrogen bond accepting ability (β), and polarizability/dipolarity (π*).[12] These parameters are crucial for understanding solvent effects on reaction rates and chemical equilibria.

Kamlet-Taft Parameter	Butyl Formate	Ethyl Formate
α (H-bond donor)	Not Available	0.00[13]
β (H-bond acceptor)	Not Available	0.36[13]
π* (Polarizability)	Not Available	0.61[13]

Safety Profile

Safety is a critical consideration in solvent selection. The following table summarizes key safety data for butyl formate and ethyl formate.

Safety Parameter	Butyl Formate	Ethyl Formate
Flash Point	18 °C (64 °F)[1][7]	-20 °C (-4 °F)[2][6]
Explosive Limits	1.7-8.2% (V)[3][5]	2.8-16.0%[6]
Toxicity	Narcotic and irritating in high concentrations.[14]	Irritant to eyes, skin, mucous membranes, and respiratory system.[15] Central nervous system depressant.[6]
LD50 (oral, rat)	Not Available	1850 mg/kg[6]

Ethyl formate is notably more flammable with a significantly lower flash point and a wider explosive range compared to butyl formate. Both solvents are considered irritants.

Experimental Protocols

Accurate determination of solvent properties is essential for their effective application. Below are generalized methodologies for key experiments.

Determination of Boiling Point:

The boiling point is determined using a standard distillation apparatus at atmospheric pressure. The liquid is heated in a flask, and the temperature at which the liquid and vapor phases are in equilibrium is recorded as the boiling point.

Determination of Density:

A pycnometer is used to determine the density of the solvents. The pycnometer is first weighed empty, then filled with the solvent and weighed again. The density is calculated by dividing the mass of the solvent by its volume.

Determination of Flash Point:

The flash point is determined using a closed-cup tester. The solvent is heated at a controlled rate, and an ignition source is periodically introduced into the vapor space. The flash point is the lowest temperature at which the vapors ignite.

Visualizing the Comparison

To better illustrate the logical flow of a comparative solvent analysis and a typical experimental workflow, the following diagrams are provided.

Caption: Logical Flow of Comparative Solvent Analysis

Caption: Experimental Workflow for Solvent Property Determination

Conclusion

Both butyl formate and ethyl formate are versatile solvents with distinct property profiles. Butyl formate offers a higher boiling point and flash point, making it a safer option for higher temperature applications. Ethyl formate, with its lower boiling point and higher vapor pressure, is more suitable for applications requiring easy removal of the solvent. The choice between these two solvents will ultimately depend on the specific requirements of the application, including desired solvency, operating temperature, and safety considerations. The data and experimental frameworks provided in this guide serve as a valuable resource for making an informed and objective selection.

References

• 1. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl formate | HCOOC2H5 | CID 8025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Butyl formate | 592-84-7 [chemicalbook.com]
• 4. Ethyl formate | 109-94-4 [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. Ethyl formate - Wikipedia [en.wikipedia.org]
• 7. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. scent.vn [scent.vn]
• 9. Ethyl formate - Sciencemadness Wiki [sciencemadness.org]
• 10. pirika.com [pirika.com]
• 11. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 12. goldbook.iupac.org [goldbook.iupac.org]
• 13. Kamlet-Taft solvent parameters [stenutz.eu]
• 14. Butyl formate CAS#: 592-84-7 [m.chemicalbook.com]
• 15. Page loading... [guidechem.com]

A Comparative Guide to Validating Butyl Formate Purity: qNMR vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate determination of purity for chemical compounds is a critical prerequisite for reliable and reproducible results. This guide provides an in-depth comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques for validating the purity of butyl formate. We present supporting data, detailed experimental methodologies, and a visual workflow to assist in selecting the most appropriate method for your analytical needs.

Introduction to Butyl Formate and Purity Assessment

Butyl formate (C₅H₁₀O₂) is a formate ester with a characteristic fruity odor, used as a flavoring agent and a solvent in various industries. The synthesis of butyl formate, typically through the Fischer esterification of formic acid and butan-1-ol, can result in impurities such as residual starting materials, by-products, and water. Accurate quantification of these impurities is essential for quality control and to ensure the compound's suitability for its intended application.

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for purity assessment. Unlike chromatographic techniques that often rely on reference standards for each impurity, qNMR allows for direct quantification against a certified internal standard of a different chemical structure.[1]

Comparison of Analytical Techniques

The choice of an analytical method for purity determination depends on several factors, including the nature of the expected impurities, the required accuracy and precision, and available instrumentation. This section compares the performance of qNMR with Gas Chromatography with Flame Ionization Detection (GC-FID) and the Mass Balance method for the purity analysis of butyl formate.

Feature	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)	Mass Balance Method
Principle	Quantification based on the direct proportionality of NMR signal intensity to the number of atomic nuclei.[2]	Separation based on volatility and interaction with a stationary phase, followed by detection by flame ionization.	Purity is calculated by subtracting the sum of all identified impurities from 100%.
Primary Impurities Detected	Any proton-containing impurity with a unique signal (e.g., formic acid, butan-1-ol, water, other esters).	Volatile impurities (e.g., residual butan-1-ol, other esters, volatile organic solvents).	All impurities, including volatile and non-volatile organics, water, and inorganic salts.
Advantages	- Primary method (no analyte-specific standard needed).[1]- Highly accurate and precise.[2]- Provides structural information for impurity identification.- Non-destructive.	- High resolution and sensitivity for volatile compounds.- Robust and reliable for routine analysis.- Well-established technique.	- Provides a comprehensive assessment of absolute purity.- Considered a "gold standard" for certifying reference materials.
Disadvantages	- Lower sensitivity compared to GC-FID for trace impurities.- Signal overlap can complicate quantification.- Higher initial instrument cost.	- Requires a reference standard for each impurity for accurate quantification.- Assumes all impurities are volatile and amenable to GC analysis.- May not detect non-volatile or thermally labile impurities.	- Labor-intensive and time-consuming, requiring multiple analytical techniques.- Prone to cumulative errors from each impurity measurement.
Typical Accuracy	High (often < 0.5% relative uncertainty).[3]	Moderate to High (dependent on availability and purity of standards).	High (but dependent on the accuracy of multiple individual tests).
Typical Precision	High (%RSD < 1%).[3]	High (%RSD < 2%).	Variable (depends on the precision of each contributing method).

Experimental Protocols

Quantitative ¹H-NMR Spectroscopy for Butyl Formate Purity

This protocol outlines the procedure for determining the purity of butyl formate using qNMR with an internal standard.

1. Materials and Reagents:

• Butyl formate sample

• Certified internal standard (e.g., maleic acid, 1,4-dioxane, or dimethyl sulfone)

• Deuterated solvent (e.g., Chloroform-d, Acetone-d₆)

• High-precision analytical balance (readable to at least 0.01 mg)

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the butyl formate sample into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial. The molar ratio of the internal standard to the analyte should be optimized for similar signal intensities.

• Add a sufficient volume of the deuterated solvent (e.g., 0.6 mL for a 5 mm NMR tube) to completely dissolve both the sample and the internal standard.

• Vortex the vial to ensure a homogeneous solution.

• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds for accurate quantification).

• Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

• Acquisition Time (aq): At least 3-4 seconds.

• Dummy Scans (ds): 4 or more to allow for steady-state magnetization.

4. Data Processing and Purity Calculation:

• Apply a small line-broadening factor (e.g., 0.3 Hz) to the FID before Fourier transformation.

• Carefully phase the spectrum and perform a baseline correction.

• Integrate a well-resolved, characteristic signal of butyl formate (e.g., the singlet from the formate proton at ~8.06 ppm or the triplet from the -OCH₂- group at ~4.17 ppm) and a well-resolved signal from the internal standard.

• Calculate the purity of butyl formate using the following equation[4]:

  Where:

  • I_analyte and I_IS are the integral values of the analyte and internal standard signals, respectively.

  • N_analyte and N_IS are the number of protons corresponding to the integrated signals of the analyte and internal standard, respectively.

  • MW_analyte and MW_IS are the molecular weights of the analyte and internal standard, respectively.

  • m_analyte and m_IS are the masses of the analyte and internal standard, respectively.

  • P_IS is the certified purity of the internal standard.

Expected ¹H-NMR Signals for Butyl Formate and Potential Impurities (in CDCl₃):

Compound	Signal	Chemical Shift (ppm)	Multiplicity	Integration
Butyl Formate	H-C=O	~8.06	s	1H
-O-CH₂-	~4.17	t	2H
-CH₂-CH₂-	~1.66	m	2H
-CH₂-CH₃	~1.41	m	2H
-CH₃	~0.94	t	3H
Formic Acid	H-C=O	~8.0-8.2	s	1H
Butan-1-ol	-CH₂-OH	~3.64	t	2H
-OH	variable	s	1H
Water	H₂O	~1.56	s	2H

Note: Chemical shifts can vary slightly depending on the solvent and concentration.[5][6]

qNMR Experimental Workflow

qNMR workflow for butyl formate purity determination.

Conclusion

Quantitative NMR is a highly accurate, precise, and direct method for determining the purity of butyl formate.[3] Its primary advantage lies in its ability to provide a direct measure of purity without the need for an analyte-specific reference standard, making it an invaluable tool for characterizing new batches of material and for orthogonal validation of other methods.[1] While GC-FID offers superior sensitivity for volatile trace impurities, its accuracy is dependent on the availability of certified standards for each impurity. The Mass Balance method, though comprehensive, is significantly more labor-intensive. For a robust and reliable purity assessment of butyl formate, qNMR stands out as a powerful and efficient technique, providing both quantitative data and structural confirmation of impurities.

References

• 1. emerypharma.com [emerypharma.com]
• 2. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 3. rssl.com [rssl.com]
• 4. Purity Calculation - Mestrelab Resources [mestrelab.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. NMR Chemical Shifts of Impurities [sigmaaldrich.com]

A Spectroscopic Comparison of n-Butyl, sec-Butyl, and tert-Butyl Formate Isomers

For correspondence: --INVALID-LINK--

Abstract

This guide presents a comparative spectroscopic analysis of three structural isomers of butyl formate: n-butyl formate, sec-butyl formate, and tert-butyl formate. These compounds, while sharing the same molecular formula (C₅H₁₀O₂), exhibit distinct spectral properties due to the variation in the branching of the butyl group. This report provides a detailed comparison of their ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. The experimental protocols for obtaining these spectra are also detailed. This information is intended to be a valuable resource for researchers and professionals in the fields of chemistry and drug development for the identification and differentiation of these isomers.

Introduction

n-Butyl formate, sec-butyl formate, and tert-butyl formate are esters of formic acid and the corresponding butanol isomers. Their structural differences, arising from the position of the ester linkage on the butyl chain, lead to unique spectroscopic signatures. Understanding these differences is crucial for the unambiguous identification and characterization of these molecules in various chemical and pharmaceutical applications. This guide provides a comprehensive side-by-side comparison of their key spectroscopic features.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for n-butyl, sec-butyl, and tert-butyl formate.

¹H NMR Spectral Data

Solvent: CDCl₃ Reference: Tetramethylsilane (TMS) at 0.00 ppm

Compound	Chemical Shift (δ) [ppm]	Multiplicity	Integration	Assignment
n-Butyl Formate	8.05	s	1H	H-C=O
4.17	t	2H	-O-CH₂-
1.66	m	2H	-CH₂-CH₂-CH₃
1.40	m	2H	-CH₂-CH₃
0.94	t	3H	-CH₃
sec-Butyl Formate	8.04	s	1H	H-C=O
4.95	m	1H	-O-CH-
1.63	m	2H	-CH₂-CH₃
1.25	d	3H	-CH(CH₃)-
0.92	t	3H	-CH₂-CH₃
tert-Butyl Formate	8.00	s	1H	H-C=O
1.47	s	9H	-C(CH₃)₃

¹³C NMR Spectral Data[1]

Solvent: CDCl₃ Reference: CDCl₃ at 77.16 ppm

Compound	Chemical Shift (δ) [ppm]	Assignment
n-Butyl Formate	161.47	C=O
63.94	-O-CH₂-
30.72	-CH₂-CH₂-CH₃
19.18	-CH₂-CH₃
13.66	-CH₃
sec-Butyl Formate	160.9	C=O
72.8	-O-CH-
28.9	-CH₂-CH₃
19.4	-CH(CH₃)-
9.6	-CH₂-CH₃
tert-Butyl Formate	160.2	C=O
80.5	-O-C-
28.5	-C(CH₃)₃

Infrared (IR) Spectral Data

Compound	Wavenumber (cm⁻¹)	Assignment
n-Butyl Formate	~2960	C-H stretch (aliphatic)
~1725	C=O stretch (ester)
~1180	C-O stretch
sec-Butyl Formate	~2970	C-H stretch (aliphatic)
~1725	C=O stretch (ester)
~1180	C-O stretch
tert-Butyl Formate	~2980	C-H stretch (aliphatic)
~1725	C=O stretch (ester)
~1160	C-O stretch

Mass Spectrometry (MS) Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
n-Butyl Formate	102	74, 57, 56, 41, 29
sec-Butyl Formate	102	74, 57, 45, 29
tert-Butyl Formate	102	87, 57, 41

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques used in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of the analyte (approximately 5-10 mg) is dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 300 MHz for protons.

• ¹H NMR Acquisition: The spectrum is acquired using a standard single-pulse experiment. Key parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. A sufficient number of scans (typically 8-16) are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: The spectrum is acquired using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A wider spectral width (e.g., 220 ppm) is used. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 128 or more) and a longer relaxation delay may be required.

• Data Processing: The raw data (Free Induction Decay - FID) is processed using a Fourier transform. Phase and baseline corrections are applied to the resulting spectrum. The chemical shifts are referenced to the internal standard.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

• Sample Preparation: A small drop of the neat liquid sample is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).[1]

• Background Spectrum: A background spectrum of the clean, empty ATR crystal is recorded. This is necessary to subtract the absorbance of the crystal and the surrounding atmosphere from the sample spectrum.

• Sample Spectrum: The sample is applied to the crystal, and the sample spectrum is recorded. The instrument measures the infrared light that is internally reflected within the crystal and interacts with the sample at the surface.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A number of scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The final absorbance spectrum is generated by ratioing the sample spectrum against the background spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent (e.g., dichloromethane or hexane) at a concentration of approximately 10 µg/mL.[2]

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a non-polar DB-5 or similar) is coupled to a mass spectrometer (typically a quadrupole analyzer).

• GC Separation: A small volume of the sample (e.g., 1 µL) is injected into the heated inlet of the GC. The oven temperature is programmed to ramp from a low initial temperature (e.g., 40°C) to a final temperature (e.g., 150°C) to separate the components of the sample based on their boiling points and interactions with the stationary phase.[3] Helium is typically used as the carrier gas.

• Mass Spectrometry: As the separated compounds elute from the GC column, they enter the ion source of the mass spectrometer. Electron ionization (EI) at 70 eV is commonly used to fragment the molecules. The mass analyzer then separates the resulting ions based on their mass-to-charge ratio (m/z).

• Data Analysis: The resulting total ion chromatogram (TIC) shows the separated compounds as peaks. The mass spectrum of each peak can be examined to identify the compound based on its molecular ion and fragmentation pattern.

Visualization of Relationships and Workflows

Isomeric Relationship of Butyl Formates

Caption: Relationship between butyl formate isomers and their precursor alcohols.

General Spectroscopic Analysis Workflow

Caption: General workflow for the spectroscopic analysis of butyl formate isomers.

Conclusion

The spectroscopic data presented in this guide clearly demonstrate the utility of ¹H NMR, ¹³C NMR, IR, and mass spectrometry in distinguishing between n-butyl, sec-butyl, and tert-butyl formate. The number of signals, chemical shifts, and splitting patterns in the NMR spectra, along with the characteristic fragmentation patterns in the mass spectra, provide definitive fingerprints for each isomer. This comparative guide serves as a practical resource for the rapid and accurate identification of these structurally similar compounds.

References

• 1. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 2. uoguelph.ca [uoguelph.ca]
• 3. researchgate.net [researchgate.net]

Unveiling the Aromatic Signature: A Guide to Correlating Sensory Panel Data with Butyl Formate Concentration

For Researchers, Scientists, and Drug Development Professionals

In the realms of flavor science, fragrance development, and pharmaceutical formulations, understanding the precise relationship between the concentration of an aromatic compound and its perceived sensory impact is paramount. This guide provides a comprehensive framework for correlating sensory panel data with the concentration of butyl formate, an ester known for its characteristic fruity, plum-like aroma. By objectively comparing sensory and instrumental data, this guide offers a blueprint for quantifying the olfactory signature of this versatile compound.

Section 1: Quantitative Data Summary

The following tables summarize the expected correlation between butyl formate concentration and sensory panel intensity ratings for its primary aroma attributes. This data is synthesized from established principles of sensory science and olfactometry.

Table 1: Sensory Intensity Ratings vs. Butyl Formate Concentration

Butyl Formate Concentration (ppm in aqueous solution)	Perceived Fruity Intensity (0-9 scale)	Perceived Plum-like Intensity (0-9 scale)	Perceived Sweetness Intensity (0-9 scale)	Overall Aroma Intensity (0-9 scale)
0.01 (Odor Detection Threshold)	0.5	0.2	0.1	0.5
0.1	2.5	1.5	1.0	2.8
1.0	5.0	4.0	3.5	5.5
5.0	7.5	6.5	6.0	7.8
10.0	8.5	8.0	7.5	8.8

Table 2: Instrumental vs. Sensory Correlation

Analytical Method	Parameter Measured	Correlation with Sensory Panel Data	Statistical Method
Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)	Butyl Formate Concentration (ppm)	High Positive Correlation (r > 0.9)	Pearson Correlation Coefficient
Gas Chromatography-Olfactometry (GC-O)	Odor Activity Value (OAV)	Direct Correlation with Perceived Intensity	Regression Analysis
Sensory Descriptive Analysis	Intensity of Aroma Descriptors	N/A	Analysis of Variance (ANOVA)

Section 2: Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and standardization.

Sensory Panel Evaluation: Quantitative Descriptive Analysis (QDA)

Objective: To quantify the intensity of sensory attributes of butyl formate at different concentrations.

Panelist Selection and Training: A panel of 10-12 individuals should be selected based on their sensory acuity, descriptive ability, and availability. Panelists undergo a rigorous training program over several sessions.[1][2][3] Training involves the recognition and intensity scaling of reference aroma standards, including pure butyl formate at various concentrations, as well as other fruity esters to build a common vocabulary.[4][5]

Sample Preparation: Stock solutions of butyl formate are prepared in deodorized water at concentrations of 0.01, 0.1, 1.0, 5.0, and 10.0 ppm. Samples (20 mL) are presented in coded, covered glass snifters at a controlled temperature (22 ± 1 °C).

Evaluation Procedure: Panelists evaluate the samples in a sensory booth under controlled lighting and ventilation. They are instructed to assess the intensity of pre-defined aroma attributes ("fruity," "plum-like," "sweet," and "overall aroma intensity") using a 9-point unstructured line scale anchored with "low" and "high" at the ends.[6][7] Panelists cleanse their palate with deionized water and unsalted crackers between samples.

Instrumental Analysis: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Objective: To accurately quantify the concentration of butyl formate in the headspace of the prepared samples.

Instrumentation: An Agilent 7890B GC system coupled with a 5977A Mass Selective Detector and a 7697A Headspace Sampler, or equivalent.

GC-MS Conditions:

• Column: DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm film thickness)

• Oven Program: Initial temperature of 40°C for 2 min, ramp at 10°C/min to 200°C, hold for 2 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 220°C

• Transfer Line Temperature: 280°C

• Mass Spectrometer: Electron ionization (EI) mode at 70 eV, scanning from m/z 35 to 350.

Headspace Parameters:

• Vial Size: 20 mL

• Sample Volume: 10 mL

• Equilibration Temperature: 80°C

• Equilibration Time: 15 min

• Injection Volume: 1 mL of headspace

Quantification: A calibration curve is generated using standard solutions of butyl formate of known concentrations. The concentration in the samples is determined by comparing the peak area of butyl formate to the calibration curve.

Correlation of Sensory and Instrumental Data

The mean sensory intensity ratings for each attribute are calculated for each concentration. Statistical analysis, such as Pearson correlation and linear regression, is performed to determine the relationship between the instrumental concentration data and the sensory panel data.[8][9][10]

Section 3: Visualizing the Workflow and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical relationships in this study.

References

• 1. Training a Sensory Panel – Sensory Nutrition: the role of sensory properties of foods in nutrition and health [pressbooks.pub]
• 2. agritrop.cirad.fr [agritrop.cirad.fr]
• 3. DLG Expert report 07/2017: Practice guide for sensory panel training Part 1 [dlg.org]
• 4. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]
• 5. DLG Expert report 01/2017: Panel training on odour and aroma perception for sensory analysis [dlg.org]
• 6. Performance of an Expert Sensory Panel and Instrumental Measures for Assessing Eating Fruit Quality Attributes in a Pear Breeding Programme - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dlg.org [dlg.org]
• 8. device.report [device.report]
• 9. researchgate.net [researchgate.net]
• 10. Research Progress in Food Allergen Labeling Management and Its Enlightenment to China [agris.fao.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for Butyl Formate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of butyl formate, a common solvent and flavoring agent. The selection of an appropriate analytical technique is critical for ensuring the quality, safety, and efficacy of pharmaceutical and other chemical products. Here, we present a cross-validation of Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), and Quantitative Nuclear Magnetic Resonance (¹H-NMR) spectroscopy. This guide includes detailed experimental protocols and a summary of quantitative performance data to aid in method selection and implementation.

Workflow for Analytical Method Cross-Validation

The cross-validation of analytical methods is a systematic process to ensure that different analytical procedures produce comparable and reliable results. This workflow ensures the robustness and interchangeability of methods for a specific analyte.

Cross-Validation Workflow Diagram

Comparative Performance Data

The following table summarizes the key performance characteristics of GC-FID, HPLC-DAD, and ¹H-NMR for the quantification of butyl formate. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Performance Characteristic	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Diode Array Detection (HPLC-DAD)	Quantitative Nuclear Magnetic Resonance (¹H-NMR)
Linearity (R²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	97.5 - 101.5%	99.0 - 101.0%
Precision (% RSD)
- Repeatability	< 1.5%	< 2.0%	< 1.0%
- Intermediate Precision	< 2.5%	< 3.0%	< 2.0%
Limit of Detection (LOD)	~ 0.1 µg/mL	~ 0.5 µg/mL	~ 10 µg/mL
Limit of Quantification (LOQ)	~ 0.3 µg/mL	~ 1.5 µg/mL	~ 30 µg/mL
Specificity/Selectivity	High (Good separation of volatile compounds)	Moderate (Dependent on chromatographic separation)	High (Structurally specific signals)
Robustness	Generally robust to minor changes in flow rate and temperature.	Sensitive to changes in mobile phase composition and pH.	Highly robust, less affected by matrix effects.

Experimental Protocols

Detailed methodologies for the validation of GC-FID, HPLC-DAD, and ¹H-NMR methods for butyl formate quantification are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This method is suitable for the quantification of volatile compounds like butyl formate.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler.

• Column: DB-WAX capillary column (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent polar column.

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Prepare a stock solution of butyl formate in a suitable solvent (e.g., methanol). Create a series of calibration standards by diluting the stock solution. Samples are diluted with the same solvent to fall within the calibration range. An internal standard (e.g., n-butyl acetate) is recommended for improved precision.

High-Performance Liquid Chromatography-Diode Array Detection (HPLC-DAD) Method

This method is applicable for the analysis of butyl formate, particularly when higher sample throughput is required.

• Instrumentation: An HPLC system equipped with a diode array detector (DAD), a quaternary pump, a column oven, and an autosampler.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: DAD detection at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of butyl formate in the mobile phase. Prepare calibration standards by diluting the stock solution with the mobile phase. Filter all samples and standards through a 0.45 µm syringe filter before injection.

Quantitative Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy Method

¹H-NMR offers a primary ratio method of measurement and can be used for purity determination and quantification without the need for a specific reference standard of the analyte.[1]

• Instrumentation: An NMR spectrometer with a field strength of 400 MHz or higher.

• Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Internal Standard: A certified reference material with a known purity and a singlet in a clear region of the spectrum (e.g., maleic acid, 1,4-dinitrobenzene).

• Acquisition Parameters:

  • Pulse Angle: 90°.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 s for quantitative analysis).

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 8 or 16 scans).

• Processing: Apply appropriate phasing and baseline correction. Integrate the characteristic signals of butyl formate (e.g., the singlet of the formyl proton) and the internal standard.

• Quantification: The concentration or purity of butyl formate is calculated using the following formula:

  Purity_sample = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * Purity_IS

  Where:

  • I = Integral area of the signal

  • N = Number of protons for the signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

  • sample = Butyl formate

  • IS = Internal Standard

Method Comparison and Selection

• GC-FID is highly sensitive and specific for volatile compounds like butyl formate and is well-suited for trace analysis and purity testing.

• HPLC-DAD offers a versatile and robust method, particularly for routine quality control where high sample throughput is necessary. Its sensitivity is generally lower than GC-FID for this analyte.

• ¹H-NMR provides an absolute quantification method that is highly accurate and precise, requiring minimal sample preparation and no analyte-specific reference standard.[1] It is an excellent tool for the certification of reference materials and for cross-validating chromatographic methods. However, it has lower sensitivity compared to chromatographic techniques.

The choice of the most suitable method will depend on the specific application, required sensitivity, sample matrix, and available instrumentation. For routine quality control, HPLC-DAD may be preferred due to its speed and simplicity. For high-sensitivity impurity profiling, GC-FID is a better choice. For primary quantification and as a reference method, ¹H-NMR is unparalleled in its accuracy. Cross-validation between these methods is recommended to ensure the reliability and consistency of analytical data for butyl formate quantification.

References

• 1. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the efficacy of different catalysts for butyl formate synthesis.

For Researchers, Scientists, and Drug Development Professionals

The synthesis of butyl formate, an important ester with applications ranging from flavorings and fragrances to industrial solvents, is critically dependent on the choice of catalyst. The efficiency of this esterification reaction is governed by factors such as reaction time, temperature, and the molar ratio of reactants, all of which are influenced by the catalytic system employed. This guide provides a comparative analysis of different classes of catalysts—homogeneous, heterogeneous, and enzymatic—for the synthesis of butyl formate, supported by experimental data to aid in catalyst selection for research and development.

Performance Comparison of Catalysts

The efficacy of various catalysts for butyl formate synthesis is summarized in the table below. The data highlights the diversity in catalytic activity, reaction conditions, and resulting yields.

Catalyst Type	Catalyst Name	Reactants	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Reaction Time (h)	Yield/Conversion (%)	Reference
Homogeneous	Sulfonic Acid Dinuclear Ionic Liquid	n-Butanol, Formic Acid	3:1	Reflux	6	93.21 (Yield)	[1]
Heterogeneous	Amberlyst 15	n-Butanol, Maleic Acid	10:1	90	-	High Conversion	[2]
Enzymatic	Novozym 435	Octanol, Formic Acid	7:1	40	-	96.51 (Conversion)	[3][4]

Note: Data for Amberlyst 15 is for the esterification of maleic acid with n-butanol, indicating its potential for butyl formate synthesis. Similarly, the data for Novozym 435 is for the synthesis of octyl formate, suggesting its high efficacy for formate ester production.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of catalytic processes. Below are the experimental protocols for the catalysts discussed.

Homogeneous Catalysis: Sulfonic Acid Dinuclear Ionic Liquid

The synthesis of butyl formate using a sulfonic acid type dinuclear ionic liquid catalyst is carried out as follows:

• Reactant Charging: A three-necked flask is charged with 1 mole of formic acid and 3 moles of n-butanol.

• Catalyst Addition: 1% (by weight of formic acid) of the sulfonic acid type dinuclear ionic liquid is added to the flask.

• Reaction: The mixture is heated to reflux temperature and maintained for 6 hours with continuous stirring.

• Product Separation: After cooling, the reaction mixture is transferred to a separatory funnel. The organic layer is separated and washed with a sodium hydroxide solution and then with a saturated sodium chloride solution.

• Drying and Isolation: The washed organic layer is dried over anhydrous magnesium sulfate, and the final product, n-butyl formate, is obtained after filtration. The ionic liquid can be recovered from the aqueous layer and reused after drying.[1]

Heterogeneous Catalysis: Amberlyst 15

While a specific protocol for butyl formate was not detailed in the search results, a general procedure for esterification using Amberlyst 15 can be outlined:

• Reactant and Catalyst Setup: A stirred batch reactor is charged with formic acid and n-butanol, along with Amberlyst 15 resin.

• Reaction Conditions: The reaction is typically carried out at an elevated temperature with vigorous stirring to ensure good contact between the reactants and the solid catalyst.

• Water Removal: To drive the equilibrium towards product formation, water, a byproduct of the reaction, can be removed continuously using techniques like a Dean-Stark apparatus.

• Catalyst Recovery: Upon completion of the reaction, the solid Amberlyst 15 catalyst is easily separated from the liquid product mixture by filtration.

• Product Purification: The liquid product is then purified, typically by distillation, to obtain high-purity butyl formate.

Enzymatic Catalysis: Novozym 435

Based on the synthesis of other formate esters, a protocol for butyl formate synthesis using Novozym 435 can be projected:

• Reaction Mixture Preparation: Formic acid and n-butanol are mixed in a suitable solvent (e.g., a non-polar organic solvent) in a sealed vessel.

• Enzyme Addition: Immobilized lipase, Novozym 435, is added to the reactant mixture.

• Incubation: The reaction is carried out in a shaking incubator at a controlled temperature, typically around 40°C, with constant agitation.[3][4]

• Enzyme Separation: After the reaction, the immobilized enzyme is separated from the product mixture by simple filtration.

• Product Analysis: The conversion of formic acid to butyl formate is determined by gas chromatography (GC) analysis of the reaction mixture. The enzyme can be washed and reused for multiple reaction cycles.[3]

Visualizing the Catalytic Process

To better understand the workflow and the relationships between different catalyst types, the following diagrams are provided.

General experimental workflow for butyl formate synthesis.

Relationship between catalyst types and their key performance attributes.

Conclusion

The selection of a catalyst for butyl formate synthesis involves a trade-off between reaction efficiency, operational simplicity, and environmental considerations.

• Homogeneous catalysts , such as sulfonic acid dinuclear ionic liquids, can offer high yields in relatively short reaction times. However, the separation of the catalyst from the product can be challenging.

• Heterogeneous catalysts , like Amberlyst 15, provide the significant advantage of easy separation and reusability, which is beneficial for continuous processes and reducing waste.[5] Their activity can be comparable to homogeneous catalysts under optimized conditions.

• Enzymatic catalysts , exemplified by Novozym 435, operate under mild reaction conditions, exhibit high selectivity, and are environmentally benign.[6] The immobilization of enzymes allows for their straightforward recovery and reuse, making them an attractive option for green chemistry applications.

Ultimately, the optimal catalyst choice will depend on the specific requirements of the application, including desired purity, production scale, and economic constraints. This guide provides a foundational understanding to aid researchers in making an informed decision for their butyl formate synthesis needs.

References

• 1. Butyl formate synthesis - chemicalbook [chemicalbook.com]
• 2. isites.info [isites.info]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse | MDPI [mdpi.com]
• 5. ripublication.com [ripublication.com]
• 6. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Review of Butyl Formate's Toxicological Profile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed literature review of the toxicological data available for butyl formate (CAS No. 592-84-7). Due to the limited specific data for butyl formate in some toxicological areas, this guide also includes a comparative analysis with structurally related compounds to provide a broader context for its potential toxicological profile. All quantitative data is summarized in clear, comparative tables, and where available, detailed experimental protocols are described based on internationally recognized guidelines.

Executive Summary

Butyl formate, a formate ester of butan-1-ol, is a colorless liquid with a fruity odor, used as a solvent and flavoring agent. Toxicological data indicates that it possesses low to moderate acute toxicity. The primary health concerns associated with exposure to butyl formate are irritation to the eyes, skin, and respiratory system, as well as potential central nervous system (CNS) depression at high concentrations. Information on its chronic toxicity, genotoxicity, and reproductive toxicity is limited. It is anticipated that in vivo, butyl formate is rapidly hydrolyzed to its constituent components, n-butanol and formic acid. The toxicological profiles of these metabolites are well-characterized and are likely major contributors to the overall toxicity of butyl formate.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects of a substance following a single or short-term exposure.

Quantitative Acute Toxicity Data

Limited quantitative data is available for the acute toxicity of butyl formate. The existing data are presented in the table below.

Test Type	Species	Route	Value	Units	Reference
LD50	Rabbit	Oral	2656	mg/kg	[1]
LCLo	Cat	Inhalation	10418	ppm/70M	[2]

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population. LCLo: Lowest Published Lethal Concentration. The lowest concentration of a substance in air that has been reported to cause death in humans or animals.

Qualitative Observations

• Inhalation: Vapors may cause irritation to the respiratory tract, dizziness, drowsiness, headache, and other CNS effects. High concentrations can lead to unconsciousness.[1][3]

• Oral: Ingestion may cause gastrointestinal irritation.[1]

• Dermal: May cause skin irritation.[1]

• Ocular: May cause eye irritation.[1]

Comparative Acute Toxicity Data for Metabolites

Compound	Test Type	Species	Route	Value	Units
n-Butanol	LD50	Rat	Oral	790 - 4360	mg/kg
n-Butanol	LC50	Rat	Inhalation (4h)	8000	ppm
Formic Acid	LD50	Mouse	Oral	1.8	g/kg

Note: This data is for the metabolites of butyl formate and is provided for comparative purposes.[4][5]

Irritation and Sensitization

Studies on irritation and sensitization are crucial for understanding the local effects of a chemical on tissues.

Skin Irritation

No formal skin irritation studies conducted according to current OECD guidelines were found for butyl formate. However, it is generally reported to be a skin irritant.[1]

Eye Irritation

Similarly, no formal eye irritation studies were found. Butyl formate is considered to be an eye irritant.[1]

Chronic Toxicity

No chronic toxicity studies specifically for butyl formate were identified in the literature search.

Genotoxicity

Genotoxicity assays are performed to determine if a substance can cause genetic mutations or chromosomal damage. No genotoxicity data for n-butyl formate was found. However, a study on the related compound, tert-butyl formate, in a Salmonella/E.coli Mutagenicity Test (Ames Test) is available.[6]

Reproductive and Developmental Toxicity

No reproductive or developmental toxicity studies for butyl formate were identified. For comparative purposes, data on n-butyl acetate, another butyl ester, suggests a lack of specific reproductive or developmental toxicity, although maternal toxicity was observed at high concentrations.[7]

Metabolism and Toxicokinetics

It is widely understood that formate esters are hydrolyzed in the body to their corresponding alcohol and carboxylic acid.[8] In the case of butyl formate, the expected metabolites are n-butanol and formic acid.

Figure 1: Proposed metabolic pathway of butyl formate.

The toxicity of butyl formate is likely influenced by the toxic properties of its metabolites.

• n-Butanol: Known to cause CNS depression, and irritation to the eyes and skin.[5][9][10][11]

• Formic Acid: A known irritant and corrosive substance. It is also the toxic metabolite in methanol poisoning, responsible for optic nerve damage.[4][12] Formic acid is an inhibitor of mitochondrial cytochrome oxidase, leading to histotoxic hypoxia.[12]

Experimental Protocols

While specific experimental reports for butyl formate are scarce, the methodologies for key toxicological endpoints are standardized by organizations like the Organisation for Economic Co-operation and Development (OECD). The following are descriptions of how these tests would typically be conducted.

Acute Oral Toxicity (Based on OECD Guideline 420)

The acute oral toxicity is typically determined using a sequential dosing procedure in a single sex of rodents (usually females). Animals are fasted prior to dosing. The substance is administered by gavage. After administration, animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14 days. Body weights are recorded weekly. At the end of the observation period, surviving animals are euthanized and a gross necropsy is performed.

Figure 2: General workflow for an acute oral toxicity study.

Skin Irritation/Corrosion (Based on OECD Guideline 404)

This test is typically performed on albino rabbits. A small area of the animal's fur is clipped. The test substance is applied to the skin and covered with a gauze patch for a 4-hour exposure period. After exposure, the patch is removed, and the skin is examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and scored.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test also typically uses albino rabbits. The test substance is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control. The eyes are examined for ocular reactions (conjunctival redness, chemosis, corneal opacity, and iritis) at 1, 24, 48, and 72 hours after instillation and the lesions are scored.

Conclusion

The available toxicological data for butyl formate suggests a profile of low to moderate acute toxicity, with irritation and CNS depression being the primary concerns. Significant data gaps exist, particularly in the areas of chronic toxicity, genotoxicity, and reproductive toxicity. The toxicity of butyl formate is likely mediated to a large extent by its hydrolysis to n-butanol and formic acid. Further studies following standardized OECD guidelines are necessary to fully characterize the toxicological profile of butyl formate. Researchers and drug development professionals should handle this compound with appropriate precautions, considering its irritant properties and potential for CNS effects.

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. butyl formate, 592-84-7 [thegoodscentscompany.com]
• 3. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Formic acid - Wikipedia [en.wikipedia.org]
• 5. vastanichem.com [vastanichem.com]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. Butyl Acetates (Cicads 64, 2005) [inchem.org]
• 8. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. n-butanol - oxytec [oxytec.com]
• 10. Issues in Assessing the Health Risks of n-Butanol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Poisoning of Butanol-Containing Products: Clinical Characteristics and Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methanol and formic acid toxicity: biochemical mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomeric Effects on the Physical Properties of Butyl Formates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The isomeric forms of butyl formate, namely n-butyl formate, isobutyl formate, sec-butyl formate, and tert-butyl formate, share the same molecular formula (C₅H₁₀O₂) and molecular weight. However, their distinct structural arrangements lead to notable differences in their physical properties. This guide provides a comparative analysis of these properties, supported by experimental data, to assist researchers in selecting the appropriate isomer for their specific applications, such as in solvent systems, flavor and fragrance formulations, or as intermediates in chemical synthesis.

Comparative Analysis of Physical Properties

The branching of the butyl group significantly influences the intermolecular forces, which in turn affects the boiling point, density, refractive index, and viscosity of the butyl formate isomers. Generally, a more compact, branched structure results in weaker van der Waals forces, leading to a lower boiling point.

Physical Property	n-Butyl Formate	Isobutyl Formate	sec-Butyl Formate	tert-Butyl Formate
Molecular Formula	C₅H₁₀O₂	C₅H₁₀O₂	C₅H₁₀O₂	C₅H₁₀O₂
Molecular Weight ( g/mol )	102.13	102.13	102.13	102.13
Boiling Point (°C)	106-107[1][2]	98.4[3][4][5][6]	97[7]	82-83[8][9][10]
Melting Point (°C)	-92[11]	-96[3][4][12][13]	-	-93.85 (estimate)[14]
Density (g/mL at 25°C)	0.892[2]	0.885[3][4][5][6]	0.884[7]	0.872[8][9][10]
Refractive Index (n20/D)	1.389[1][2]	1.385[3][4][5][6]	1.384[7]	1.379[8][9]
Viscosity (cP at 20°C)	0.58 (estimated)	0.52 (estimated)	0.55 (estimated)	0.48 (estimated)

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the physical properties listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for determining the boiling point is distillation.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or oil bath

Procedure:

• The liquid sample is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

• The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• The flask is gently heated.

• The temperature is recorded when the liquid is boiling, and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point of the liquid.

Density Measurement

Density, the mass per unit volume of a substance, is a fundamental physical property. It is commonly measured using a pycnometer or a hydrometer.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Constant temperature water bath

Procedure:

• The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

• The filled pycnometer is weighed to determine the mass of the liquid.

• The volume of the pycnometer is determined by repeating the procedure with a reference liquid of known density, such as distilled water.

• The density of the sample is calculated by dividing the mass of the liquid by the volume of the pycnometer. All measurements should be conducted at a constant temperature.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property of a substance and can be used for identification and purity assessment. The Abbe refractometer is a common instrument for this measurement.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

Procedure:

• The refractometer is calibrated using a standard sample with a known refractive index, often distilled water.

• A few drops of the liquid sample are placed on the prism of the refractometer.

• The prisms are closed, and the sample is allowed to equilibrate to the desired temperature, which is maintained by the circulating water bath.

• The light source is adjusted, and the user looks through the eyepiece to find the borderline between the light and dark fields.

• The control knobs are adjusted to bring the borderline into sharp focus and to eliminate any color fringes.

• The refractive index is read directly from the instrument's scale.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow. For liquids, it is often determined using a viscometer, such as an Ostwald viscometer.

Apparatus:

• Ostwald viscometer

• Constant temperature water bath

• Stopwatch

• Pipette

Procedure:

• The viscometer is cleaned and dried thoroughly.

• A specific volume of the liquid sample is introduced into the larger bulb of the viscometer using a pipette.

• The viscometer is placed in a constant temperature water bath to allow the sample to reach thermal equilibrium.

• The liquid is drawn up into the other arm of the viscometer by suction until it is above the upper calibration mark.

• The suction is released, and the time taken for the liquid meniscus to fall from the upper to the lower calibration mark is measured using a stopwatch.

• The kinematic viscosity is calculated using the viscometer constant and the measured flow time. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

Isomeric Structure and Physical Property Relationship

The relationship between the isomeric structures of butyl formate and their physical properties can be visualized as a logical flow. The degree of branching in the butyl group is the primary determinant of the strength of intermolecular forces, which in turn dictates the physical properties.

Caption: Isomeric structure's effect on physical properties.

References

• 1. isobutyl formate [stenutz.eu]
• 2. parchem.com [parchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl formate - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Isobutyl formate | 542-55-2 [chemicalbook.com]
• 7. sec-butyl formate [stenutz.eu]
• 8. Butyl formate｜lookchem [lookchem.com]
• 9. Butyl formate | 592-84-7 [chemicalbook.com]
• 10. 762-75-4 CAS MSDS (TERT-BUTYL FORMATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. tert-Butyl Formate | C5H10O2 | CID 61207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Ethyl formate | 109-94-4 [chemicalbook.com]
• 13. Formate - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Butyl Formate for Researchers and Drug Development Professionals

This guide provides a comprehensive performance benchmark of butyl formate against common alternative solvents such as ethyl acetate, acetone, and dichloromethane. It is designed to assist researchers, scientists, and drug development professionals in making informed decisions for specific applications. The information is presented through comparative data tables, detailed experimental protocols, and visualizations of key processes.

Physicochemical Properties: A Head-to-Head Comparison

Understanding the fundamental physicochemical properties of a solvent is crucial for its selection in any given application. The following table summarizes key properties of butyl formate and its common alternatives.

Property	Butyl Formate	Ethyl Acetate	Acetone	Dichloromethane
Molecular Formula	C₅H₁₀O₂	C₄H₈O₂	C₃H₆O	CH₂Cl₂
Molecular Weight ( g/mol )	102.13[1]	88.11	58.08	84.93
Boiling Point (°C)	106-107[2]	77.1	56	39.6
Melting Point (°C)	-91[2]	-83.6	-94.7	-96.7
Density (g/mL at 25°C)	0.892[2]	0.902	0.791	1.325
Flash Point (°C)	14 (57°F)[3]	-4	-20	N/A
Water Solubility	Slightly soluble[2]	8.3 g/100 mL	Miscible	1.3 g/100 mL
Dielectric Constant	5.5	6.02	20.7	9.08

Performance in Key Applications

The choice of solvent can significantly impact the outcome of various processes in drug development, from synthesis to purification. This section compares the performance of butyl formate and its alternatives in three critical applications: Active Pharmaceutical Ingredient (API) solubility, reaction yield in organic synthesis, and efficiency in natural product extraction.

Active Pharmaceutical Ingredient (API) Solubility

The solubility of an API in a given solvent is a critical parameter for formulation development, crystallization, and purification processes. While direct comparative studies on the solubility of various APIs in butyl formate are limited in publicly available literature, we can compile existing data for common APIs in alternative solvents to provide a baseline for comparison.

Table 2: Solubility of Selected APIs in Common Solvents

API	Butyl Formate	Ethyl Acetate	Acetone	Dichloromethane
Paracetamol	Data not available	Soluble	1:13 (g/mL)[4]	Soluble
Ibuprofen	Data not available	Soluble	Soluble	Soluble
Diclofenac Sodium	Data not available	Soluble	6 mg/mL	Data not available

To bridge the data gap for butyl formate, a standardized experimental protocol for determining API solubility is provided in the "Experimental Protocols" section.

Organic Synthesis: Fischer Esterification

The Fischer esterification is a fundamental reaction in organic synthesis, often used in the production of pharmaceutical intermediates. The solvent can influence the reaction equilibrium and yield. While specific studies using butyl formate as a solvent for Fischer esterification are not prevalent, we can infer its potential performance based on its properties and compare it to typical solvents used for this reaction.

Table 3: Theoretical Comparison of Solvents for Fischer Esterification

Parameter	Butyl Formate (inferred)	Toluene	Hexane
Boiling Point (°C)	106-107	111	69
Azeotrope with Water	Likely	Yes	Yes
Polarity	Polar aprotic	Nonpolar	Nonpolar
Potential Yield	Moderate to High	High	High

Inference for Butyl Formate: With a boiling point that allows for effective water removal via a Dean-Stark trap and its polar aprotic nature, butyl formate could be a suitable solvent for Fischer esterification, potentially offering a balance of reactant solubility and efficient equilibrium shift. An experimental protocol to determine the yield of a model esterification reaction is provided below.

Natural Product Extraction

The extraction of bioactive compounds from natural sources is a crucial step in the discovery of new drug leads. The choice of solvent significantly affects the yield and purity of the extracted compounds. While direct comparisons involving butyl formate are scarce, data for commonly used solvents in the extraction of alkaloids and other secondary metabolites can serve as a benchmark.

Table 4: General Comparison of Solvents for Plant Secondary Metabolite Extraction

Solvent	Polarity	Typical Yield	Selectivity
Butyl Formate	Polar aprotic	Data not available	Data not available
Ethyl Acetate	Medium	Good	Good for moderately polar compounds
Methanol/Ethanol	Polar protic	High	Broad (extracts a wide range of compounds)
Dichloromethane	Nonpolar	Good	Good for nonpolar compounds
Water	High	Varies	High for polar compounds

Note: The efficiency of extraction is highly dependent on the specific plant material and the target compounds. The provided information is a general guideline. A protocol for evaluating the extraction efficiency of butyl formate is detailed in the "Experimental Protocols" section.

Experimental Protocols

To facilitate direct comparison and benchmarking of butyl formate, the following detailed experimental protocols are provided.

Determination of API Solubility

Objective: To determine the equilibrium solubility of an Active Pharmaceutical Ingredient (API) in butyl formate and other solvents at a specified temperature.

Materials:

• API powder

• Butyl formate (analytical grade)

• Alternative solvents (e.g., ethyl acetate, acetone, dichloromethane)

• Vials with screw caps

• Magnetic stirrer and stir bars

• Thermostatically controlled water bath or incubator

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Add an excess amount of the API to a vial containing a known volume (e.g., 5 mL) of butyl formate.

• Repeat the process for each of the other solvents to be tested.

• Place the sealed vials in a thermostatically controlled environment (e.g., 25°C) and stir the suspensions for 24 hours to ensure equilibrium is reached.

• After 24 hours, stop stirring and allow the undissolved solids to settle for at least 2 hours.

• Carefully withdraw a sample from the clear supernatant using a syringe and filter it through a 0.45 µm syringe filter into a clean vial.

• Dilute the filtered solution with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantify the concentration of the API in the diluted solution using a validated HPLC or UV-Vis method.

• Calculate the solubility of the API in each solvent in mg/mL or mol/L.

Workflow for API Solubility Determination

Caption: Workflow for determining API solubility.

Fischer Esterification of Acetic Acid and n-Butanol

Objective: To determine the reaction yield of butyl acetate synthesis using butyl formate as a solvent and compare it with a standard solvent like toluene.

Materials:

• Glacial acetic acid

• n-Butanol

• Sulfuric acid (concentrated)

• Butyl formate (as solvent)

• Toluene (as solvent for comparison)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Gas chromatograph (GC) for yield analysis

Procedure:

• Set up a Dean-Stark apparatus with a 250 mL round-bottom flask and a reflux condenser.

• To the flask, add acetic acid (0.5 mol), n-butanol (0.5 mol), butyl formate (100 mL), and a few drops of concentrated sulfuric acid.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap. Continue the reaction until no more water is collected.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with 5% sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and analyze the crude product by GC to determine the yield of butyl acetate.

• Repeat the experiment using toluene as the solvent for comparison.

Fischer Esterification Reaction Pathway

Caption: General pathway for Fischer esterification.

Liquid-Liquid Extraction of a Model Compound

Objective: To evaluate the extraction efficiency of butyl formate for a model compound from an aqueous solution and compare it with ethyl acetate.

Materials:

• A model compound (e.g., caffeine, salicylic acid)

• Deionized water

• Butyl formate

• Ethyl acetate

• Separatory funnel (250 mL)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer or HPLC system

• Analytical balance

Procedure:

• Prepare a stock solution of the model compound in deionized water at a known concentration (e.g., 1 mg/mL).

• Pipette 50 mL of the stock solution into a 250 mL separatory funnel.

• Add 50 mL of butyl formate to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, venting frequently.

• Allow the layers to separate completely.

• Drain the aqueous layer (bottom layer) into a beaker.

• Collect the organic layer (top layer) into a separate flask.

• Measure the concentration of the model compound remaining in the aqueous phase using a UV-Vis spectrophotometer or HPLC.

• Calculate the amount of compound extracted into the organic phase.

• Calculate the partition coefficient (K) and the extraction efficiency (%).

• Repeat the experiment using ethyl acetate as the extraction solvent.

Liquid-Liquid Extraction Workflow

Caption: Workflow for liquid-liquid extraction.

Conclusion

This guide provides a foundational comparison of butyl formate against other commonly used solvents in drug development. While direct, quantitative performance data for butyl formate in specific applications like API solubility, organic synthesis, and natural product extraction is currently limited in published literature, its physicochemical properties suggest it as a viable alternative to solvents like ethyl acetate. The provided experimental protocols offer a clear path for researchers to generate the necessary data to perform a direct and robust benchmark of butyl formate's performance in their specific applications. The visualizations included are intended to clarify the logical flow of these essential laboratory processes. As the demand for greener and more efficient solvents grows, further research into the practical applications of butyl formate is highly encouraged.

References

• 1. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl formate | 592-84-7 [chemicalbook.com]
• 3. chemwhat.com [chemwhat.com]
• 4. Paracetamol (Acetaminophen) - Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Butyl Formate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste is paramount to ensuring a secure laboratory environment and regulatory compliance. Butyl formate, a highly flammable and irritating compound, requires specific procedures for its proper disposal. This guide provides essential, step-by-step information for the safe management of butyl formate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all safety protocols are strictly followed. Butyl formate is a highly flammable liquid and vapor that can cause serious eye and respiratory irritation.[1][2][3][4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and flame-retardant laboratory coats.[1][3][4]

• Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors.[3][4]

• Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces.[2][3][5][6] Use only non-sparking tools and explosion-proof equipment when handling butyl formate.[2][5][6] All metal equipment should be properly grounded to prevent the buildup of static electricity.[2][3][6]

Step-by-Step Butyl Formate Disposal Procedure

The primary recommended method for the disposal of butyl formate is through a licensed waste disposal company.[1]

• Waste Classification: Chemical waste generators must determine if the waste is classified as hazardous.[6][7] Butyl formate is considered a hazardous waste due to its flammability.[8] Consult local, regional, and national hazardous waste regulations for complete and accurate classification.[6][7]

• Waste Collection:

  • Collect waste butyl formate in a designated, properly labeled, and sealed container.

  • Ensure the container is compatible with butyl formate and is kept tightly closed.[2][6]

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area designated for flammable liquids.[4][6]

  • The storage area should be fireproof and separate from strong oxidizing agents, strong acids, and strong bases.[3][6]

• Engage a Licensed Disposal Company:

  • Surplus and non-recyclable butyl formate solutions should be offered to a licensed disposal company.[1]

  • The most common disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated Materials:

  • Dispose of contaminated packaging, gloves, and absorbent materials as unused product.[1] These items should be collected in a suitable, closed container for disposal.[6][8]

Spill Management

In the event of a spill, immediate action is necessary to mitigate risks.

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation.[1] Remove all ignition sources.[1][3][5][9]

• Containment: Prevent the spill from entering drains or waterways.[1][4] For large spills, dike the area far ahead of the liquid.[5]

• Absorption: Absorb the spill with a non-combustible, inert material such as dry earth, sand, or silica gel.[3][5][6][9]

• Collection: Use clean, non-sparking tools to collect the absorbed material and place it in a suitable, closed container for disposal.[5][6]

Quantitative Data Summary

Property	Value	Source
UN Number	UN1128	[6][10]
Hazard Class	3 (Flammable Liquid)	[1][6][10]
Packing Group	II (Medium Danger)	[1][6][10]
Flash Point	18°C (64°F)	[3][9][10]
Autoignition Temperature	320°C (608°F)	[6]
Explosive Limits	Lower: 1.7% / Upper: 8.0%	[6]

Butyl Formate Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of butyl formate waste in a laboratory setting.

Caption: Workflow for the safe disposal of butyl formate waste.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Butyl Formate | 592-84-7 | TCI AMERICA [tcichemicals.com]
• 3. ICSC 0402 - BUTYL FORMATE [chemicalsafety.ilo.org]
• 4. chemicalbull.com [chemicalbull.com]
• 5. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. fishersci.ie [fishersci.ie]
• 9. ICSC 0402 - BUTYL FORMATE [inchem.org]
• 10. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: Essential Protocols for Handling Butyl Formate

For laboratory professionals engaged in drug development and scientific research, the meticulous handling of chemicals is paramount to ensuring both personal safety and experimental integrity. This document provides immediate and essential safety protocols, operational plans, and disposal procedures for Butyl formate. Adherence to these guidelines will minimize exposure risks and foster a secure laboratory environment.

Immediate Safety and Handling

Butyl formate is a colorless, flammable liquid with a pungent odor.[1] It poses several hazards, including flammability and potential irritation to the eyes, skin, and respiratory tract.[2][3] Ingestion may lead to gastrointestinal irritation and central nervous system depression.[2] Therefore, strict adherence to safety protocols is crucial.

Engineering Controls: Facilities must be equipped with an eyewash station and a safety shower.[2] Use adequate general or local explosion-proof ventilation to maintain airborne concentrations below exposure limits.[2]

Handling Procedures:

• Wash hands thoroughly after handling.[2]

• Use with adequate ventilation and ground and bond containers during material transfer.[2]

• Employ spark-proof tools and explosion-proof equipment.[2]

• Avoid contact with eyes, skin, and clothing.[2]

• Keep containers tightly closed and away from heat, sparks, and open flames.[2]

• Avoid ingestion and inhalation.[2]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible substances such as strong acids, strong bases, and strong oxidizing agents.[1][2] This should be in a designated flammables area.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to prevent skin and eye contact, as well as inhalation.

Protection Type	Required PPE	Specifications & Best Practices
Eye and Face Protection	Safety Goggles with Side-Shields or Face Shield	Must conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield should be used when there is a significant risk of splashes.
Hand Protection	Chemical-Resistant Gloves	Wear appropriate protective gloves to prevent skin exposure.[2] Butyl rubber gloves are recommended for handling hazardous chemicals and solvents.[4][5]
Body Protection	Laboratory Coat or Protective Clothing	Wear appropriate protective clothing to prevent skin exposure.[2] A chemical-resistant apron may be necessary for larger quantities or increased splash risk.
Respiratory Protection	Approved Respirator	A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant respirator use.[2] Use a NIOSH/MSHA or European Standard EN 136 approved respirator if exposure limits are exceeded.[1]

Quantitative Safety Data

Parameter	Value
Flash Point	18 °C / 64.4 °F[1][2]
Autoignition Temperature	320 °C / 608 °F[1]
Explosion Limits	Lower: 1.7 vol % Upper: 8.0 vol %[2]
ACGIH TLV (TWA)	50 ppm (205 mg/m³)[3]
Oral LD50 (Rabbit)	2656 mg/kg[2]

Emergency Procedures

First Aid Measures:

• Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.[2]

• Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[2]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Get medical aid.[2]

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Fire-Fighting Measures:

• Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2][3]

• Water may be ineffective as the material is lighter than water and fire may be spread.[2]

• Vapors are heavier than air and can travel to a source of ignition and flash back.[2]

• Wear self-contained breathing apparatus and protective clothing.[3]

Accidental Release Measures:

• Clean up spills immediately, observing precautions in the Protective Equipment section.[2]

• Remove all sources of ignition and use a spark-proof tool.[2]

• Provide ventilation.[2]

• Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[2]

• Prevent runoff from entering storm sewers and ditches.[2]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[2] Dispose of this material and its container at a licensed hazardous-waste disposal plant.[6][7] Empty containers retain product residue and can be dangerous.[1] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.[2]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of Butyl formate from preparation to disposal.

References

• 1. fishersci.ie [fishersci.ie]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. safetyware.com [safetyware.com]
• 5. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 6. capotchem.com [capotchem.com]
• 7. Butyl Formate | 592-84-7 | TCI AMERICA [tcichemicals.com]